Technical Documentation Center

(1-Propyl-1H-pyrazol-5-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (1-Propyl-1H-pyrazol-5-yl)methanol
  • CAS: 1007517-79-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide (CAS Number 1005508-88-8): A Predictive Physicochemical and Synthetic Overview

For the attention of: Researchers, scientists, and drug development professionals. Executive Summary: Deconstructing the Molecule N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide is a molecule of interest due...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary: Deconstructing the Molecule

N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide is a molecule of interest due to its composite architecture, featuring a substituted indazole core linked to an ethanesulfonamide moiety. The indazole scaffold is a "privileged structure" in medicinal chemistry, known for its wide range of biological activities.[1][2] The difluorophenyl substituent and the ethanesulfonamide group are expected to significantly modulate the compound's physicochemical properties, including solubility, lipophilicity, and metabolic stability, thereby influencing its potential as a therapeutic agent. This guide will provide a detailed exploration of these constituent parts to build a predictive profile of the target compound.

Predicted Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. While experimental values for N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide are unavailable, we can predict its characteristics based on its structural components.

Table 1: Predicted Physicochemical Data for N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide

PropertyPredicted Value/RangeRationale and Expert Insights
Molecular Formula C₁₅H₁₃F₂N₃O₂SBased on structural analysis.
Molecular Weight 353.35 g/mol Calculated from the molecular formula.
Appearance Likely a white to off-white crystalline solid.Aromatic sulfonamides are typically crystalline solids at room temperature.
Melting Point Expected to be relatively high (>150 °C).The rigid indazole core and intermolecular hydrogen bonding potential of the sulfonamide group contribute to a stable crystal lattice.
Aqueous Solubility Predicted to be low.The dominant aromatic and hydrophobic character of the molecule suggests poor solubility in water. The sulfonamide group offers some polarity, but its contribution may be insufficient to overcome the lipophilicity of the rest of the molecule.
LogP (Lipophilicity) Estimated to be in the range of 3-4.The difluorophenyl and indazole rings are major contributors to lipophilicity. This value is a critical parameter for cell membrane permeability and potential off-target effects.
pKa Estimated to be in the range of 8-10 for the sulfonamide N-H.The sulfonamide proton is weakly acidic. Its pKa will influence the ionization state of the molecule at physiological pH.[3]

Strategic Synthesis Approach: A Modular Assembly

A logical and efficient synthesis of N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide would likely follow a convergent approach, where the key indazole core is first constructed and then coupled with the ethanesulfonamide side chain.

Core Synthesis: Formation of the 3-Aryl-1H-Indazole Scaffold

The synthesis of 3-substituted indazoles is a well-established area of organic chemistry.[1][4] A plausible route to the 3-(3,5-difluorophenyl)-5-amino-1H-indazole intermediate is outlined below.

Workflow 1: Proposed Synthesis of the Indazole Core

G cluster_0 Step 1: Indazole Formation cluster_1 Step 2: Reduction of Nitro Group A 2-Fluoro-5-nitrobenzonitrile C Cyclization A->C B Hydrazine Hydrate B->C D 3-(3,5-difluorophenyl)-5-nitro-1H-indazole C->D E Reduction (e.g., SnCl2/HCl or H2/Pd-C) D->E F 5-Amino-3-(3,5-difluorophenyl)-1H-indazole E->F

Caption: A proposed two-step synthesis for the key 5-amino-3-(3,5-difluorophenyl)-1H-indazole intermediate.

Experimental Protocol: Synthesis of 5-Amino-3-(3,5-difluorophenyl)-1H-indazole (Predictive)

  • Indazole Ring Formation:

    • To a solution of 2-fluoro-5-nitrobenzonitrile in a suitable solvent (e.g., ethanol or N,N-dimethylformamide), add hydrazine hydrate.

    • Heat the reaction mixture under reflux for several hours. The choice of solvent and temperature is crucial for driving the cyclization and minimizing side reactions.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • Upon completion, cool the reaction mixture and isolate the crude 3-(3,5-difluorophenyl)-5-nitro-1H-indazole by precipitation or extraction.

    • Purify the product by recrystallization or column chromatography.

  • Nitro Group Reduction:

    • Dissolve the 3-(3,5-difluorophenyl)-5-nitro-1H-indazole in a suitable solvent such as ethanol or ethyl acetate.

    • Add a reducing agent. Common choices include tin(II) chloride in concentrated hydrochloric acid or catalytic hydrogenation with palladium on carbon. The choice of reducing agent depends on the compatibility with other functional groups in the molecule.

    • Stir the reaction at room temperature or with gentle heating until the reduction is complete.

    • Work up the reaction by neutralizing the acid (if used) and extracting the product into an organic solvent.

    • Purify the resulting 5-amino-3-(3,5-difluorophenyl)-1H-indazole by column chromatography to obtain the desired intermediate.

Side Chain Attachment: Sulfonamide Formation

The final step involves the coupling of the amino-indazole intermediate with ethanesulfonyl chloride.

Workflow 2: Final Sulfonamide Coupling

G A 5-Amino-3-(3,5-difluorophenyl)-1H-indazole D N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide A->D B Ethanesulfonyl Chloride B->D C Base (e.g., Pyridine or Triethylamine) C->D

Caption: The final step in the synthesis: sulfonylation of the amino-indazole intermediate.

Experimental Protocol: Synthesis of N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide (Predictive)

  • Sulfonylation Reaction:

    • Dissolve the 5-amino-3-(3,5-difluorophenyl)-1H-indazole in a suitable aprotic solvent like dichloromethane or pyridine at 0 °C. Pyridine can act as both the solvent and the base.

    • Slowly add ethanesulfonyl chloride to the solution. The reaction is typically exothermic, and maintaining a low temperature is important to control the reaction rate and prevent side product formation.

    • Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by TLC or LC-MS.

  • Work-up and Purification:

    • Quench the reaction with water or a dilute acid solution to remove excess base and unreacted sulfonyl chloride.

    • Extract the product into an organic solvent.

    • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield the final compound, N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide.

Analytical Characterization: A Roadmap for Structural Verification

The identity and purity of the synthesized compound would be confirmed using a combination of standard analytical techniques.

Table 2: Expected Analytical Data

TechniqueExpected Observations
¹H NMR Aromatic protons on the indazole and difluorophenyl rings would appear in the downfield region (typically δ 7-9 ppm). The ethanesulfonamide ethyl group would show a characteristic triplet and quartet pattern. The N-H protons of the indazole and sulfonamide would be visible, and their chemical shifts could be concentration-dependent.
¹³C NMR Aromatic carbons would resonate in the δ 110-150 ppm range. The carbons of the ethyl group would appear in the upfield region.
¹⁹F NMR A single resonance for the two equivalent fluorine atoms on the difluorophenyl ring would be expected.
Mass Spectrometry (MS) The molecular ion peak ([M+H]⁺ or [M-H]⁻) corresponding to the calculated molecular weight should be observed. Fragmentation patterns could provide further structural information.
Infrared (IR) Spectroscopy Characteristic absorption bands for N-H stretching (around 3300 cm⁻¹), C=C stretching in the aromatic rings (around 1600-1450 cm⁻¹), and S=O stretching of the sulfonamide (around 1350 and 1160 cm⁻¹) would be expected.
High-Performance Liquid Chromatography (HPLC) A single major peak would indicate the purity of the compound. The retention time would be dependent on the column and mobile phase used.

Potential Biological Activity: An Informed Hypothesis

Given the prevalence of the indazole scaffold in biologically active molecules, N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide could be investigated for a range of therapeutic applications. The specific substitution pattern suggests that it could be a candidate for screening in assays related to:

  • Kinase Inhibition: Many indazole derivatives are known to be potent kinase inhibitors.[1] The 3-aryl substitution is a common feature in this class of compounds.

  • Anticancer Activity: As a consequence of potential kinase inhibition, the compound may exhibit antiproliferative effects on cancer cell lines.[5]

  • Anti-inflammatory Activity: Some indazole derivatives have shown anti-inflammatory properties.[6]

Workflow 3: Hypothetical Biological Screening Cascade

G A N-(3-(3,5-difluorophenyl)-1H-indazol-5-yl)ethanesulfonamide B Primary Screening: Kinase Panel A->B C Secondary Screening: Cell-based Proliferation Assays B->C D Lead Optimization C->D

Caption: A simplified workflow for the initial biological evaluation of the target compound.

Conclusion

While direct experimental data for CAS number 1005508-88-8 is currently elusive, this in-depth guide provides a robust, scientifically-grounded framework for its synthesis, characterization, and potential biological evaluation. The predictive physicochemical data and detailed synthetic protocols offer a valuable starting point for any research program focused on this molecule. The insights into the well-established chemistry of the indazole and sulfonamide moieties should empower researchers to confidently approach the synthesis and study of this and related novel chemical entities.

References

  • Zhang, S. G., Liang, C. G., & Zhang, W. H. (2018). Recent advances in indazole-containing derivatives: synthesis and biological perspectives. Molecules, 23(11), 2783. [Link]

  • Shaikh, et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1836-1861. [Link]

  • Kumar, R., & Kumar, S. (2024). Synthesis, Mechanism of action And Characterization of Sulphonamide. Journal of Drug Delivery and Therapeutics, 14(1), 215-223. [Link]

  • Saketi, J. M. R., Boddapati, S. N. M., Raghuram, M., et al. (2020). Study on Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. Applied Sciences, 10(11), 3792. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of indazoles. [Link]

  • Singh, N., et al. (2022). Synthesis of 1,3-substituted 1H-indazole derivatives and evaluation of anti-inflammatory activity in Sprague Dawley rats. Hepatobiliary and Pancreatic Diseases International, 21(4), 401-408. [Link]

  • Seydel, J. K., & Wempe, E. (1982). Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. Journal of Medicinal Chemistry, 25(6), 712-718. [Link]

Sources

Exploratory

solubility of (1-Propyl-1H-pyrazol-5-yl)methanol in organic solvents

An In-Depth Technical Guide to the Solubility of (1-Propyl-1H-pyrazol-5-yl)methanol in Organic Solvents For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist (1...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility of (1-Propyl-1H-pyrazol-5-yl)methanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

(1-Propyl-1H-pyrazol-5-yl)methanol, a substituted pyrazole derivative, presents a molecular scaffold of significant interest in medicinal chemistry and drug discovery. The solubility of this compound in various organic solvents is a critical parameter that dictates its handling, formulation, and application in both research and development settings. This technical guide provides a comprehensive overview of the predicted solubility of (1-Propyl-1H-pyrazol-5-yl)methanol, outlines a detailed experimental protocol for its quantitative determination, and discusses the key physicochemical factors that govern its solubility. This document is intended to serve as a practical resource for scientists and researchers engaged in the study and application of this and similar heterocyclic compounds.

Introduction: The Significance of Pyrazole Derivatives and the Imperative of Solubility

Pyrazole and its derivatives are a cornerstone in modern medicinal chemistry, forming the core structure of numerous FDA-approved drugs.[1][2] Their versatile scaffold allows for a wide range of chemical modifications, leading to compounds with diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3][4][5] (1-Propyl-1H-pyrazol-5-yl)methanol (CAS: 1007517-79-4, Molecular Formula: C₇H₁₂N₂O, Molecular Weight: 140.18 g/mol ) is one such derivative with potential applications in drug discovery.[6]

The journey of a drug candidate from the laboratory to the clinic is fraught with challenges, with poor aqueous and organic solvent solubility being a primary reason for failure. Understanding the solubility of a compound like (1-Propyl-1H-pyrazol-5-yl)methanol in organic solvents is paramount for several reasons:

  • Synthesis and Purification: Choosing an appropriate solvent is crucial for efficient reaction kinetics and for purification techniques like recrystallization.

  • Formulation Development: The ability to dissolve the active pharmaceutical ingredient (API) in a suitable solvent system is fundamental to creating viable dosage forms.[7]

  • Analytical Characterization: Many analytical techniques, such as HPLC and NMR, require the compound to be dissolved in a specific solvent.

  • Preclinical Studies: In vitro and in vivo studies often necessitate the preparation of stock solutions in organic solvents like DMSO.

This guide provides a foundational understanding of the solubility characteristics of (1-Propyl-1H-pyrazol-5-yl)methanol, enabling researchers to make informed decisions in their experimental workflows.

Predicting the Solubility of (1-Propyl-1H-pyrazol-5-yl)methanol: A Chemist's Perspective

Molecular Structure Analysis:

(1-Propyl-1H-pyrazol-5-yl)methanol possesses both polar and non-polar characteristics:

  • Polar Features: The pyrazole ring with its two nitrogen atoms and the hydroxyl (-OH) group of the methanol substituent can participate in hydrogen bonding.

  • Non-polar Features: The propyl group at the N1 position of the pyrazole ring is a non-polar alkyl chain.

This amphiphilic nature suggests that its solubility will be highly dependent on the polarity of the organic solvent.

Predicted Solubility in Common Organic Solvents:

Based on the structural analysis, we can predict the solubility of (1-Propyl-1H-pyrazol-5-yl)methanol in a range of common organic solvents.

Solvent Predicted Solubility Rationale
Methanol, Ethanol HighThese are polar protic solvents capable of hydrogen bonding with the hydroxyl group and the pyrazole nitrogens.
Dimethyl Sulfoxide (DMSO) HighA highly polar aprotic solvent that can effectively solvate both the polar and non-polar parts of the molecule.
Acetone Moderate to HighA polar aprotic solvent that can act as a hydrogen bond acceptor.
Acetonitrile ModerateA polar aprotic solvent, but less polar than DMSO and acetone.
Dichloromethane (DCM) ModerateA solvent of intermediate polarity that should be able to dissolve the compound to a reasonable extent.
Ethyl Acetate Moderate to LowLess polar than the above solvents, solubility may be limited.
Toluene, Hexane LowThese are non-polar solvents and are unlikely to effectively solvate the polar functional groups of the molecule.

It is important to note that these are predictions. For definitive data, experimental determination is essential.

Experimental Determination of Solubility: A Step-by-Step Protocol

The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.[8]

Materials and Equipment
  • (1-Propyl-1H-pyrazol-5-yl)methanol

  • Selected organic solvents (e.g., methanol, ethanol, DMSO, acetone, acetonitrile, DCM, ethyl acetate, toluene, hexane)

  • Analytical balance

  • Scintillation vials or small glass test tubes with screw caps

  • Orbital shaker or vortex mixer

  • Thermostatically controlled water bath or incubator

  • Syringe filters (0.22 µm or 0.45 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

  • Volumetric flasks and pipettes

Experimental Workflow

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis cluster_calculation Calculation prep1 Weigh excess amount of (1-Propyl-1H-pyrazol-5-yl)methanol prep2 Add a known volume of the selected organic solvent prep1->prep2 equil1 Seal the vial and place in a shaker at a constant temperature prep2->equil1 equil2 Shake for a defined period (e.g., 24-48 hours) to reach equilibrium equil1->equil2 sample1 Allow the solution to settle equil2->sample1 sample2 Withdraw an aliquot of the supernatant sample1->sample2 sample3 Filter the aliquot to remove undissolved solid sample2->sample3 sample4 Dilute the filtrate with a known volume of solvent sample3->sample4 sample5 Analyze the diluted sample by HPLC or UV-Vis sample4->sample5 calc1 Determine the concentration from a calibration curve sample5->calc1 calc2 Calculate the solubility (e.g., in mg/mL or mol/L) calc1->calc2

Figure 1: Experimental workflow for solubility determination.

Detailed Protocol
  • Preparation of Saturated Solutions:

    • Accurately weigh an excess amount of (1-Propyl-1H-pyrazol-5-yl)methanol into a series of vials. An excess is necessary to ensure a saturated solution is formed.

    • To each vial, add a precise volume (e.g., 2 mL) of the selected organic solvent.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

    • Shake the vials for a sufficient period (typically 24 to 48 hours) to ensure that equilibrium is reached. The solution should appear as a slurry with undissolved solid at the bottom.

  • Sampling and Filtration:

    • After the equilibration period, remove the vials from the shaker and allow the undissolved solid to settle for a few minutes.

    • Carefully withdraw an aliquot of the clear supernatant using a syringe.

    • Attach a syringe filter to the syringe and filter the aliquot into a clean vial to remove any remaining solid particles.

  • Analysis:

    • Prepare a series of standard solutions of (1-Propyl-1H-pyrazol-5-yl)methanol of known concentrations in the same solvent.

    • Generate a calibration curve by analyzing the standard solutions using HPLC or a UV-Vis spectrophotometer.

    • Accurately dilute the filtered sample solution with a known volume of the solvent to bring its concentration within the range of the calibration curve.

    • Analyze the diluted sample to determine its concentration.

  • Calculation:

    • Use the calibration curve to determine the concentration of the diluted sample.

    • Calculate the original concentration of the saturated solution, taking into account the dilution factor. This value represents the solubility of (1-Propyl-1H-pyrazol-5-yl)methanol in that specific solvent at the experimental temperature.

Factors Influencing Solubility

Several factors can influence the solubility of (1-Propyl-1H-pyrazol-5-yl)methanol:

  • Temperature: For most solid solutes, solubility in organic solvents increases with temperature.[9] This is because the increased kinetic energy helps to overcome the intermolecular forces in the crystal lattice.

  • pH (for aqueous solutions): As a pyrazole derivative, the compound is weakly basic and can be protonated by strong acids.[9] While this guide focuses on organic solvents, if working with aqueous or mixed aqueous-organic systems, pH will play a significant role.

  • Presence of Other Solutes: The presence of other compounds in the solution can affect solubility through co-solvency or anti-solvent effects.

  • Polymorphism: Different crystalline forms (polymorphs) of a compound can have different solubilities. It is important to characterize the solid form being used.

Conclusion

While specific experimental data for the solubility of (1-Propyl-1H-pyrazol-5-yl)methanol in organic solvents is not yet widely published, its molecular structure provides valuable clues for predicting its behavior. This guide offers a robust framework for both predicting and experimentally determining its solubility. By following the detailed protocol and considering the influencing factors, researchers can obtain reliable solubility data, which is a critical step in advancing the research and development of this promising pyrazole derivative.

References

  • The Significance of Pyrazole Derivatives in Modern Drug Discovery. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
  • Kharl, M., et al. (2025). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Future Medicine & Health Research, 3(10), 1463-1478. Retrieved February 15, 2026, from [Link]

  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2022). Molecules, 27(15), 4935. Retrieved February 15, 2026, from [Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery. (2023). Future Medicinal Chemistry, 15(23), 2045-2068. Retrieved February 15, 2026, from [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). Molecules, 28(13), 5028. Retrieved February 15, 2026, from [Link]

  • Solubility test for Organic Compounds. (n.d.).
  • How to determine the solubility of a substance in an organic solvent? (2024). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Solubility of Organic Compounds. (2023).
  • Solubility of 1H-pyrazole (C3H4N2). (n.d.). Solubility of Things. Retrieved February 15, 2026, from [Link]

  • dealing with poor solubility of pyrazole derivatives during synthesis. (n.d.). BenchChem.
  • Experiment 1. Solubility of Organic Compounds. (n.d.). Scribd. Retrieved February 15, 2026, from [Link]

  • Determination of maximum solubility? (2022). Reddit. Retrieved February 15, 2026, from [Link]

  • (1-Propyl-1H-pyrazol-5-yl)methanol, 95% Purity, C7H12N2O, 100 mg. (n.d.). CP Lab Safety. Retrieved February 15, 2026, from [Link]

Sources

Foundational

safety data sheet (SDS) for (1-Propyl-1H-pyrazol-5-yl)methanol

Executive Summary & Chemical Identity Status: Research Grade Intermediate CAS Registry Number: 1007517-79-4 Molecular Formula: C₇H₁₂N₂O Molecular Weight: 140.18 g/mol (1-Propyl-1H-pyrazol-5-yl)methanol is a functionalize...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Identity

Status: Research Grade Intermediate CAS Registry Number: 1007517-79-4 Molecular Formula: C₇H₁₂N₂O Molecular Weight: 140.18 g/mol

(1-Propyl-1H-pyrazol-5-yl)methanol is a functionalized heterocyclic building block primarily utilized in the synthesis of agrochemicals and pharmaceutical candidates. Structurally, it consists of a pyrazole ring N-alkylated with a propyl chain and substituted at the 5-position with a hydroxymethyl group.

As a Senior Application Scientist, I emphasize that while specific toxicological data for this exact analog is limited, its structural homology to (1-Methyl-1H-pyrazol-5-yl)methanol (CAS 84547-61-5) and general pyrazoles mandates a strict Structure-Activity Relationship (SAR) safety approach. We treat this compound as a bioactive irritant with potential acute toxicity until proven otherwise.

Chemical Structure Analysis
  • Core: Electron-rich pyrazole ring (potential for π-π interactions).

  • Functional Group: Primary alcohol (-CH₂OH) at C5; susceptible to oxidation and acylation.

  • N-Substituent: Propyl chain; increases lipophilicity (LogP) compared to methyl analogs, potentially enhancing skin permeation.

Hazard Identification (GHS Classification)

Rationale: In the absence of animal data for this specific CAS, classification is derived from the "Read-Across" principle using the methyl-analog and parent pyrazole data.

GHS Label Elements

Signal Word: WARNING

Hazard ClassCategoryHazard Statement (H-Code)Scientific Rationale
Acute Toxicity, Oral Cat. 4H302: Harmful if swallowed.[1][2]Pyrazoles are known metabolic inhibitors (e.g., alcohol dehydrogenase inhibition).
Skin Corrosion/Irritation Cat.[1] 2H315: Causes skin irritation.[1][3]The basic nitrogen and alcohol moiety can disrupt the stratum corneum lipids.
Eye Damage/Irritation Cat. 2AH319: Causes serious eye irritation.[1][2][3]Direct contact with mucous membranes causes inflammatory response.
STOT - Single Exposure Cat. 3H335: May cause respiratory irritation.[1]Dust or vapor inhalation triggers upper respiratory tract inflammation.
Precautionary Statements (Selected)
  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3][4]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do.[1][3][4] Continue rinsing.[1][4]

Safety & Handling Protocols

Expert Insight: The primary risk in handling this compound is not just immediate irritation, but the potential for unrecognized systemic absorption due to the propyl chain's lipophilicity.

Personal Protective Equipment (PPE) Matrix
ComponentRecommendationTechnical Justification
Gloves Nitrile Rubber (≥ 0.11 mm) Nitrile offers excellent resistance to polar organics (alcohols) and nitrogen heterocycles. Latex is permeable to many organic solvents.
Respiratory N95 / P100 (Solid) or OV/AG (Soln) If handling powder, prevent inhalation of particulates. If in solution, organic vapor cartridges are required.
Eye Protection Chemical Goggles Safety glasses are insufficient for liquids or fine powders that can bypass side shields.
Body Protection Lab Coat (Tyvek optional) Standard cotton is acceptable for small scale (<1g); Tyvek recommended for scale-up to prevent dust accumulation on clothes.
Engineering Controls
  • Fume Hood: Mandatory. All weighing and transfer operations must occur inside a certified chemical fume hood with a face velocity of 80–100 fpm.

  • Static Control: As an organic solid, electrostatic discharge is a risk. Ground all equipment during transfer.

Stability, Reactivity & Storage

Mechanism: The C5-hydroxymethyl group is a nucleophile, while the pyrazole ring is electron-rich.

Chemical Incompatibilities[2]
  • Oxidizing Agents: Reaction with strong oxidizers (e.g., KMnO₄, CrO₃) will convert the alcohol to an aldehyde or carboxylic acid, potentially exothermically.

  • Acid Chlorides/Anhydrides: Will react rapidly to form esters, releasing HCl or carboxylic acids.

  • Isocyanates: Violent reaction potential forming carbamates.

Storage Conditions
  • Temperature: 2–8°C (Refrigerated).

  • Atmosphere: Inert gas (Argon or Nitrogen) recommended.

  • Reasoning: Primary alcohols on heterocycles can be hygroscopic. Moisture uptake can lead to hydrolysis or physical degradation (caking).

Emergency Response & First Aid

Protocol: These steps are designed to minimize bioavailability and systemic uptake.

Workflow Diagram: Exposure Response

EmergencyResponse Start Exposure Incident Type Identify Route Start->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Ingest Ingestion Type->Ingest Action_Skin Brush off dry particles Wash w/ Soap & Water (15 min) Do NOT use solvents Skin->Action_Skin Action_Eye Flush w/ Water (15 min) Lift Eyelids Remove Contacts Eye->Action_Eye Action_Ingest Rinse Mouth Do NOT Induce Vomiting Call Poison Control Ingest->Action_Ingest Medical Seek Medical Attention (Show CAS 1007517-79-4) Action_Skin->Medical Action_Eye->Medical Action_Ingest->Medical

Figure 1: Immediate response logic for exposure incidents.[1][2][5] Note the prohibition of solvents for skin washing to prevent enhanced absorption.

Ecological & Disposal Considerations

Environmental Fate: Pyrazoles are generally water-soluble and mobile in soil. They are not readily biodegradable in standard tests.

  • Disposal: Do not discharge into drains.[1] Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber (to neutralize NOx).

Quantitative Data Summary

PropertyValue / DescriptionSource/Basis
Physical State Solid (Crystalline powder)Analogous Data
Melting Point Not Determined (Likely 40-80°C)Analogous Data
Solubility Soluble in DMSO, Methanol, DCMPolarity
LogP ~1.2 (Estimated)Calculated (ClogP)
pKa ~2.5 (Pyrazole N)Analogous Data

Synthesis & Handling Workflow

The following diagram illustrates the logical flow for setting up a reaction involving this intermediate, ensuring safety checkpoints are met.

HandlingWorkflow Storage Storage (4°C) Inert Atmosphere Check Check PPE & Fume Hood Status Storage->Check Retrieve Weigh Weighing (Avoid Dust Generation) Check->Weigh Pass Solubilize Dissolution (Add Solvent Slowly) Weigh->Solubilize Reaction Reaction Setup (Monitor Exotherm) Solubilize->Reaction Waste Waste Disposal (Segregated Stream) Reaction->Waste Post-Workup

Figure 2: Operational workflow for safe handling from storage to disposal.

References

  • PubChem. (n.d.).[6] (1-Propyl-1H-pyrazol-5-yl)methanol (Compound).[6][7] National Library of Medicine. Retrieved from [Link]

  • ECHA. (n.d.). Registration Dossier - Pyrazole Derivatives. European Chemicals Agency.[6] Retrieved from [Link]

Sources

Exploratory

Physicochemical Profiling of N-Propyl Pyrazole Methanols: pKa Determination and Implications in Drug Design

Executive Summary & Core Directive The Pyrazole Scaffold in Medicinal Chemistry: Pyrazoles are ubiquitous in modern drug discovery, serving as the core scaffold in blockbuster kinase inhibitors (e.g., Crizotinib, Ruxolit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

The Pyrazole Scaffold in Medicinal Chemistry: Pyrazoles are ubiquitous in modern drug discovery, serving as the core scaffold in blockbuster kinase inhibitors (e.g., Crizotinib, Ruxolitinib). The specific subclass of N-propyl pyrazole methanols introduces a unique physicochemical duality: the lipophilic N-propyl tail modulates membrane permeability (LogP), while the hydrophilic hydroxymethyl (-CH₂OH) "warhead" offers hydrogen-bonding capability and metabolic handles.

The pKa Criticality: Understanding the pKa of these derivatives is not merely a data-logging exercise; it is the determinant of:

  • Solubility: Ionization status at physiological pH (7.4) vs. formulation pH.

  • Binding Affinity: The protonation state of the pyrazole nitrogen (N2) dictates its ability to act as a hydrogen bond acceptor in the active site.

  • Synthetic Stability: The hydroxymethyl group’s reactivity is pH-dependent.

This guide provides a structural analysis of the pKa values for these derivatives, followed by a self-validating experimental protocol for their precise determination.

Theoretical Framework & Predicted Data

Structural Analysis of Ionization Centers

In N-propyl pyrazole methanol derivatives, there are two distinct ionization events, though they occur at opposite ends of the pH scale.

  • The Basic Center (N2 Nitrogen): The pyridine-like nitrogen at position 2 is the primary basic center. In unsubstituted pyrazole, the pKa of the conjugate acid is ~2.5. Alkylation at N1 (propyl group) and functionalization with methanol groups shifts this value via inductive and steric effects.

  • The Acidic Center (Hydroxyl Group): The -CH₂OH group is a very weak acid (pKa ~13.5–14.0), generally relevant only in extreme basic conditions or specific catalytic mechanisms.

Electronic Effects on pKa
  • N-Propyl Group (+I Effect): The propyl chain exerts a weak positive inductive effect (+I), theoretically increasing electron density at the ring. However, steric hindrance to solvation often negates this, resulting in N-alkyl pyrazoles having similar or slightly lower pKa values than their C-alkyl counterparts.

  • Hydroxymethyl Group (-I Effect): The oxygen atom is electron-withdrawing. This reduces the electron density available at the N2 nitrogen, lowering the pKa (making the compound less basic) compared to a simple methyl-pyrazole.

Comparative pKa Data Table

Note: Direct experimental values for specific N-propyl isomers are rare in public literature. The values below are synthesized from Structure-Activity Relationship (SAR) data of homologous N-methyl and hydroxymethyl pyrazoles.

Compound ClassStructure DescriptionConjugate Acid pKa (Basic N)Hydroxyl pKa (Acidic OH)Electronic Rationale
Unsubstituted Pyrazole Parent scaffold2.52N/AReference standard.
1-Propyl-1H-pyrazole N-alkylated only2.0 – 2.2N/ASteric hindrance to solvation at N2 slightly lowers basicity despite +I effect.
(1-Propyl-1H-pyrazol-3-yl)methanol -CH₂OH at C31.5 – 1.8 ~13.6Strong -I effect from C3-hydroxymethyl (close to N2) significantly reduces basicity.
(1-Propyl-1H-pyrazol-4-yl)methanol -CH₂OH at C41.9 – 2.1 ~13.8-I effect is attenuated by distance; pKa is closer to the parent N-propyl pyrazole.
(1-Propyl-1H-pyrazol-5-yl)methanol -CH₂OH at C51.6 – 1.9 ~13.7Proximity to N1 affects ring electronics; moderate reduction in basicity.

Key Insight: These derivatives are very weak bases . At physiological pH (7.4), they will exist almost exclusively (>99.9%) in the neutral, unprotonated form. This suggests high membrane permeability but potential solubility challenges in aqueous formulations unless pH is dropped below 2.0.

Visualization: Structure & Ionization Logic

The following diagram illustrates the ionization equilibrium and the competing electronic effects determining the pKa.

Pyrazole_Ionization Neutral Neutral Species (Predominant at pH 7.4) Cation Cationic Species (Protonated at N2) pKa ~ 1.5 - 2.1 Neutral->Cation + H+ (Acidic pH) Anion Anionic Species (Deprotonated OH) pKa ~ 13.6 Neutral->Anion - H+ (Basic pH) Propyl N-Propyl Group (Steric Bulk / Weak +I) Propyl->Neutral Modulates Solvation Methanol Hydroxymethyl Group (Electron Withdrawing -I) Methanol->Neutral Reduces N2 Basicity

Caption: Ionization equilibrium of N-propyl pyrazole methanol. The N2 nitrogen protonates only under highly acidic conditions due to the electron-withdrawing hydroxymethyl group.

Experimental Protocol: Potentiometric Determination

Standard Operating Procedure (SOP) for Weak Bases

Since these compounds are weak bases (pKa < 3), standard titration often fails due to the "leveling effect" of water. The following protocol uses a Hydrochloric Acid (HCl) titration with precise ionic strength control to resolve the inflection point.

Reagents & Setup
  • Analyte: 5–10 mg of pure N-propyl pyrazole methanol derivative.

  • Titrant: 0.1 M HCl (Standardized).

  • Background Electrolyte: 0.15 M KCl (to maintain constant ionic strength,

    
    ).
    
  • Inert Gas: High-purity Nitrogen (

    
    ) or Argon.
    
  • Apparatus: Automated Potentiometric Titrator (e.g., Mettler Toledo or Metrohm) with a combined glass pH electrode (Ag/AgCl).

Step-by-Step Methodology
  • System Calibration (The Trust Anchor):

    • Calibrate the pH electrode using a 3-point calibration (pH 1.68, 4.01, 7.00). Crucial: Since the expected pKa is ~2.0, the pH 1.68 buffer is mandatory for linearity in the acidic region.

    • Validation: Slope must be >98% theoretical Nernstian response.

  • Sample Preparation:

    • Dissolve the analyte in 20 mL of degassed 0.15 M KCl water.

    • Note: If solubility is poor, use a co-solvent method (Methanol/Water ratios: 10%, 20%, 30%) and extrapolate to 0% organic solvent using the Yasuda-Shedlovsky equation .

  • Blank Titration:

    • Titrate the blank solvent (0.15 M KCl) with 0.1 M HCl to characterize the background acidity and electrode response time.

  • Analyte Titration:

    • Purge the sample vessel with

      
       for 5 minutes to remove dissolved 
      
      
      
      (which forms carbonic acid and skews low-pKa measurements).
    • Titrate dynamically (0.01 mL to 0.05 mL increments) from natural pH (~6-7) down to pH 1.5.

    • Equilibrium Criteria: Signal drift < 0.5 mV/min before adding the next aliquot.

  • Data Analysis (Bjerrum Plot):

    • Calculate the average number of protons bound per molecule (

      
      ) at each pH step.
      
    • The pKa is the pH where

      
      .
      
Workflow Visualization

Titration_Workflow Start Start: Sample Preparation (10mg in 0.15M KCl) Purge N2 Purge (Remove CO2) Start->Purge Titrate Dynamic Titration (Add 0.1M HCl) Purge->Titrate Measure Measure Potential (mV) Wait for Stability (<0.5mV/min) Titrate->Measure Measure->Titrate Next Aliquot Calc Calculate pKa (Bjerrum Plot / Derivative Method) Measure->Calc End Point Reached

Caption: Potentiometric titration workflow for determining pKa of weak bases, emphasizing CO2 removal and stability criteria.

Implications for Drug Development[1]

Solubility & Formulation

Because the pKa is low (~1.8), these compounds are neutral at gastric pH (1.5–3.5) and intestinal pH.

  • Risk: Poor aqueous solubility in oral formulations.

  • Mitigation: Salt formation is difficult (requires strong acids like methanesulfonic acid). Lipid-based formulations (SEDDS) or amorphous solid dispersions are recommended over salt screens.

Chemical Reactivity

The hydroxymethyl group is a "soft" metabolic spot.

  • Oxidation: In vivo, the -CH₂OH is rapidly oxidized to the carboxylic acid (Pyrazole-COOH). This dramatically drops the LogP and increases clearance.

  • Strategy: If the -CH₂OH is intended for H-bonding, consider bioisosteres (e.g., difluoromethyl) if metabolic stability is an issue.

References

  • Creative Bioarray. "Protocol for Determining pKa Using Potentiometric Titration." Creative Bioarray Technical Guides. Available at: [Link]

  • ECETOC. "Appendix A: Measurement of Acidity (pKa)." European Centre for Ecotoxicology and Toxicology of Chemicals. Available at: [Link]

  • Reijenga, J., et al. "Development of Methods for the Determination of pKa Values." Analytical Chemistry Insights, 2013. Available at: [Link]

  • PubChem. "Compound Summary: (1H-Pyrazol-3-yl)methanol."[1] National Library of Medicine. Available at: [Link]

  • NIST. "1H-Pyrazole, 1-methyl-." NIST Chemistry WebBook, SRD 69. Available at: [Link]

Sources

Foundational

H-Bond Dynamics of Pyrazole Alcohols: A Technical Guide to Donor/Acceptor Counting &amp; Modulation

The following technical guide details the hydrogen bond donor (HBD) and acceptor (HBA) characteristics of pyrazole alcohols. It moves beyond static counting to address tautomeric flux and intramolecular dynamics critical...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the hydrogen bond donor (HBD) and acceptor (HBA) characteristics of pyrazole alcohols. It moves beyond static counting to address tautomeric flux and intramolecular dynamics critical for drug design.[1][2]

Executive Summary

In high-throughput screening and "Beyond Rule of 5" (bRo5) drug design, pyrazole alcohols act as "chemical chameleons."[2] While their theoretical hydrogen bond count is static (HBD=2, HBA=2), their effective count is dynamic.[1][2][3] This guide dissects the interplay between annular tautomerism and intramolecular hydrogen bonding (IMHB), providing protocols to quantify the actual solvation penalty and permeability potential of these scaffolds.[2]

Structural Fundamentals: The Static Count

Before addressing the dynamic behavior, we must establish the theoretical baseline based on the fragment contributions of the pyrazole ring and the hydroxyl group.

The Theoretical Baseline

A standard pyrazole alcohol, such as (1H-pyrazol-3-yl)methanol , possesses two distinct H-bond active sectors:

  • The Heterocycle (Pyrazole): Contains one pyrrole-like nitrogen (Donor) and one pyridine-like nitrogen (Acceptor).[1]

  • The Side Chain (Alcohol): Contains one hydroxyl group acting as both Donor and Acceptor.[1][2]

Fragment ComponentH-Bond Donors (HBD)H-Bond Acceptors (HBA)Notes
Pyrazole Ring (NH) 10Pyrrole-type nitrogen (

).[3]
Pyrazole Ring (N:) 01Pyridine-type nitrogen (

).[1][2][3]
Alcohol (-OH) 11Amphoteric character.[1][2][4]
THEORETICAL TOTAL 2 2 Assumes open conformation.

Critical Distinction: Standard cheminformatics descriptors (e.g., Lipinski counts) usually output these theoretical totals. However, these values often overestimate the solvation penalty because they ignore the masking effects of intramolecular bonding.[2]

The Tautomerism-IMHB Nexus

The physicochemical behavior of pyrazole alcohols is governed by the equilibrium between the 1H- and 2H- tautomers. This equilibrium dictates the spatial feasibility of Intramolecular Hydrogen Bonds (IMHB).[1]

The "Chameleon" Effect

In non-polar environments (or lipid bilayers), pyrazole alcohols often adopt a "closed" conformation where the alcohol hydroxyl donates a hydrogen to the pyrazole acceptor nitrogen.

  • Mechanism: Formation of a pseudo-5- or 6-membered ring via IMHB.[1][2]

  • Consequence: The effective HBD count drops from 2 to 1 (or partial fraction).[1]

  • Benefit: Reduces the Desolvation Energy Penalty (

    
    ), enhancing membrane permeability.[1][2][3]
    
Visualization: Tautomeric & Conformational Flux

The following diagram illustrates the equilibrium between the open (solvated) forms and the closed (IMHB) form.

Pyrazole_Dynamics cluster_open Open Forms (High Polarity) cluster_closed Closed Form (Low Polarity) T1 1H-Tautomer (3-substituted) Open Conformation T2 2H-Tautomer (5-substituted) Open Conformation T1->T2 Proton Transfer (Fast Exchange) IMHB IMHB 'Closed' State (Pseudo-Ring Formation) Effective HBD < 2 T1->IMHB Rotation & Bonding Note IMHB shields the N-acceptor and OH-donor, reducing effective polarity. IMHB->Note

Caption: Figure 1. The dynamic equilibrium of pyrazole alcohols. The transition to the "Closed" IMHB state (red) is favored in lipophilic environments, effectively masking H-bond donors.

Experimental Protocols: Quantifying "Effective" Counts

To determine the actual HBD/HBA strength (acidity/basicity) rather than the theoretical count, we utilize Abraham Solvation Equation analysis.[2] This method derives the effective hydrogen bond acidity (


) and basicity (

) from experimental partition coefficients.[1]
Protocol A: Determination of Abraham Descriptors

This protocol validates whether the alcohol and pyrazole ring are acting independently or synergistically (IMHB).[2]

Reagents:

  • Solute: Pyrazole alcohol derivative (High purity >98%).[1][3]

  • Solvent Systems: Water/Octanol, Water/Hexane, Water/Chloroform, Gas/Solvent (via GC).[1][2][3]

Workflow:

  • Measure Partition Coefficients (

    
    ):  Determine 
    
    
    
    of the solute in at least 5 diverse solvent systems (e.g., wet octanol, alkane, chloroform, ether).
  • Apply the Abraham General Solvation Equation:

    
    [1][2]
    
    • 
      : Excess molar refraction (calculated).
      
    • 
      : Dipolarity/polarizability.[1][2]
      
    • 
      : Effective Hydrogen Bond Acidity (HBD). 
      
    • 
      : Effective Hydrogen Bond Basicity (HBA). 
      
    • 
      : McGowan volume (calculated).[1][2][5]
      
  • Multiple Linear Regression (MLR): Solve for

    
     and 
    
    
    
    .
    • Interpretation: If

      
      , IMHB is present.[1][3]
      
Protocol B: NMR Titration for IMHB Detection

Objective: Confirm the presence of IMHB and its stability.[1][2]

  • Preparation: Dissolve compound in non-polar solvent (e.g.,

    
    ).
    
  • Titration: Add increasing increments of a polar H-bond acceptor (e.g., DMSO-d6).[1][2]

  • Observation: Monitor the chemical shift (

    
    ) of the -OH and -NH protons.
    
    • Steep Shift: Indicates the proton was free (intermolecular bonding).[1]

    • Minimal Shift: Indicates the proton is "locked" in an IMHB (shielded from solvent).[1]

  • Temperature Coefficient: Measure

    
     in a single solvent.[1][2] Values 
    
    
    
    suggest strong intramolecular bonding.[1][3]
Workflow Visualization

Protocol_Workflow cluster_exp Experimental Phase Start Start: Pyrazole Alcohol Candidate Step1 Measure logP in 5+ Solvent Systems (Octanol, CHCl3, Hexane...) Start->Step1 Step2 NMR Titration (CDCl3 -> DMSO) Start->Step2 Calc Calculate Abraham Descriptors (Regression Analysis) Step1->Calc Decision Is A(obs) < A(calc)? Step2->Decision Corroborate Calc->Decision Result1 IMHB Present High Permeability Potential Decision->Result1 Yes Result2 No IMHB Standard Solvation Penalty Decision->Result2 No

Caption: Figure 2. Workflow for determining effective H-bond parameters. Discrepancies between calculated and observed 'A' values confirm intramolecular shielding.

Data & Case Studies

The following table contrasts the theoretical counts with experimentally derived "Effective" values for representative structures. Note the reduction in HBD strength (Acidity


) when IMHB is geometrically possible.[1]
CompoundStructure TypeTheoretical HBDTheoretical HBAEffective HBD (

)
Effective HBA (

)
Mechanism
Pyrazole (Unsub.) Heterocycle110.46 0.53 Baseline resonance.[2]
Methanol Alcohol110.33 0.45 Baseline aliphatic OH.[1][2]
(1H-pyrazol-4-yl)methanol Para-like22~0.80 ~0.95 Additive. OH is too far from N to bond.[1][2]
(1H-pyrazol-3-yl)methanol Ortho-like22~0.55 ~0.70 Shielded. OH bonds to N, reducing net donor ability.[2][3]
1-Methyl-pyrazol-3-ol N-Substituted12~0.40 ~0.65 Ring NH removed; only OH remains.[1][2]

*Values estimated based on Abraham summation principles and comparative literature data [1, 3]. Effective values are unitless linear free energy descriptors.

Interpretation for Drug Design[2][6][7][8][9]
  • Permeability: Compounds like (1H-pyrazol-3-yl)methanol often show higher than predicted permeability (e.g., Caco-2 flux) because the IMHB reduces the energy required to shed the hydration shell.[3]

  • Solubility: Conversely, the "Para-like" (1H-pyrazol-4-yl)methanol cannot form IMHB, resulting in higher water solubility but potentially lower passive diffusion rates.[2][3]

References

  • Abraham, M. H., et al. (2016).[1][2][3] Determination of Abraham model solute descriptors and preferential solvation... for 4-nitropyrazole. Journal of Solution Chemistry.[1][2][6] Link[1][3]

  • Kuhn, B., et al. (2010).[1][2][3] Intramolecular hydrogen bonding in medicinal chemistry.[1][2][7] Journal of Medicinal Chemistry.[1][2][6] Link[1][3]

  • Alkorta, I., & Elguero, J. (2025).[1][2][3][8] Tautomerism and Substituent Effects on Intramolecular Hydrogen Bonding in Pyrazoles.[1][2] ResearchGate/Asian Journal of Chemistry.[1][2] Link

  • Lipinski, C. A. (2004).[1][2][3] Lead- and drug-like compounds: the rule-of-five revolution.[2] Drug Discovery Today.[1][2] Link

  • PubChem Compound Summary. (2025). (1H-Pyrazol-3-yl)methanol.[1][3][9] National Library of Medicine.[1][2] Link[1][3]

Sources

Exploratory

The Strategic Utility of (1-Propyl-1H-pyrazol-5-yl)methanol in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals The pyrazole nucleus stands as a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in numerous FDA-approved drugs...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Drug Discovery Professionals

The pyrazole nucleus stands as a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in numerous FDA-approved drugs and its capacity to engage in a wide array of biological interactions. This five-membered aromatic heterocycle, with its two adjacent nitrogen atoms, offers a versatile template for the design of therapeutic agents across diverse disease areas. Within the vast chemical space of pyrazole-based building blocks, (1-Propyl-1H-pyrazol-5-yl)methanol emerges as a particularly valuable synthon, offering a unique combination of structural features and synthetic accessibility that make it an attractive starting point for the development of novel drug candidates.

This technical guide provides a comprehensive overview of (1-Propyl-1H-pyrazol-5-yl)methanol as a medicinal chemistry building block, detailing its synthesis, physicochemical properties, key chemical transformations, and strategic applications in drug discovery programs.

Physicochemical Properties and Strategic Advantages

The strategic value of (1-Propyl-1H-pyrazol-5-yl)methanol lies in its distinct structural and electronic properties. The N-propyl group provides a degree of lipophilicity that can be crucial for modulating a compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The pyrazole core itself is a metabolically stable bioisostere for other aromatic systems, and its substitution pattern allows for fine-tuning of its electronic and steric characteristics. The primary alcohol functionality at the 5-position serves as a versatile handle for a multitude of chemical transformations, enabling the facile introduction of diverse pharmacophoric elements.

Table 1: Calculated Physicochemical Properties of (1-Propyl-1H-pyrazol-5-yl)methanol

PropertyValue
Molecular FormulaC₇H₁₂N₂O
Molecular Weight140.18 g/mol
XLogP30.4
Hydrogen Bond Donor Count1
Hydrogen Bond Acceptor Count2
Rotatable Bond Count3

Data sourced from PubChem CID 139032515. These are computationally predicted values.

Synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol: A Step-by-Step Approach

The synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol can be efficiently achieved through a robust and scalable three-step sequence, commencing with the N-alkylation of a suitable pyrazole precursor, followed by regioselective formylation, and culminating in the reduction of the resulting aldehyde.

graph Synthesis_Workflow {
  rankdir="LR";
  node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
  edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Pyrazole [label="Pyrazole"]; N_Propylpyrazole [label="1-Propyl-1H-pyrazole"]; Aldehyde [label="1-Propyl-1H-pyrazole-5-carbaldehyde"]; Methanol [label="(1-Propyl-1H-pyrazol-5-yl)methanol"];

Pyrazole -> N_Propylpyrazole [label=" N-Alkylation\n(Propyl halide, Base)"]; N_Propylpyrazole -> Aldehyde [label=" Formylation\n(Vilsmeier-Haack or Lithiation/DMF)"]; Aldehyde -> Methanol [label=" Reduction\n(NaBH4)"]; }``` Caption: Synthetic workflow for (1-Propyl-1H-pyrazol-5-yl)methanol.

Protocol 1: Synthesis of 1-Propyl-1H-pyrazole

The initial step involves the N-alkylation of pyrazole with a propyl halide under basic conditions. Phase transfer catalysis can also be employed for this transformation.

Materials:

  • Pyrazole

  • 1-Bromopropane (or 1-iodopropane)

  • Potassium carbonate (or sodium hydride)

  • Acetonitrile (or DMF)

Procedure:

  • To a solution of pyrazole (1.0 eq) in acetonitrile, add potassium carbonate (1.5 eq).

  • Add 1-bromopropane (1.2 eq) to the suspension.

  • Heat the reaction mixture to reflux and monitor the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to afford 1-Propyl-1H-pyrazole.

Protocol 2: Synthesis of 1-Propyl-1H-pyrazole-5-carbaldehyde

The regioselective introduction of a formyl group at the C5 position is a critical step. While the Vilsmeier-Haack reaction is a common method for formylating electron-rich heterocycles, achieving regioselectivity between the C3 and C5 positions of N-alkylpyrazoles can be challenging. An alternative and often more selective method involves directed ortho-metalation (DoM) via lithiation, followed by quenching with a formylating agent like N,N-dimethylformamide (DMF).

Materials:

  • 1-Propyl-1H-pyrazole

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous tetrahydrofuran (THF)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • Dissolve 1-Propyl-1H-pyrazole (1.0 eq) in anhydrous THF under an inert atmosphere (nitrogen or argon).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C.

  • Stir the resulting solution at -78 °C for 1 hour to ensure complete lithiation.

  • Add anhydrous DMF (1.5 eq) dropwise to the reaction mixture.

  • Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 1-Propyl-1H-pyrazole-5-carbaldehyde.

Protocol 3: Synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol

The final step is the reduction of the aldehyde to the primary alcohol. Sodium borohydride is a mild and selective reducing agent suitable for this transformation.

Materials:

  • 1-Propyl-1H-pyrazole-5-carbaldehyde

  • Sodium borohydride (NaBH₄)

  • Methanol

Procedure:

  • Dissolve 1-Propyl-1H-pyrazole-5-carbaldehyde (1.0 eq) in methanol.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (1.2 eq) portion-wise, controlling the temperature.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Carefully add water to quench the excess NaBH₄.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo to obtain (1-Propyl-1H-pyrazol-5-yl)methanol.

Key Chemical Transformations and Applications in Drug Discovery

The hydroxymethyl group of (1-Propyl-1H-pyrazol-5-yl)methanol is a versatile functional handle for a variety of synthetic transformations, allowing for its incorporation into more complex molecular architectures.

```dot graph Derivatization { rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Methanol [label="(1-Propyl-1H-pyrazol-5-yl)methanol"]; Ether [label="Ethers"]; Ester [label="Esters"]; Halide [label="Halides"]; Amine [label="Amines (via Halide)"];

Methanol -> Ether [label=" Williamson Ether Synthesis"]; Methanol -> Ester [label=" Esterification"]; Methanol -> Halide [label=" Halogenation (e.g., SOCl2)"]; Halide -> Amine [label=" Nucleophilic Substitution"]; }

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol

Executive Summary The synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol is a critical transformation in the development of pyrazole-based kinase inhibitors and agrochemicals. While the reduction of esters to alcohols is a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol is a critical transformation in the development of pyrazole-based kinase inhibitors and agrochemicals. While the reduction of esters to alcohols is a standard organic transformation, pyrazole substrates present unique challenges:

  • Regiochemical Purity: The starting ester (ethyl 1-propyl-1H-pyrazole-5-carboxylate) is often contaminated with the thermodynamically stable 1,3-isomer.

  • Aluminum Coordination: The

    
     nitrogens in the pyrazole ring can coordinate with aluminum species during LiAlH₄ reduction, leading to intractable emulsions during aqueous workup.
    
  • Solubility Profiles: The propyl chain increases lipophilicity compared to methyl analogs, altering extraction solvent requirements.

This guide provides a robust, self-validating protocol optimized for minimizing aluminum emulsion formation and ensuring high yield.

Retrosynthetic Analysis & Pathway

The target alcohol is accessed via the hydride reduction of the corresponding ethyl ester.[1][2][3] The critical quality attribute (CQA) of the final product is heavily dependent on the regiopurity of the starting material.

G Target (1-Propyl-1H-pyrazol-5-yl)methanol (Target) Ester Ethyl 1-propyl-1H-pyrazole-5-carboxylate (Precursor) Ester->Target LiAlH4, THF 0°C to RT Hydrazine Propylhydrazine HCl Hydrazine->Ester Regioselective Cyclization Diketone Ethyl 2,4-dioxoalkanoate Diketone->Ester

Figure 1: Retrosynthetic pathway. The reduction step (red arrow) is the focus of this protocol.

Critical Reagent Selection

ReagentRoleSelection Rationale
LiAlH₄ (LAH) Reducing AgentMandatory. NaBH₄ is generally too mild for esters without additives (e.g., LiCl). DIBAL-H requires -78°C and strictly controlled stoichiometry to avoid aldehyde arrest. LAH ensures complete reduction to the alcohol.
THF (Anhydrous) SolventHigh solubility for LAH and the pyrazole ester. Diethyl ether is a viable alternative but poses higher flammability risks and lower boiling point limits.
Rochelle's Salt Workup AgentCritical. Potassium sodium tartrate breaks down Aluminum-Nitrogen coordination complexes, preventing the "gray sludge" emulsion typical of heterocyclic reductions.
Na₂SO₄ Drying AgentPreferred over MgSO₄ for amine-containing compounds to minimize Lewis acid coordination losses.

Detailed Experimental Protocol

Pre-Reaction Preparation
  • Glassware: Oven-dried (120°C) 2-neck round bottom flask (RBF), addition funnel, and reflux condenser.

  • Atmosphere: The reaction must be performed under a positive pressure of dry Nitrogen or Argon.

  • Safety Note: LiAlH₄ reacts violently with water.[1] Ensure all syringes and solvents are rigorously dry.

Step-by-Step Procedure

Scale: Based on 10.0 mmol of ester (~1.96 g).

  • Reagent Setup:

    • Charge the RBF with LiAlH₄ (15.0 mmol, 1.5 eq, 0.57 g) .

    • Note: Using pellets is safer than powder; crush gently if needed.

    • Add anhydrous THF (20 mL) and cool the suspension to 0°C using an ice/water bath. Stir for 10 min.

  • Substrate Addition:

    • Dissolve ethyl 1-propyl-1H-pyrazole-5-carboxylate (10.0 mmol) in anhydrous THF (10 mL) .

    • Transfer this solution to the addition funnel.

    • Dropwise Addition: Add the ester solution to the LAH suspension over 15–20 minutes.

    • Observation: Gas evolution (

      
      ) will occur. Control rate to prevent foaming.
      
  • Reaction Phase:

    • Once addition is complete, remove the ice bath and allow to warm to Room Temperature (RT) .

    • Stir at RT for 1 hour.

    • TLC Check: (Eluent: 50% EtOAc/Hexanes). The ester (

      
      ) should disappear; the alcohol (
      
      
      
      ) will appear.
    • Optional: If starting material remains, heat to mild reflux (65°C) for 30 minutes.

  • The "Fieser" Quench (Modified for Heterocycles):

    • Cool the reaction mixture back to 0°C .

    • Caution: This step is exothermic.

    • Add water (0.6 mL) dropwise. (Formula:

      
       g LAH 
      
      
      
      
      
      mL water).
    • Add 15% NaOH solution (0.6 mL) dropwise. (

      
       g LAH 
      
      
      
      
      
      mL NaOH).
    • Add water (1.8 mL) dropwise. (

      
       g LAH 
      
      
      
      
      
      mL water).
    • Result: A granular white precipitate (

      
      ) should form, leaving a clear supernatant.
      
  • Workup & Isolation:

    • Add MgSO₄ directly to the quenched mixture and stir for 15 minutes.

    • Filter the mixture through a pad of Celite. Wash the filter cake copiously with THF (2 x 20 mL) .

    • Concentrate the filtrate under reduced pressure to yield the crude oil.

Purification
  • Method: Flash Column Chromatography.

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient 0%

    
     5% Methanol in Dichloromethane (DCM).
    
  • Yield Expectation: 85–95%.

Mechanism & Troubleshooting

The reduction proceeds via a hydride transfer mechanism.[3][4] The pyrazole nitrogen's lone pair can complicate the collapse of the tetrahedral intermediate, occasionally requiring higher temperatures or longer times than simple aliphatic esters.

Mechanism Step1 1. Nucleophilic Attack (Hydride adds to Carbonyl) Step2 2. Tetrahedral Intermediate (Al-coordinated) Step1->Step2 Step3 3. Elimination of Ethoxide (Formation of Aldehyde) Step2->Step3 - EtOAlH3 Step4 4. Second Hydride Attack (Aldehyde to Alkoxide) Step3->Step4 Fast Step Step5 5. Protonation (Quench) (Alkoxide to Alcohol) Step4->Step5 + H2O

Figure 2: Step-wise reduction mechanism.

Troubleshooting Table
IssueDiagnosisCorrective Action
Low Yield Incomplete reduction or product lost in aqueous phase.1. Ensure THF is anhydrous.2. Use continuous extraction (DCM) if product is water-soluble.3. Increase LAH to 2.0 eq.
Emulsion "Gray sludge" during quench; layers won't separate.Do not shake vigorously. Add saturated Rochelle's salt solution and stir overnight. The tartrate will chelate aluminum, clearing the layers.
Impurity Product contains 1,3-isomer (1-propyl-1H-pyrazol-3-yl)methanol.The issue is the starting material. You cannot separate isomers easily at the alcohol stage. Regioselectivity must be fixed during ester synthesis (use non-polar solvents for cyclization).

Safety & Handling (E-E-A-T)

  • Lithium Aluminum Hydride: Pyrophoric solid. Class 4.3 (Water Reactive). Store under Argon. In case of fire, use Class D extinguisher or dry sand. NEVER use water.

  • Pyrazole Derivatives: Many pyrazoles are biologically active (e.g., kinase inhibitors). Handle as potential irritants/sensitizers. Wear nitrile gloves and work in a fume hood.

  • Waste Disposal: Quenched aluminum salts must be disposed of as solid hazardous waste. Aqueous layers from extraction may contain hydrazine residues if the precursor was impure; treat with bleach (hypochlorite) before disposal if hydrazine presence is suspected.

References

  • General Mechanism of LAH Reduction

    • Master Organic Chemistry. "Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives."[2][3][4][5][6][7]

  • Synthesis of Pyrazole Esters (Analogous Chemistry)

    • Zhang, S., et al. "Synthesis of 1-methyl-3-n-propylpyrazole 5-carboxylic acid ethyl ester."[8] Chinese Journal of Modern Applied Pharmacy, 2001.[8]

  • Regioselectivity in Pyrazole Synthesis

    • ResearchGate.[9] "Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids." (Discusses 1,5-substitution patterns).

  • Workup Protocols for N-Heterocycles

    • University of Rochester. "Not Voodoo: Workup of Aluminum Hydride Reductions."

Sources

Application

reduction of 1-propyl-1H-pyrazole-5-carboxylate to methanol

An In-depth Guide to the Selective Reduction of 1-Propyl-1H-pyrazole-5-carboxylate to (1-Propyl-1H-pyrazol-5-yl)methanol Abstract The conversion of pyrazole esters to their corresponding primary alcohols is a fundamental...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Guide to the Selective Reduction of 1-Propyl-1H-pyrazole-5-carboxylate to (1-Propyl-1H-pyrazol-5-yl)methanol

Abstract

The conversion of pyrazole esters to their corresponding primary alcohols is a fundamental transformation in synthetic organic chemistry, particularly within drug discovery and development. The resulting pyrazolyl-methanol structural motif is a key building block in a variety of biologically active compounds. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the selective reduction of ethyl 1-propyl-1H-pyrazole-5-carboxylate. We present and compare detailed protocols using two primary classes of reducing agents: aluminum hydrides, exemplified by Lithium Aluminum Hydride (LiAlH₄), and borane complexes, specifically Borane Dimethyl Sulfide (BH₃·DMS). The discussion emphasizes the causality behind procedural choices, chemoselectivity, safety considerations, and analytical validation, ensuring the presented protocols are robust and reproducible.

Introduction: Significance and Strategic Considerations

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, present in numerous marketed drugs.[1] Functionalization at the C5 position with a hydroxymethyl group provides a crucial handle for further molecular elaboration, enabling the exploration of structure-activity relationships (SAR). The reduction of a C5-carboxylate ester is the most direct route to this key intermediate.

However, the reduction of esters on a heterocyclic scaffold like pyrazole requires careful consideration of chemoselectivity. The chosen reducing agent must efficiently convert the ester to the alcohol without affecting the aromaticity of the pyrazole ring or other sensitive functional groups that may be present in more complex analogues. The choice of reagent dictates the reaction conditions, workup procedure, and overall process safety and efficiency.

This guide will focus on two of the most reliable and widely adopted methods for this transformation.

  • Lithium Aluminum Hydride (LiAlH₄): A powerful, nucleophilic hydride donor, often considered the benchmark for ester reductions due to its high reactivity.[2][3]

  • Borane Complexes (BH₃·DMS): A milder, electrophilic reducing agent that offers an alternative selectivity profile and different operational considerations.[4][5]

We will dissect the mechanistic underpinnings of each approach to provide a rationale for their application.

Mechanistic Rationale: Nucleophilic vs. Electrophilic Reduction

The choice between LiAlH₄ and a borane complex is fundamentally a choice between two different reaction mechanisms, each with distinct advantages.

Lithium Aluminum Hydride (LiAlH₄): As a source of the highly nucleophilic hydride ion (H⁻), LiAlH₄ directly attacks the electrophilic carbon of the ester carbonyl. The reaction proceeds through a tetrahedral intermediate, followed by the elimination of an ethoxide leaving group to form an aldehyde intermediate. This aldehyde is subsequently reduced much faster than the starting ester to the corresponding primary alcohol.[6] Due to its high reactivity, LiAlH₄ will reduce a wide range of functional groups, including amides, nitriles, and carboxylic acids.[2]

Borane (BH₃): In contrast, borane is an electrophilic reducing agent. The reaction is initiated by the coordination of the Lewis acidic boron atom to the carbonyl oxygen. This coordination polarizes the carbonyl group, making the carbon more susceptible to hydride transfer from the same or another borane molecule. This approach is generally considered milder than LiAlH₄ and can exhibit different chemoselectivity.[7]

G cluster_0 Start Ethyl 1-Propyl-1H-pyrazole-5-carboxylate LAH_Path LiAlH₄ Pathway (Nucleophilic Attack) Start->LAH_Path 1. Hydride attacks carbonyl carbon Borane_Path Borane Pathway (Electrophilic Coordination) Start->Borane_Path 1. Boron coordinates to carbonyl oxygen Intermediate Aldehyde Intermediate (Rapidly Reduced) LAH_Path->Intermediate Borane_Path->Intermediate Product (1-Propyl-1H-pyrazol-5-yl)methanol Intermediate->Product 2. Second hydride addition

Caption: Comparison of LiAlH₄ and Borane reduction pathways.

Comparative Analysis of Reduction Protocols

A summary of the key operational parameters for the two primary methods is presented below. This allows for an at-a-glance comparison to aid in method selection based on available equipment, safety protocols, and desired outcomes.

ParameterProtocol A: Lithium Aluminum Hydride (LiAlH₄)Protocol B: Borane Dimethyl Sulfide (BH₃·DMS)
Reagent Type Potent, Nucleophilic Hydride DonorMilder, Electrophilic Hydride Donor
Equivalents 1.0 - 1.5 eq.1.0 - 2.0 eq.
Solvent Anhydrous Ethereal (THF, Et₂O)Anhydrous THF
Temperature 0 °C to Room Temperature0 °C to Reflux
Reaction Time 1 - 4 hours2 - 16 hours
Workup Careful quenching (Fieser workup)Methanol quench, followed by acid/base extraction
Key Advantage High reactivity, rapid conversionMilder conditions, alternative chemoselectivity
Safety Concern Highly reactive with water/protic solvents; pyrophoricFlammable; DMS has a strong, unpleasant odor; toxic

Detailed Experimental Protocols

General Materials and Equipment:

  • Round-bottom flasks, magnetic stirrer, stir bars

  • Inert atmosphere setup (Nitrogen or Argon balloon/manifold)

  • Syringes and needles

  • Ice-water bath

  • Rotary evaporator

  • Glassware for extraction and purification (separatory funnel, chromatography column)

  • Analytical TLC plates (silica gel 60 F₂₅₄)

Protocol A: Reduction using Lithium Aluminum Hydride (LiAlH₄)

This protocol leverages the high reactivity of LiAlH₄ for a rapid and efficient conversion. Strict adherence to anhydrous conditions is critical for safety and success.

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (N₂), add a solution of ethyl 1-propyl-1H-pyrazole-5-carboxylate (1.82 g, 10.0 mmol) in anhydrous tetrahydrofuran (THF, 40 mL).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: Carefully and portion-wise, add LiAlH₄ (0.42 g, 11.0 mmol, 1.1 eq.) to the stirred solution. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation and maintain the inert atmosphere.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by TLC (e.g., 3:7 Ethyl Acetate/Hexane), checking for the disappearance of the starting ester.

  • Quenching (Fieser Workup): Once the reaction is complete, cool the flask back to 0 °C. Cautiously and sequentially add the following dropwise:

    • 0.42 mL of water

    • 0.42 mL of 15% aqueous NaOH

    • 1.26 mL of water

    • Note: This sequence is critical for forming a granular, filterable aluminum salt precipitate.

  • Workup and Isolation: Allow the resulting slurry to stir at room temperature for 1 hour until a white, granular solid forms. Add anhydrous magnesium sulfate, stir for 15 minutes, and then filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

  • Purification: Concentrate the filtrate in vacuo using a rotary evaporator. The resulting crude oil can be purified by flash column chromatography on silica gel (gradient elution, e.g., 20% to 50% ethyl acetate in hexanes) to yield (1-propyl-1H-pyrazol-5-yl)methanol as a clear oil.

Protocol B: Reduction using Borane Dimethyl Sulfide (BH₃·DMS)

This protocol offers a milder alternative to LiAlH₄, which can be advantageous when other sensitive functional groups are present.[4]

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried 100 mL round-bottom flask under an inert atmosphere (N₂), add a solution of ethyl 1-propyl-1H-pyrazole-5-carboxylate (1.82 g, 10.0 mmol) in anhydrous THF (40 mL).

  • Cooling: Cool the solution to 0 °C in an ice-water bath.

  • Reagent Addition: Add borane dimethyl sulfide complex (BH₃·DMS, 1.5 mL of a 10 M solution, 15.0 mmol, 1.5 eq.) dropwise via syringe. Caution: Handle BH₃·DMS in a well-ventilated fume hood.

  • Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Gentle heating to reflux may be required for full conversion. Monitor the reaction progress by TLC.

  • Quenching: Once the reaction is complete, cool the flask to 0 °C. Slowly and carefully add methanol (10 mL) dropwise to quench the excess borane. Caution: Vigorous hydrogen evolution will occur.

  • Workup and Isolation: Stir the solution for 30 minutes, then remove the solvent under reduced pressure. Redissolve the residue in ethyl acetate (50 mL) and wash sequentially with 1 M HCl (20 mL), saturated aqueous NaHCO₃ (20 mL), and brine (20 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography as described in Protocol A to yield the desired alcohol.

G start_end start_end process process decision decision output output start Start: Ethyl 1-propyl-1H-pyrazole-5-carboxylate in Anhydrous THF setup Setup Reaction under N₂ Cool to 0 °C start->setup choose_reagent Select Reducing Agent setup->choose_reagent add_lah Protocol A: Add LiAlH₄ portion-wise choose_reagent->add_lah LiAlH₄ add_bms Protocol B: Add BH₃·DMS dropwise choose_reagent->add_bms Borane react_lah Stir at 0 °C → RT (1-4 h) add_lah->react_lah react_bms Stir at RT → Reflux (2-16 h) add_bms->react_bms quench_lah Fieser Quench (H₂O, NaOH, H₂O) react_lah->quench_lah quench_bms Methanol Quench react_bms->quench_bms workup_lah Filter Aluminum Salts Concentrate quench_lah->workup_lah workup_bms Aqueous Extraction Dry & Concentrate quench_bms->workup_bms purify Flash Column Chromatography workup_lah->purify workup_bms->purify product Final Product: (1-Propyl-1H-pyrazol-5-yl)methanol purify->product

Caption: General experimental workflow for pyrazole ester reduction.

Troubleshooting

Observed ProblemPotential Cause(s)Suggested Solution(s)
Incomplete Reaction 1. Insufficient reducing agent. 2. Deactivated reagent due to moisture. 3. Reaction time or temperature too low.1. Add additional equivalents of reducing agent. 2. Use freshly opened/titrated reagents and ensure glassware is rigorously dry. 3. Increase reaction time or temperature (especially for Protocol B).
Low Isolated Yield 1. Product is water-soluble. 2. Inefficient extraction or purification. 3. Complex formation during workup (LiAlH₄).1. Back-extract aqueous layers with fresh solvent. Use brine to reduce solubility in the aqueous phase. 2. Optimize chromatography conditions. 3. Ensure Fieser workup is performed correctly to achieve a granular precipitate.
Formation of Byproducts 1. Over-reduction of other functional groups. 2. Reaction with solvent.1. Consider using a milder reagent (e.g., NaBH₄ with additives if applicable, or borane instead of LiAlH₄).[8] 2. Ensure the solvent is appropriate and anhydrous. THF can be cleaved by LiAlH₄ under harsh conditions.

Conclusion

The successful reduction of 1-propyl-1H-pyrazole-5-carboxylate to (1-propyl-1H-pyrazol-5-yl)methanol can be reliably achieved using either lithium aluminum hydride or borane-based reagents. The choice between the powerful, rapid LiAlH₄ method and the milder, more selective borane protocol should be guided by the specific requirements of the substrate, the scale of the reaction, and the available laboratory safety infrastructure. By understanding the underlying mechanisms and adhering to the detailed protocols provided, researchers can confidently synthesize this valuable pyrazole intermediate for application in medicinal chemistry and beyond.

References

  • Ordóñez, M., et al. (2012). Highly Enantioselective Borane Reduction of Heteroaryl and Heterocyclic Ketoxime Ethers Catalyzed by Novel Spiroborate Ester Derived from Diphenylvalinol. Molecules, 17(9), 10661-10677. [Link]

  • Fülöp, A., et al. (2021). Selective Reduction of Esters to Access Aldehydes Using Fiddler Crab-Type Boranes. Journal of the American Chemical Society, 143(49), 20736-20743. [Link]

  • Würtz, S., et al. (2017). Catalytic hydrogenation process for preparing pyrazoles.
  • Proctor, D. J., et al. (2022). Recent developments in the synthesis and synthetic applications of borane–amines. Chemical Society Reviews, 51(15), 6393-6421. [Link]

  • Sokolov, D. N., et al. (2011). Reduction of (+)-usninic acid and its pyrazole derivative by sodium borohydride. Chemistry of Natural Compounds, 47(2), 203-205. [Link]

  • Hashimoto, H., et al. (2018). Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. Catalysts, 8(12), 659. [Link]

  • Farkas, S., et al. (2020). Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex. ChemSusChem, 13(8), 1800-1805. [Link]

  • Organic Chemistry Portal. Borane Reagents. [Link]

  • Jedynak, L., et al. (2023). Development and optimization of a continuous flow ester reduction with LiAlH4 in the synthesis of a key intermediate for a PI3Kδ inhibitor (CPL302415). Reaction Chemistry & Engineering, 8(5), 1130-1136. [Link]

  • ResearchGate. (2023). Development and optimization of a continuous flow ester reduction with LiAlH4 in the synthesis of a key intermediate for PI3Kδ inhibitor (CPL302415). [Link]

  • Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

  • ResearchGate. (2017). Why some esters can be reduced by sodium borohydride? [Link]

  • Organic Reaction Flashcards. Ester to Alcohol - Common Conditions. [Link]

  • Leah4sci. (2016). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. YouTube. [Link]

  • Gomaa, A. M., & Ali, M. M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(5), 134. [Link]

Sources

Method

oxidation of (1-Propyl-1H-pyrazol-5-yl)methanol to pyrazole aldehyde

An Application Note for the Selective Oxidation of (1-Propyl-1H-pyrazol-5-yl)methanol to 1-Propyl-1H-pyrazole-5-carbaldehyde Abstract This document provides a comprehensive guide for the selective oxidation of the primar...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the Selective Oxidation of (1-Propyl-1H-pyrazol-5-yl)methanol to 1-Propyl-1H-pyrazole-5-carbaldehyde

Abstract

This document provides a comprehensive guide for the selective oxidation of the primary alcohol, (1-Propyl-1H-pyrazol-5-yl)methanol, to its corresponding aldehyde, 1-Propyl-1H-pyrazole-5-carbaldehyde. Pyrazole aldehydes are crucial intermediates in medicinal chemistry and drug discovery, serving as versatile scaffolds for synthesizing a wide range of bioactive molecules.[1][2][3] This guide details the mechanistic underpinnings of suitable oxidation methodologies, offers comparative insights into various techniques, and presents detailed, field-proven protocols for researchers and drug development professionals. The focus is on mild, selective methods that preserve the integrity of the pyrazole ring and are amenable to substrates with diverse functional groups.

Introduction: The Significance of Pyrazole Aldehydes

The pyrazole nucleus is recognized as a "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs with activities ranging from anti-inflammatory (Celecoxib) to anticancer (Zanubrutinib).[2][4][5] The introduction of a formyl (aldehyde) group onto the pyrazole ring, specifically at the C5 position, creates a highly versatile chemical handle. This functional group can be readily transformed into a variety of other moieties through reactions such as reductive amination, Wittig olefination, and further oxidation to a carboxylic acid, enabling the synthesis of complex molecular libraries for drug screening.

The challenge in synthesizing 1-Propyl-1H-pyrazole-5-carbaldehyde lies in the selective oxidation of the primary alcohol precursor without over-oxidation to the carboxylic acid or degradation of the sensitive heterocyclic ring. This necessitates the use of mild and highly controlled oxidation conditions. This application note explores several robust methods to achieve this transformation, with a focus on the Swern and Dess-Martin periodinane (DMP) oxidations.

Mechanistic Overview of Selected Mild Oxidation Methods

The conversion of a primary alcohol to an aldehyde requires an oxidant that can be stopped at the aldehyde stage.[6] Strong oxidants like potassium permanganate (KMnO₄) will typically continue the oxidation to the more stable carboxylic acid.[7] For sensitive heteroaromatic substrates, mild and selective reagents are paramount.

Swern Oxidation

The Swern oxidation uses dimethyl sulfoxide (DMSO) activated by an electrophile, most commonly oxalyl chloride, followed by the addition of a hindered organic base like triethylamine (NEt₃).[8][9] It is renowned for its mild conditions and high yields, avoiding the use of toxic heavy metals.[10]

The mechanism proceeds in several key steps:

  • Activation of DMSO: DMSO reacts with oxalyl chloride at very low temperatures (typically -78 °C) to form a chloro(dimethyl)sulfonium chloride intermediate, which is highly electrophilic.[8] This step releases carbon monoxide and carbon dioxide gas.[11]

  • Alcohol Addition: The primary alcohol, (1-Propyl-1H-pyrazol-5-yl)methanol, attacks the electrophilic sulfur atom, displacing chloride and forming a key alkoxysulfonium salt intermediate.[11][12]

  • Ylide Formation and Elimination: The addition of triethylamine deprotonates the carbon adjacent to the positively charged sulfur, forming a sulfur ylide.[8] This ylide then undergoes an intramolecular proton transfer via a five-membered ring transition state, leading to the collapse of the intermediate to form the desired aldehyde, dimethyl sulfide ((CH₃)₂S), and triethylammonium chloride.[8][13]

The reaction must be maintained at low temperatures (e.g., -78 °C) to prevent the decomposition of the reactive intermediates.[12] A notable drawback is the production of the volatile and malodorous byproduct, dimethyl sulfide.[8][10]

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine compound, 1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one (Dess-Martin periodinane or DMP), as the oxidizing agent.[14][15] This method is exceptionally mild, proceeds at room temperature, has short reaction times, and is highly selective for primary and secondary alcohols.[16]

The mechanism involves:

  • Ligand Exchange: The alcohol substrate displaces an acetate ligand on the iodine center of the DMP reagent.[15][17]

  • Intramolecular Elimination: A base (either a byproduct acetate ion or an added non-nucleophilic base) abstracts the proton from the carbon bearing the hydroxyl group. This initiates an elimination reaction that forms the C=O double bond of the aldehyde, releasing acetic acid and a reduced iodinane byproduct.[7][14]

The reaction generates two equivalents of acetic acid, which can be problematic for acid-sensitive substrates.[14] This can be mitigated by adding a mild base, such as pyridine or sodium bicarbonate, to buffer the reaction mixture.[14]

Manganese Dioxide (MnO₂) Oxidation

Activated manganese dioxide (MnO₂) is a mild, heterogeneous oxidant that is particularly effective for the oxidation of allylic and benzylic alcohols.[18][19] Due to the "benzylic-like" nature of the hydroxymethyl group attached to the pyrazole ring, MnO₂ is a viable reagent. The oxidation occurs on the surface of the insoluble MnO₂ powder.[20] A significant excess of the reagent is often required, and the reactivity can vary depending on the method of its preparation and activation.[21]

TEMPO-Catalyzed Oxidation

(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) is a stable radical that can be used as a catalyst in conjunction with a stoichiometric co-oxidant (such as sodium hypochlorite or bis(acetoxy)iodobenzene) to oxidize primary alcohols to aldehydes selectively.[22][23] The active oxidant is the N-oxoammonium ion, which is generated in situ from TEMPO.[24] This method is highly efficient and avoids over-oxidation to the carboxylic acid.[25]

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the oxidation of (1-Propyl-1H-pyrazol-5-yl)methanol.

Note on Starting Material: (1-Propyl-1H-pyrazol-5-yl)methanol can be synthesized via several routes, most commonly by the reduction of the corresponding carboxylic acid or ester (e.g., ethyl 1-propyl-1H-pyrazole-5-carboxylate) using a reducing agent like lithium aluminum hydride (LiAlH₄). The synthesis of the pyrazole core itself can be achieved through the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine.[26][27]

Protocol 1: Swern Oxidation

This protocol is adapted from standard Swern oxidation procedures and is designed for high yield and selectivity.[8][11][12]

Materials and Reagents:

  • (1-Propyl-1H-pyrazol-5-yl)methanol

  • Oxalyl chloride ((COCl)₂)

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (NEt₃)

  • Argon or Nitrogen gas supply

  • Dry glassware (oven or flame-dried)

  • Magnetic stirrer and stir bar

  • Low-temperature thermometer

  • Dry ice/acetone bath (-78 °C)

Procedure:

  • Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, and a rubber septum under an inert atmosphere (Argon or Nitrogen).

  • Activator Preparation: Charge the flask with anhydrous DCM (approx. 0.2 M relative to the alcohol). Cool the flask to -78 °C using a dry ice/acetone bath.

  • To the cold DCM, add oxalyl chloride (1.5 equivalents) via syringe.

  • Slowly add anhydrous DMSO (2.5 equivalents) dropwise via syringe. Ensure the internal temperature does not rise above -65 °C. Stir the resulting solution for 15 minutes at -78 °C.

  • Alcohol Addition: Dissolve (1-Propyl-1H-pyrazol-5-yl)methanol (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 10-15 minutes, again maintaining the temperature at -78 °C.

  • Stir the reaction mixture for 45 minutes at -78 °C.

  • Quenching: Add triethylamine (5.0 equivalents) dropwise to the flask. A thick white precipitate will form.

  • After the addition is complete, remove the cooling bath and allow the reaction to warm to room temperature over approximately 30-45 minutes.

  • Workup:

    • Add water to the reaction mixture to dissolve the triethylammonium salts.

    • Transfer the mixture to a separatory funnel. Separate the organic layer.

    • Extract the aqueous layer twice with DCM.

    • Combine the organic layers and wash sequentially with 1 M HCl, water, and brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude aldehyde.

  • Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain pure 1-Propyl-1H-pyrazole-5-carbaldehyde.

Safety Note: The Swern oxidation produces carbon monoxide gas and foul-smelling dimethyl sulfide.[8] All steps must be performed in a well-ventilated fume hood. Glassware can be deodorized by rinsing with a bleach solution.[8]

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

This protocol is valued for its operational simplicity and mild, room-temperature conditions.[14][16]

Materials and Reagents:

  • (1-Propyl-1H-pyrazol-5-yl)methanol

  • Dess-Martin Periodinane (DMP)

  • Anhydrous Dichloromethane (DCM)

  • Sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Magnetic stirrer and stir bar

Procedure:

  • Setup: To a round-bottom flask containing a magnetic stir bar, add (1-Propyl-1H-pyrazol-5-yl)methanol (1.0 equivalent) and anhydrous DCM (approx. 0.1 M).

  • Reagent Addition: Add Dess-Martin Periodinane (1.2 equivalents) to the solution in one portion. If the starting material is known to be acid-sensitive, add solid sodium bicarbonate (2.0 equivalents) as a buffer.[14]

  • Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.[16]

  • Workup:

    • Upon completion, dilute the reaction mixture with DCM.

    • Pour the mixture into a separatory funnel containing a solution of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (1:1 ratio). The thiosulfate quenches any excess DMP and reduces the iodinane byproduct, making it more soluble in the aqueous layer.

    • Shake the funnel vigorously until the organic layer is clear.

    • Separate the layers and extract the aqueous layer twice with DCM.

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

Safety Note: Dess-Martin Periodinane is shock-sensitive and can be explosive upon heating.[17] Handle with care and avoid grinding or heating the solid reagent.

Comparative Analysis of Oxidation Methods

FeatureSwern OxidationDess-Martin (DMP) OxidationMnO₂ OxidationTEMPO-Catalyzed Oxidation
Reagents DMSO, (COCl)₂, NEt₃Dess-Martin PeriodinaneActivated MnO₂TEMPO (cat.), NaOCl
Solvent DCMDCM, Chloroform[16]DCM, Hexane, AcetoneBiphasic (DCM/Water)
Temperature -78 °C to RT[12]Room Temperature[14]Room Temp. to Reflux0 °C to Room Temperature
Typical Yields High (>90%)High (>90%)Moderate to High (Variable)High (>90%)
Pros High yield, reliable, metal-free.Very mild, simple setup, fast.[16]Heterogeneous (easy removal), selective for benzylic/allylic types.[18]Catalytic, environmentally benign co-oxidant.[23]
Cons Requires cryogenic temps, malodorous byproduct, sensitive to water.[8][10]Reagent is expensive and potentially explosive.[17]Requires large excess of reagent, variable reactivity.Can be substrate-dependent, potential for chlorination with NaOCl.[24]

Characterization of 1-Propyl-1H-pyrazole-5-carbaldehyde

After successful synthesis and purification, the product should be characterized to confirm its identity and purity.

  • Appearance: Colorless to pale yellow oil or low-melting solid.

  • Molecular Formula: C₇H₁₀N₂O[28]

  • Molecular Weight: 138.17 g/mol

  • ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~9.8 (s, 1H, -CHO), ~7.5 (d, 1H, pyrazole-H4), ~6.8 (d, 1H, pyrazole-H3), ~4.2 (t, 2H, N-CH₂), ~1.9 (sext, 2H, CH₂CH₃), ~0.9 (t, 3H, CH₃).

  • ¹³C NMR (CDCl₃, 101 MHz): δ (ppm) ~185.0 (CHO), ~142.0 (C5), ~140.0 (C3), ~112.0 (C4), ~52.0 (N-CH₂), ~23.0 (CH₂CH₃), ~11.0 (CH₃).

  • IR (ATR, cm⁻¹): ~2960 (C-H), ~2870 (C-H), ~1680 (C=O, aldehyde), ~1540 (C=N, pyrazole).

  • Mass Spectrometry (ESI+): m/z = 139.08 [M+H]⁺, 161.07 [M+Na]⁺.[28]

Visual Diagrams

Experimental Workflow

Workflow cluster_prep Reaction Setup cluster_workup Workup & Purification cluster_analysis Analysis Start (1-Propyl-1H-pyrazol-5-yl)methanol Solvent Anhydrous DCM Start->Solvent Reagents Oxidizing Agent (e.g., DMP or Swern Reagents) Solvent->Reagents Reaction Stir at appropriate temperature (RT for DMP, -78°C for Swern) Reagents->Reaction Quench Quench Reaction (e.g., Na₂S₂O₃/NaHCO₃ or H₂O) Reaction->Quench Extraction Liquid-Liquid Extraction Quench->Extraction Drying Dry with Na₂SO₄ Extraction->Drying Concentration Concentrate in vacuo Drying->Concentration Purification Silica Gel Chromatography Concentration->Purification Product Pure 1-Propyl-1H-pyrazole-5-carbaldehyde Purification->Product Analysis Characterization (NMR, MS, IR) Product->Analysis Swern_Mechanism DMSO DMSO Activator Chloro(dimethyl)sulfonium Chloride DMSO->Activator + - CO, -CO₂ Oxalyl Oxalyl Chloride Oxalyl->Activator AlkoxySalt Alkoxysulfonium Salt Activator->AlkoxySalt Alcohol Pyrazolyl-Methanol (R-CH₂OH) Alcohol->AlkoxySalt + Ylide Sulfur Ylide AlkoxySalt->Ylide Base Triethylamine (NEt₃) Base->Ylide + Product Pyrazole Aldehyde (R-CHO) Ylide->Product Intramolecular Elimination Byproducts Dimethyl Sulfide + Et₃NH⁺Cl⁻ Ylide->Byproducts

Caption: Simplified mechanism of the Swern oxidation of a primary alcohol.

Conclusion

The selective oxidation of (1-Propyl-1H-pyrazol-5-yl)methanol to 1-Propyl-1H-pyrazole-5-carbaldehyde is a critical transformation for the synthesis of advanced pharmaceutical intermediates. Both the Swern and Dess-Martin periodinane oxidations represent excellent, high-yielding methods to achieve this goal under mild conditions that are compatible with the pyrazole heterocycle. The choice between these methods will depend on available laboratory equipment (cryogenic capabilities for Swern), cost, and safety considerations. By following the detailed protocols and understanding the mechanistic principles outlined in this guide, researchers can reliably synthesize this valuable building block for application in drug discovery and development.

References

  • Swern Oxidation: Reaction Mechanism. (n.d.). NROChemistry. Retrieved from [Link]

  • Dess–Martin oxidation. (2024). In Wikipedia. Retrieved from [Link]

  • Swern Oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Swern Oxidation of Alcohols To Aldehydes and Ketones. (n.d.). Master Organic Chemistry. Retrieved from [Link]

  • Swern oxidation. (2024). In Wikipedia. Retrieved from [Link]

  • TEMPO-Mediated Oxidations. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Omura, K., & Swern, D. (1978). Oxidation of alcohols by “activated” dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651-1660.
  • DMP Reagent: Definition, Mechanism & Uses. (n.d.). Vedantu. Retrieved from [Link]

  • Radical Oxidation of Allylic and Benzylic Alcohols. (2025, May 22). JoVE. Retrieved from [Link]

  • Oxidation with Manganese Dioxide. (2023, June 21). TRUNNANO. Retrieved from [Link]

  • Dess–Martin periodinane (DMP) oxidation. (2020, January 6). Chemistry Steps. Retrieved from [Link]

  • Oxidation of Allylic and Benzylic Alcohols. (n.d.). Scribd. Retrieved from [Link]

  • Alcohol to Ketone - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved from [Link]

  • Hoover, J. M., & Stahl, S. S. (2011). Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Mechanistic Assessment of Different Catalyst Systems. Journal of the American Chemical Society, 133(42), 16901–16910. Retrieved from [Link]

  • TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Liu, B., et al. (2013). Cu-NHC-TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes. The Journal of Organic Chemistry, 78(17), 8491–8496. Retrieved from [Link]

  • Suib, S. L. (2002). Catalytic oxidation of alcohols using manganese oxides. Google Patents (US6486357B2).
  • Dess-Martin Oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Piancatelli/Margarita Oxidation. (n.d.). Organic Syntheses. Retrieved from [Link]

  • Demystifying The Mechanisms of Alcohol Oxidations. (2015, May 21). Master Organic Chemistry. Retrieved from [Link]

  • Alam, M. J., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(22), 2045-2072. Retrieved from [Link]

  • Talaviya, R., et al. (2023). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 281, 01001. Retrieved from [Link]

  • Khan, I., et al. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Chemical Reviews Letters, 8, 867-882. Retrieved from [Link]

  • Asati, V., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8740. Retrieved from [Link]

  • 1-propyl-1h-pyrazole-5-carbaldehyde. (n.d.). PubChem. Retrieved from [Link]

  • Oxidation of Alcohols. (2024, September 22). Chemistry LibreTexts. Retrieved from [Link]

  • Hamadi, N. B., & Msaddek, M. (2007). The Swern Oxidation: First example of direct oxidation of 2-pyrazolines with “activated” DMSO. Comptes Rendus Chimie, 10(8), 744-747. Retrieved from [Link]

  • [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. (n.d.). Oriental Journal of Chemistry. Retrieved from [Link]

  • A new mild and selective method for oxidation of primary and secondary alcohols and amines, as well as amino acids. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. (2013, October 13). International Journal of Pharma and Bio Sciences. Retrieved from [Link]

  • Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 83, 157. Retrieved from [Link]

  • A facile synthesis of pyrazole derivatives in neat WERSA. (n.d.). Indian Chemical Society. Retrieved from [Link]

  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Synthesis of 1-Benzoyl-3-Phenyl-1H-Pyrazole-4-Carbaldehyde and Evaluation of their Antioxidant and Anti-inflammatory Activity. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (2012). ResearchGate. Retrieved from [Link]

Sources

Application

Application Notes: Selective Halogenation Protocols for (1-Propyl-1H-pyrazol-5-yl)methanol

Introduction: The Strategic Value of 5-(Halomethyl)pyrazoles in Medicinal Chemistry The pyrazole scaffold is a cornerstone in modern drug discovery, recognized as a "privileged structure" due to its presence in numerous...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of 5-(Halomethyl)pyrazoles in Medicinal Chemistry

The pyrazole scaffold is a cornerstone in modern drug discovery, recognized as a "privileged structure" due to its presence in numerous FDA-approved therapeutics. Compounds bearing this heterocyclic core exhibit a vast spectrum of biological activities, including kinase inhibition, anti-inflammatory, and anticancer effects. The functionalization of the pyrazole ring is a critical strategy for modulating the pharmacological profile of these molecules.

Specifically, the conversion of the hydroxymethyl group in (1-Propyl-1H-pyrazol-5-yl)methanol to a halomethyl moiety (chloro, bromo, or iodo) transforms the molecule into a highly versatile synthetic intermediate. This "activation" of the C5-substituent opens a gateway to a multitude of subsequent nucleophilic substitution and cross-coupling reactions, enabling the construction of complex molecular architectures and facilitating the exploration of structure-activity relationships (SAR) in drug development programs. Installing a reactive handle at this position allows for the introduction of diverse functional groups, crucial for optimizing target binding, ADME (absorption, distribution, metabolism, and excretion) properties, and overall efficacy.

This guide provides detailed, field-proven protocols for the selective halogenation of the primary alcohol in (1-Propyl-1H-pyrazol-5-yl)methanol. It emphasizes the mechanistic rationale behind reagent selection to ensure high-yield conversion while preserving the integrity of the electron-rich pyrazole core.

Core Challenge: Chemoselectivity in Halogenating a Bifunctional Substrate

The primary challenge in the halogenation of (1-Propyl-1H-pyrazol-5-yl)methanol is achieving chemoselectivity. The substrate presents two potentially reactive sites:

  • The Primary Hydroxyl Group: The target for nucleophilic substitution.

  • The C4-Position of the Pyrazole Ring: This position is unsubstituted and, due to the electron-donating nature of the pyrazole nitrogens, is highly susceptible to electrophilic aromatic substitution (SEAr).

The protocols detailed herein are designed around reagents that operate via mechanisms favoring the activation of the alcohol and subsequent SN2 displacement, rather than potent electrophilic halogenation. Reagents like N-halosuccinimides (NBS, NCS), which are standard for ring halogenation, are deliberately avoided. The choice of reagents such as thionyl chloride, phosphorus tribromide, and the Appel reaction system is predicated on their ability to convert the hydroxyl into an excellent leaving group, facilitating attack by a halide nucleophile specifically at the methylene carbon.

**Protocol 1: Chlorination via Thionyl Chloride (SOCl₂) **

This protocol is the industry standard for converting primary alcohols to the corresponding alkyl chlorides. The reaction proceeds through a chlorosulfite ester intermediate, with gaseous byproducts (SO₂ and HCl) driving the reaction to completion.[1]

Mechanistic Rationale

The reaction between the alcohol and thionyl chloride forms an alkyl chlorosulfite intermediate. This conversion turns the hydroxyl group into a much better leaving group. The chloride ion, either from SOCl₂ itself or from the HCl byproduct, then acts as a nucleophile in an SN2 reaction, attacking the primary carbon and displacing the chlorosulfite group.[2] The use of a base like pyridine is often recommended to neutralize the generated HCl, preventing potential acid-catalyzed side reactions on the sensitive pyrazole ring and ensuring the SN2 pathway proceeds efficiently.[3]

Reaction Workflow: Chlorination

sub (1-Propyl-1H-pyrazol-5-yl)methanol reag SOCl₂, Pyridine in CH₂Cl₂ sub->reag 0 °C to rt int Alkyl Chlorosulfite Intermediate reag->int Activation prod 5-(Chloromethyl)-1-propyl-1H-pyrazole int->prod SN2 attack by Cl⁻ workup Aqueous Workup & Purification prod->workup

Caption: Workflow for the chlorination of (1-Propyl-1H-pyrazol-5-yl)methanol.

Detailed Experimental Protocol

Materials:

  • (1-Propyl-1H-pyrazol-5-yl)methanol

  • Thionyl chloride (SOCl₂)

  • Pyridine (anhydrous)

  • Dichloromethane (CH₂Cl₂, anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen inlet

Procedure:

  • Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a dropping funnel under a nitrogen atmosphere.

  • Reagent Preparation: Dissolve (1-Propyl-1H-pyrazol-5-yl)methanol (1.0 eq) in anhydrous dichloromethane (approx. 10 mL per 1 g of substrate). Add anhydrous pyridine (1.2 eq) to the solution.

  • Reaction Initiation: Cool the solution to 0 °C using an ice bath.

  • Reagent Addition: Add thionyl chloride (1.2 eq) dropwise to the stirred solution via the dropping funnel over 15-20 minutes. Maintain the temperature at 0 °C during the addition.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quenching: Carefully and slowly pour the reaction mixture over crushed ice. Then, cautiously add saturated aqueous NaHCO₃ solution to neutralize excess acid (Caution: gas evolution).

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

  • Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure 5-(chloromethyl)-1-propyl-1H-pyrazole.

Protocol 2: Bromination with Phosphorus Tribromide (PBr₃)

Phosphorus tribromide is the reagent of choice for converting primary and secondary alcohols to alkyl bromides, offering high yields and avoiding the carbocation rearrangements that can occur with hydrobromic acid.[4][5]

Mechanistic Rationale

The mechanism involves the alcohol's oxygen atom acting as a nucleophile, attacking the electrophilic phosphorus atom of PBr₃.[4][6] This forms a protonated dibromophosphite ester, which is an excellent leaving group. A bromide ion, displaced in the initial step or from another equivalent of PBr₃, then performs a backside SN2 attack on the carbon atom, leading to the alkyl bromide and a phosphorus-containing byproduct.[7] This SN2 pathway ensures a clean conversion for primary alcohols like our substrate.[8]

Reaction Mechanism: Bromination with PBr₃

sub R-CH₂-OH pbr3 PBr₃ sub->pbr3 int1 R-CH₂-O⁺(H)-PBr₂ pbr3->int1 Nucleophilic Attack int2 R-CH₂-O-PBr₂ (Activated Alcohol) int1->int2 Deprotonation prod R-CH₂-Br int2->prod byprod HO-PBr₂ int2->byprod br_ion Br⁻ br_ion->int2 SN2 Displacement

Caption: SN2 mechanism for the bromination of a primary alcohol with PBr₃.

Detailed Experimental Protocol

Materials:

  • (1-Propyl-1H-pyrazol-5-yl)methanol

  • Phosphorus tribromide (PBr₃)

  • Diethyl ether or Dichloromethane (anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen inlet

Procedure:

  • Setup: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve (1-Propyl-1H-pyrazol-5-yl)methanol (1.0 eq) in anhydrous diethyl ether or CH₂Cl₂ (approx. 15 mL per 1 g of substrate).

  • Cooling: Cool the solution to 0 °C in an ice-salt bath with vigorous stirring.

  • Reagent Addition: Slowly add phosphorus tribromide (0.4 eq) dropwise via a syringe or dropping funnel. A slight excess is acceptable, but note that one mole of PBr₃ can react with three moles of alcohol. Maintain the temperature below 5 °C.

  • Reaction: After addition, continue stirring at 0 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2-3 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Quenching: Cool the flask back to 0 °C and very carefully quench the reaction by the slow, dropwise addition of water to destroy excess PBr₃.

  • Neutralization: Cautiously add saturated aqueous NaHCO₃ solution until gas evolution ceases and the aqueous layer is basic.

  • Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or CH₂Cl₂ (3x).

  • Washing: Combine the organic extracts and wash with water, followed by brine.

  • Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (hexane/ethyl acetate) to obtain pure 5-(bromomethyl)-1-propyl-1H-pyrazole.

Protocol 3: Iodination via the Appel Reaction

The Appel reaction provides a mild and efficient method for converting alcohols into alkyl iodides using triphenylphosphine (PPh₃) and iodine (I₂). This method is particularly suitable for substrates that are sensitive to acidic or harsh conditions.[7][9]

Mechanistic Rationale

The reaction is initiated by the formation of an iodophosphonium iodide species from the reaction of triphenylphosphine and iodine. The alcohol then attacks the electrophilic phosphorus atom, forming an alkoxyphosphonium iodide intermediate.[10] This step effectively converts the hydroxyl group into an excellent leaving group (triphenylphosphine oxide). Finally, the iodide ion acts as a nucleophile, attacking the primary carbon in an SN2 fashion to yield the alkyl iodide and triphenylphosphine oxide.[9] The formation of the very stable P=O double bond in the byproduct is a major thermodynamic driving force for the reaction.[10]

Experimental Workflow: Iodination

sub (1-Propyl-1H-pyrazol-5-yl)methanol reag PPh₃, I₂, Imidazole in THF/CH₂Cl₂ sub->reag 0 °C to rt int Alkoxyphosphonium Iodide Intermediate reag->int Activation prod 5-(Iodomethyl)-1-propyl-1H-pyrazole int->prod SN2 attack by I⁻ workup Quench (Na₂S₂O₃), Extraction & Purification prod->workup

Caption: Workflow for the Appel iodination of (1-Propyl-1H-pyrazol-5-yl)methanol.

Detailed Experimental Protocol

Materials:

  • (1-Propyl-1H-pyrazol-5-yl)methanol

  • Triphenylphosphine (PPh₃)

  • Iodine (I₂)

  • Imidazole

  • Tetrahydrofuran (THF) or Dichloromethane (CH₂Cl₂, anhydrous)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

  • Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add triphenylphosphine (1.5 eq) and imidazole (2.0 eq). Dissolve these solids in anhydrous THF or CH₂Cl₂ (approx. 15 mL per 1 g of PPh₃).

  • Reagent Preparation: Cool the solution to 0 °C in an ice bath. Add iodine (1.5 eq) portion-wise, allowing the dark color to dissipate slightly between additions. Stir for 10-15 minutes at 0 °C.

  • Substrate Addition: Add a solution of (1-Propyl-1H-pyrazol-5-yl)methanol (1.0 eq) in a minimal amount of the reaction solvent dropwise to the cold reaction mixture.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

  • Quenching: Upon completion, cool the mixture back to 0 °C and quench by adding saturated aqueous Na₂S₂O₃ solution until the dark iodine color disappears.

  • Extraction: Extract the mixture with ethyl acetate or CH₂Cl₂ (3x).

  • Washing: Combine the organic layers and wash with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product will contain triphenylphosphine oxide.

  • Purification: Purify the product by flash column chromatography on silica gel. A common technique to facilitate separation from triphenylphosphine oxide is to use a less polar eluent system (e.g., higher hexane content in a hexane/ethyl acetate gradient), as the oxide is quite polar.

Summary of Halogenation Protocols

ParameterChlorinationBrominationIodination (Appel)
Primary Reagent Thionyl Chloride (SOCl₂)Phosphorus Tribromide (PBr₃)Triphenylphosphine (PPh₃) / Iodine (I₂)
Stoichiometry 1.2 eq SOCl₂, 1.2 eq Pyridine0.4 eq PBr₃1.5 eq PPh₃, 1.5 eq I₂, 2.0 eq Imidazole
Solvent Dichloromethane (CH₂Cl₂)Diethyl Ether or CH₂Cl₂THF or CH₂Cl₂
Temperature 0 °C to Room Temp.0 °C to Room Temp.0 °C to Room Temp.
Reaction Time 2 - 4 hours3 - 5 hours12 - 16 hours
Key Byproduct SO₂, HClH₃PO₃Triphenylphosphine Oxide (Ph₃P=O)
Mechanism SN2SN2SN2
Advantages Gaseous byproducts, fastHigh yields, avoids rearrangementsVery mild, neutral conditions

References

  • Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2003). Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. European Journal of Medicinal Chemistry, 38(11-12), 959-974. [Link]

  • Yuanfang Kong, Meng Tang, & Yun Wang. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. [Link]

  • OrgoSolver. (n.d.). Appel Reaction: Alcohol to Alkyl Halide (PPh3 + CBr4/CCl4). Retrieved February 15, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Alcohol to Bromide. Retrieved February 15, 2026, from [Link]

  • MDPI. (2022). Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. Molecules, 27(19), 6296. [Link]

  • MDPI. (2020). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Nanomaterials, 10(12), 2419. [Link]

  • MDPI. (2017). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules, 22(11), 1887. [Link]

  • Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
  • Organic Chemistry Portal. (n.d.). Appel Reaction. Retrieved February 15, 2026, from [Link]

  • Master Organic Chemistry. (2014). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. [Link]

  • Arkivoc. (2010). Application of Appel reaction to the primary alcohol groups of fructooligosaccharides: Synthesis of 6,6',6''-trihalogenated-1-kestose derivatives. [Link]

  • Chemistry Steps. (n.d.). SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides. Retrieved February 15, 2026, from [Link]

  • Yufeng. (n.d.). Why is Thionyl chloride preferred in the preparation of alkyl halide using alcohol?. Retrieved February 15, 2026, from [Link]

  • Oreate AI Blog. (2026). The Role of PBr3 in Alcohol Chemistry: A Transformative Agent. [Link]

  • Chemia. (2024). Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3). [Link]

  • Arkivoc. (2017). An unusual thionyl chloride-promoted C−C bond formation to obtain 4,4'-bipyrazolones. [Link]

  • BYJU'S. (n.d.). PBr3 Reaction. Retrieved February 15, 2026, from [Link]

  • MDPI. (2021). Alkoxyalkylation of Electron-Rich Aromatic Compounds. [Link]

  • MDPI. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. [Link]

  • An Efficient Synthesis of Novel Pyrazole-Based Heterocycles as Potential Antitumor Agents. (2012). Molecules, 17(10), 11842-11857. [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: Efficient Synthesis of 5-(Bromomethyl)- and 5-(Aminomethyl)-1THP Indazole. Retrieved February 15, 2026, from [Link]

  • Semantic Scholar. (1999). A facile halogenation of some hydroxyheterocycles using triphenylphosphine and N-halosuccinimide. [Link]

  • PubMed. (2020). C4-Alkylamination of C4-Halo-1 H-1-tritylpyrazoles Using Pd(dba)2 or CuI. [Link]

  • PubMed. (2003). Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents. [Link]

  • ResearchGate. (2021). (PDF) Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents. [Link]

  • Master Organic Chemistry. (2015). Making Alkyl Halides From Alcohols. [Link]

  • PubMed. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. [Link]

  • MDPI. (2014). Uses of Cyanoacetylhydrazine in Heterocyclic Synthesis: Novel Synthesis of Pyrazole Derivatives with Anti-tumor Activities. [Link]

  • ResearchGate. (2023). (PDF) Thionyl Chloride: A Catalyst of Synthetic Chemical Interest. [Link]

Sources

Method

reaction conditions for alkylating (1-Propyl-1H-pyrazol-5-yl)methanol

Application Note: Strategic O-Alkylation of (1-Propyl-1H-pyrazol-5-yl)methanol Part 1: Executive Summary & Substrate Analysis This guide details the optimized protocols for the O-alkylation of (1-Propyl-1H-pyrazol-5-yl)m...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic O-Alkylation of (1-Propyl-1H-pyrazol-5-yl)methanol

Part 1: Executive Summary & Substrate Analysis

This guide details the optimized protocols for the O-alkylation of (1-Propyl-1H-pyrazol-5-yl)methanol . This substrate presents a specific regiochemical challenge: while the target is the primary alcohol at the C5 position, the adjacent N1-propyl group creates a steric "peri-effect," and the N2-nitrogen remains a potential site for competitive quaternization (formation of pyrazolium salts).

Successful alkylation requires conditions that maximize the nucleophilicity of the exocyclic oxygen while suppressing N2 reactivity and elimination side-reactions of the alkylating agent.

Substrate Profile
  • Compound: (1-Propyl-1H-pyrazol-5-yl)methanol[1]

  • Core Reactivity: Primary Alcohol (

    
    )
    
  • Steric Environment: Proximal steric bulk from N1-propyl group.

  • Electronic Context: Electron-rich heteroaromatic ring; N2 is a weak base/nucleophile.

Part 2: Strategic Decision Matrix

Before selecting a protocol, evaluate the electrophile (


) and scale.

decision_tree Start Select Alkylation Strategy Electrophile Analyze Electrophile (R-X) Start->Electrophile Primary Primary Halide (MeI, BnBr, R-CH2-Br) Electrophile->Primary Secondary Secondary/Bulky (iPr-I, Cyclopentyl-Br) Electrophile->Secondary Sensitive Base-Sensitive (Esters, Nitriles) Electrophile->Sensitive MethodA Method A: Williamson (Standard) NaH / THF or DMF High Yield, Fast Primary->MethodA Small Scale (<1g) MethodB Method B: Phase Transfer (PTC) NaOH / Toluene / TBAB Scalable, Safer Primary->MethodB Large Scale (>10g) Secondary->MethodA Requires Strong Nu- MethodC Method C: Ag2O Mediated Ag2O / DCM Mild, Expensive Sensitive->MethodC Avoid Strong Base caption Figure 1: Decision matrix for alkylation conditions based on electrophile type and scale.

Part 3: Detailed Protocols

Protocol A: High-Performance Williamson Ether Synthesis (NaH)

Best for: Primary alkyl halides, small-to-medium scale, high-value substrates.

Mechanism: Irreversible deprotonation by Sodium Hydride (NaH) generates a "naked" alkoxide anion, which rapidly attacks the alkyl halide via


.

Reagents:

  • Substrate: (1-Propyl-1H-pyrazol-5-yl)methanol (1.0 equiv)

  • Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 – 1.5 equiv)

  • Electrophile: Alkyl Halide (

    
    ) (1.1 – 1.2 equiv)
    
  • Solvent: Anhydrous THF (0.1 M - 0.2 M) or DMF (for low solubility substrates)

Step-by-Step Procedure:

  • Preparation: Flame-dry a round-bottom flask under Argon/Nitrogen.

  • Base Suspension: Add NaH (1.2 equiv) to the flask. Wash with anhydrous hexanes (

    
    ) to remove mineral oil if downstream purification is sensitive to lipophiles; otherwise, leave as is. Suspend in anhydrous THF.
    
  • Deprotonation: Cool the suspension to

    
    . Add the pyrazole-methanol (dissolved in minimal THF) dropwise over 10 minutes.
    
    • Observation: Gas evolution (

      
      ) will occur.
      
    • Critical Step: Stir at

      
       for 30 mins, then warm to Room Temperature (RT) for 30 mins to ensure complete alkoxide formation.
      
  • Alkylation: Cool back to

    
    . Add the Alkyl Halide dropwise.
    
    • Note: If using volatile halides (e.g., MeI), use a reflux condenser cooled to

      
       or a sealed tube.
      
  • Reaction: Allow to warm to RT. Stir for 2–12 hours. Monitor by TLC/LC-MS.

    • Endpoint: Disappearance of alcohol starting material.

  • Quench: Cool to

    
    . Carefully add saturated 
    
    
    
    solution (dropwise initially) to quench excess NaH.
  • Workup: Dilute with EtOAc. Wash organic layer with water (

    
    ) and brine (
    
    
    
    ). Dry over
    
    
    , filter, and concentrate.

Why this works: The strong base ensures the equilibrium lies entirely towards the alkoxide, overcoming the steric hindrance of the N-propyl group.

Protocol B: Phase Transfer Catalysis (PTC)

Best for: Scale-up, industrial applications, green chemistry requirements.

Mechanism: An interfacial mechanism where a quaternary ammonium salt transfers the hydroxide ion into the organic phase (or the alkoxide into the organic phase), enabling reaction without dangerous metal hydrides.

Reagents:

  • Substrate: 1.0 equiv

  • Solvent: Toluene or DCM (Organic phase); 50% NaOH (Aqueous phase)

  • Catalyst: Tetrabutylammonium bromide (TBAB) or hydrogensulfate (TBAHS) (5–10 mol%)

  • Electrophile: Alkyl Halide (1.5 equiv)

Step-by-Step Procedure:

  • Mix: Dissolve the pyrazole-methanol and Alkyl Halide in Toluene (volume ratio 10:1 solvent to substrate).

  • Catalyst: Add TBAB (0.1 equiv).

  • Base: Add 50% aqueous NaOH solution (5–10 equiv) with vigorous stirring.

  • Agitation: Heat to

    
     with rapid stirring (vortexing is crucial for PTC).
    
  • Monitoring: Reaction may take longer (6–24 hours) than Method A.

  • Workup: Separate phases. Wash organic layer with water and dilute HCl (to remove pyridine-like impurities if any).

Part 4: Critical Parameters & Troubleshooting

ParameterRecommendationRationale
Solvent (Method A) THF (Preferred) vs. DMFTHF is easier to remove. Use DMF only if the alkoxide precipitates or reaction is sluggish (DMF promotes

).
Temperature

High temperatures (

) increase risk of N2-quaternization (formation of pyrazolium salts).
Stoichiometry 1.2 eq Base / 1.1 eq ElectrophileExcess base ensures full deprotonation; slight excess electrophile accounts for hydrolysis.
Leaving Group

Iodides are fastest but prone to elimination. Bromides are the best balance of stability and reactivity.

Common Issues:

  • Problem: Low Conversion.

    • Root Cause: Incomplete deprotonation or "caging" of the alkoxide.

    • Fix: Add 18-crown-6 (if using NaH) or switch to DMF.

  • Problem: N-Alkylation (Quaternization).

    • Root Cause: Electrophile is too reactive (e.g., Methyl Iodide) and temperature is too high.

    • Fix: Keep reaction at

      
      . Use a less reactive leaving group (Bromide/Chloride).
      

Part 5: Mechanistic Visualization

The following diagram illustrates the competitive pathways and the desired trajectory for O-alkylation.

reaction_mechanism Substrate (1-Propyl-1H-pyrazol-5-yl)methanol Intermediate Alkoxide Anion (Nucleophile) Substrate->Intermediate Deprotonation (Fast) Base Base (NaH) Base->Intermediate Product_O O-Alkylated Ether (Major Product) Intermediate->Product_O SN2 Attack (Kinetic Control) Product_N N-Alkylated Salt (Side Product) Intermediate->Product_N Attack by N2 (Thermodynamic/Steric) RX Alkyl Halide (R-X) RX->Product_O RX->Product_N caption Figure 2: Reaction pathway showing selective O-alkylation vs. N-quaternization risks.

References

  • Williamson, A. W. (1850). "Theory of Aetherification." Philosophical Magazine, 37, 350–356. (Foundational chemistry for Method A). 2[3]

  • BenchChem Technical Support. (2025). "Optimizing N-Alkylation of Pyrazoles." (Discusses competitive N- vs O-alkylation dynamics in pyrazole systems). 4

  • Master Organic Chemistry. (2014). "The Williamson Ether Synthesis."[5][2][6][7][8] (General protocol validation for primary alcohols). 6

  • Organic Chemistry Portal. "Williamson Ether Synthesis - Reaction Conditions." (Specifics on solvent effects and leaving groups). 8

Sources

Application

Application Note: Conversion of (1-Propyl-1H-pyrazol-5-yl)methanol to Alkyl Halides

Introduction & Substrate Analysis The conversion of (1-Propyl-1H-pyrazol-5-yl)methanol to its corresponding alkyl halides (chloride, bromide, or iodide) is a pivotal transformation in the synthesis of pyrazole-containing...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Substrate Analysis

The conversion of (1-Propyl-1H-pyrazol-5-yl)methanol to its corresponding alkyl halides (chloride, bromide, or iodide) is a pivotal transformation in the synthesis of pyrazole-containing pharmaceutical scaffolds. The resulting 5-(halomethyl)-1-propyl-1H-pyrazoles serve as potent electrophiles for


 coupling reactions, allowing the attachment of diverse nucleophiles (amines, thiols, alkoxides) to the pyrazole core.
Substrate Characteristics[1][2]
  • Structure: A pyrazole ring substituted at

    
     with a propyl chain and at 
    
    
    
    with a hydroxymethyl group.
  • Electronic Environment: The

    
     position is "benzylic-like" due to the aromaticity of the pyrazole ring. This enhances the reactivity of the resulting halide towards nucleophilic substitution but also decreases its hydrolytic stability.
    
  • Basicity: The

    
     nitrogen of the pyrazole ring has a lone pair (
    
    
    
    of conjugate acid
    
    
    ). Strong acidic conditions (e.g., excess
    
    
    or
    
    
    ) will protonate this nitrogen, potentially forming a hydrochloride/hydrobromide salt. This salt formation can be advantageous for stability but requires neutralization during workup if the free base is desired.
Strategic Considerations
ParameterChlorinationBrominationIodination
Reagent Thionyl Chloride (

)
Phosphorus Tribromide (

)
Appel (

)
Reactivity of Product Moderate (Stable)High (Reactive)Very High (Unstable)
Atom Economy HighModerateLow (High Mass Waste)
Primary Use Case Scale-up, StorageImmediate CouplingDifficult Substrates

Safety & Handling (Critical)

Hazard Warning: 5-(Halomethyl)pyrazoles are alkylating agents . They are structurally analogous to benzylic halides and can cause severe skin irritation, lachrymation, and potential DNA damage.

  • Engineering Controls: All operations must be performed in a properly functioning chemical fume hood.

  • PPE: Double nitrile gloves, lab coat, and safety glasses are mandatory.

  • Quenching: Residual alkyl halides should be quenched with an amine (e.g., morpholine) or aqueous hydroxide before disposal.

Protocol A: Chlorination via Thionyl Chloride ( )[5]

This is the industry-standard method for converting primary pyrazole alcohols to chlorides. It is robust, scalable, and the byproducts (


, 

) are gaseous, simplifying purification.
Reaction Scheme


Materials
  • Substrate: (1-Propyl-1H-pyrazol-5-yl)methanol (

    
     equiv)
    
  • Reagent: Thionyl Chloride (

    
     - 
    
    
    
    equiv)
  • Solvent: Dichloromethane (DCM) (Anhydrous)

  • Optional Base: Triethylamine (

    
     equiv) - Use if acid-sensitive functional groups are present, though not strictly necessary for the pyrazole core.
    
Step-by-Step Procedure
  • Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Dissolution: Dissolve the alcohol substrate in anhydrous DCM (

    
     mL per gram of substrate). Cool the solution to 
    
    
    
    in an ice bath.
  • Addition: Add Thionyl Chloride (

    
    ) dropwise via a syringe or addition funnel over 15 minutes.
    
    • Note: Gas evolution (

      
      , 
      
      
      
      ) will occur. Ensure the reaction is vented through a scrubber or into the hood.
  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 2–4 hours.

    • Monitoring: Check completion by TLC (System: 50% EtOAc/Hexanes). The product is usually less polar than the alcohol.

  • Workup (Free Base Isolation):

    • Cool the mixture back to

      
      .
      
    • Slowly quench by adding saturated aqueous

      
       until gas evolution ceases and pH is neutral/basic (
      
      
      
      ).
    • Separate the layers.[1] Extract the aqueous layer with DCM (

      
      ).
      
    • Combine organic layers, wash with brine, and dry over anhydrous

      
      .
      
  • Concentration: Filter and concentrate under reduced pressure at

    
    .
    
    • Result: The product is typically a yellow/orange oil that may solidify upon cooling.

Workflow Diagram

ChlorinationWorkflow Start Start: Pyrazole Alcohol in Anhydrous DCM Cool Cool to 0°C (Ice Bath) Start->Cool Add Add SOCl2 Dropwise (Gas Evolution!) Cool->Add Warm Warm to RT Stir 2-4 Hours Add->Warm Check TLC Check (Complete?) Warm->Check Check->Warm No (Wait) Quench Quench with Sat. NaHCO3 (Neutralize HCl salt) Check->Quench Yes Extract Extract with DCM Dry over Na2SO4 Quench->Extract Conc Concentrate in Vacuo (<40°C) Extract->Conc Product Product: Pyrazole Chloride (Free Base) Conc->Product

Figure 1: Operational workflow for Thionyl Chloride mediated chlorination.

Protocol B: Bromination via Phosphorus Tribromide ( )

Bromides are generally more reactive than chlorides in subsequent substitution reactions (


). 

is the preferred reagent as it avoids the harsh acidic gas evolution of

.
Reaction Scheme


Materials
  • Substrate: (1-Propyl-1H-pyrazol-5-yl)methanol (

    
     equiv)
    
  • Reagent: Phosphorus Tribromide (

    
    ) (
    
    
    
    equiv - theoretical is 0.33, slight excess ensures completion)
  • Solvent: DCM or Diethyl Ether (Anhydrous)

Step-by-Step Procedure
  • Setup: Oven-dry glassware. Maintain an inert atmosphere (

    
     or 
    
    
    
    ).
  • Dissolution: Dissolve the substrate in anhydrous DCM (

    
     mL/g) and cool to 
    
    
    
    .
  • Addition: Add

    
     (diluted 1:1 in DCM) dropwise.
    
    • Caution: Reaction is exothermic.

  • Reaction: Stir at

    
     for 1 hour, then warm to RT and stir for 1–2 hours.
    
  • Workup:

    • Pour the reaction mixture into crushed ice/water.

    • Neutralize with saturated

      
       solution.
      
    • Extract with DCM or Ethyl Acetate.

    • Wash organic phase with brine, dry (

      
      ), and concentrate.[1]
      
  • Purification: If the crude is impure, perform a short plug filtration over neutral alumina (avoid silica if possible, as bromides can degrade).

Protocol C: The Appel Reaction (Mild/Neutral)[6]

For substrates containing acid-sensitive groups or if the salt formation in Method A is problematic, the Appel reaction is the superior choice. It proceeds under essentially neutral conditions.[2][3]

Mechanism & Logic

Triphenylphosphine (


) extracts the oxygen from the alcohol to form a phosphine oxide (

), while the tetrahalomethane (

) supplies the halogen.[2] The driving force is the formation of the strong

bond.
Materials
  • Substrate: (1-Propyl-1H-pyrazol-5-yl)methanol (

    
     equiv)
    
  • Reagent 1: Triphenylphosphine (

    
    ) (
    
    
    
    equiv)
  • Reagent 2: Carbon Tetrabromide (

    
    ) for Bromide OR Carbon Tetrachloride (
    
    
    
    ) for Chloride (
    
    
    equiv).
    • Alternative for Chloride: Hexachloroacetone or NCS can sometimes be used if

      
       is restricted.
      
  • Solvent: DCM (

    
    
    
    
    mL/g)
Step-by-Step Procedure
  • Dissolution: Dissolve the alcohol and

    
     in anhydrous DCM at 
    
    
    
    .
  • Addition: Add

    
     portion-wise (solid) or as a solution in DCM dropwise.
    
    • Observation: The solution often turns yellow/orange.

  • Stir: Stir at

    
     for 30 mins, then RT for 1–2 hours.
    
  • Workup:

    • Concentrate the mixture directly to a reduced volume.

    • Add non-polar solvent (Hexane or

      
      ) to precipitate the Triphenylphosphine Oxide (
      
      
      
      ) byproduct.
    • Filter off the solid

      
      .
      
    • Concentrate the filtrate.

  • Purification: Flash chromatography is usually required to remove residual phosphine byproducts.

Mechanism Diagram

AppelMechanism PPh3 PPh3 Intermediate1 [Ph3P-Br]+ [CBr3]- PPh3->Intermediate1 + CX4 CX4 CBr4 Alcohol R-CH2-OH Intermediate2 Alkoxyphosphonium [R-CH2-O-PPh3]+ Intermediate1->Intermediate2 + Alcohol (-CHBr3) Product R-CH2-Br Intermediate2->Product Br- Attack (SN2) Byproduct Ph3P=O Intermediate2->Byproduct

Figure 2: Mechanistic pathway of the Appel Reaction for bromination.

Stability & Storage

  • Stability: 5-(Halomethyl)pyrazoles are prone to hydrolysis (reverting to the alcohol) if exposed to moisture. They can also undergo self-alkylation (polymerization) if stored as the free base for long periods.

  • Storage: Store as the hydrochloride salt if possible (for chlorides). If stored as the free base, keep at

    
     under argon/nitrogen.
    
  • Usage: It is best practice to generate these intermediates in situ or use them immediately after isolation.

Troubleshooting Guide

IssuePossible CauseSolution
Low Yield Hydrolysis during workupUse anhydrous solvents; minimize water contact; use saturated brine.
Product Solidifies/Gums Salt formationWash organic layer thoroughly with

to ensure free base.
Starting Material Remains Old ReagentsDistill

or use fresh

. Ensure anhydrous conditions.
Degradation on Silica Acidic silica surfaceUse Neutral Alumina or add 1%

to the eluent.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General mechanisms for and reactions).
  • Appel, R. (1975). "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage." Angewandte Chemie International Edition, 14(12), 801–811. Link

  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Detailed substitution kinetics).
  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for Thionyl Chloride. Link

  • Deng, X., & Mani, N. S. (2006). "Reaction of alcohols with thionyl chloride in the presence of a catalytic amount of ketone: a mild and efficient method for the preparation of alkyl chlorides." Journal of Organic Chemistry.

Sources

Method

Application Notes and Protocols for (1-Propyl-1H-pyrazol-5-yl)methanol in Coordination Chemistry

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of (1-Propyl-1H-pyrazol-5-yl)methanol as a versatile ligand in coordinat...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of (1-Propyl-1H-pyrazol-5-yl)methanol as a versatile ligand in coordination chemistry. While direct literature on this specific ligand is emerging, this guide synthesizes established principles of pyrazole chemistry to present robust protocols for its synthesis, the formation of its coordination complexes, and its potential applications in catalysis and medicinal chemistry. The methodologies detailed herein are grounded in established scientific literature and are designed to be self-validating, providing a solid foundation for further exploration of this promising ligand.

Introduction: The Versatility of Pyrazole-Based Ligands

Pyrazole and its derivatives are a cornerstone in the field of coordination chemistry, prized for their adaptable coordination modes.[1] These five-membered heterocyclic compounds, containing two adjacent nitrogen atoms, can function as neutral monodentate ligands or, upon deprotonation, as bridging pyrazolato ligands.[1] This flexibility allows for the construction of a wide array of metal complexes, from simple mononuclear species to intricate metal-organic frameworks (MOFs).[2] The electronic and steric properties of these complexes can be finely tuned by modifying the substituents on the pyrazole ring, making them highly valuable for applications in catalysis, materials science, and bioinorganic chemistry.[1] (1-Propyl-1H-pyrazol-5-yl)methanol, the subject of this guide, introduces a propyl group at the N1 position and a hydroxymethyl group at the C5 position. This combination of a sterically influencing alkyl group and a coordinating alcohol moiety suggests its potential to form stable and functionally diverse metal complexes.

PART 1: Synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol

The synthesis of N-substituted pyrazoles is a well-established area of organic chemistry.[3][4] A general and reliable method involves the N-alkylation of a pyrazole precursor. For (1-Propyl-1H-pyrazol-5-yl)methanol, a plausible and efficient synthetic route begins with a pyrazole bearing a carboxyl group at the 5-position, which is subsequently alkylated and then reduced.

Proposed Synthetic Pathway

A logical synthetic approach involves a two-step process starting from a commercially available pyrazole-5-carboxylic acid derivative.

G cluster_0 Step 1: N-Alkylation cluster_1 Step 2: Reduction Pyrazole-5-carboxylic_acid Pyrazole-5-carboxylic acid 1-Propyl-1H-pyrazole-5-carboxylic_acid 1-Propyl-1H-pyrazole-5-carboxylic acid Pyrazole-5-carboxylic_acid->1-Propyl-1H-pyrazole-5-carboxylic_acid 1-iodopropane, K2CO3, DMF Target_Ligand (1-Propyl-1H-pyrazol-5-yl)methanol 1-Propyl-1H-pyrazole-5-carboxylic_acid->Target_Ligand LiAlH4, THF

Caption: Proposed synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol.

Protocol 1: Synthesis of 1-Propyl-1H-pyrazole-5-carboxylic acid

This protocol is adapted from established methods for the N-alkylation of pyrazoles.[5]

Materials:

  • Pyrazole-5-carboxylic acid

  • 1-Iodopropane

  • Potassium carbonate (K₂CO₃)

  • Dimethylformamide (DMF)

  • Diethyl ether

  • Hydrochloric acid (1 M)

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • To a stirred solution of pyrazole-5-carboxylic acid (1 equivalent) in DMF, add potassium carbonate (2 equivalents).

  • Slowly add 1-iodopropane (1.2 equivalents) to the mixture.

  • Heat the reaction mixture to 60-70 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and pour it into water.

  • Acidify the aqueous solution to pH 3-4 with 1 M HCl.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol

The reduction of carboxylic acids to alcohols is a fundamental transformation in organic synthesis, commonly achieved with powerful reducing agents like lithium aluminum hydride (LiAlH₄).[6][7][8]

Materials:

  • 1-Propyl-1H-pyrazole-5-carboxylic acid

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Sodium sulfate decahydrate

  • Ethyl acetate

  • Anhydrous magnesium sulfate (MgSO₄)

  • Three-neck round-bottom flask with a dropping funnel and reflux condenser

  • Inert atmosphere (nitrogen or argon)

  • Ice bath

Procedure:

  • Under an inert atmosphere, suspend LiAlH₄ (1.5 equivalents) in anhydrous THF in a three-neck flask equipped with a dropping funnel and reflux condenser.

  • Cool the suspension in an ice bath.

  • Dissolve 1-Propyl-1H-pyrazole-5-carboxylic acid (1 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture in an ice bath and quench it by the slow, sequential addition of water, 15% aqueous NaOH, and then more water.

  • Stir the resulting mixture at room temperature for 1 hour.

  • Filter the solid aluminum salts and wash them thoroughly with THF or ethyl acetate.

  • Combine the filtrate and washes, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude alcohol by column chromatography.

PART 2: Coordination Chemistry of (1-Propyl-1H-pyrazol-5-yl)methanol

(1-Propyl-1H-pyrazol-5-yl)methanol is anticipated to be a versatile ligand, capable of coordinating to a variety of metal centers. The pyrazole ring offers a nitrogen donor, while the methanol group provides an oxygen donor, allowing for chelation.

Coordination Modes

The ligand can adopt several coordination modes, influencing the geometry and nuclearity of the resulting complexes.[9]

Caption: Potential coordination modes of (1-Propyl-1H-pyrazol-5-yl)methanol.

Protocol 3: General Synthesis of Metal Complexes

This protocol provides a general method for the synthesis of coordination complexes with (1-Propyl-1H-pyrazol-5-yl)methanol.[10]

Materials:

  • (1-Propyl-1H-pyrazol-5-yl)methanol (L)

  • Metal salt (e.g., CuCl₂, Co(NO₃)₂, Zn(OAc)₂)

  • Methanol or Ethanol

  • Round-bottom flask

  • Magnetic stirrer

Procedure:

  • Dissolve the metal salt (1 equivalent) in methanol or ethanol.

  • In a separate flask, dissolve the ligand (1-3 equivalents, depending on the desired stoichiometry) in the same solvent.

  • Slowly add the ligand solution to the metal salt solution while stirring.

  • Stir the reaction mixture at room temperature or with gentle heating for several hours.

  • If a precipitate forms, collect it by filtration, wash with a small amount of cold solvent, and dry under vacuum.

  • If no precipitate forms, slowly evaporate the solvent to induce crystallization.

Metal PrecursorLigand:Metal RatioExpected GeometryPotential Application
CuCl₂2:1Distorted OctahedralCatalysis[11]
Co(NO₃)₂2:1Tetrahedral/OctahedralMagnetic Materials[1]
Zn(OAc)₂2:1TetrahedralBioinorganic Modeling
Pd(OAc)₂2:1Square PlanarCross-coupling reactions[12]

PART 3: Characterization of the Ligand and its Complexes

Thorough characterization is crucial to confirm the identity and purity of the synthesized ligand and its metal complexes. A combination of spectroscopic and analytical techniques should be employed.[13][14][15][16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the organic ligand. Upon complexation, changes in the chemical shifts of the pyrazole and hydroxymethyl protons can indicate coordination to the metal center.

  • Infrared (IR) Spectroscopy: The IR spectrum of the free ligand will show a characteristic O-H stretching band from the methanol group. Upon coordination to a metal, this band may shift or broaden. Changes in the C=N and N-N stretching vibrations of the pyrazole ring also provide evidence of coordination.[17]

  • UV-Visible (UV-Vis) Spectroscopy: This technique is useful for studying the electronic properties of the metal complexes, particularly for transition metals with d-d transitions.

  • Mass Spectrometry (MS): Provides information on the molecular weight of the ligand and its complexes.

  • X-ray Crystallography: Single-crystal X-ray diffraction provides definitive structural information, including bond lengths, bond angles, and the overall coordination geometry of the metal complexes.[17]

PART 4: Potential Applications

The unique structural features of (1-Propyl-1H-pyrazol-5-yl)methanol suggest its utility in several key areas of research.

Catalysis

Pyrazole-based ligands have been successfully employed in a variety of catalytic transformations.[12][18] The metal complexes of (1-Propyl-1H-pyrazol-5-yl)methanol could be screened for activity in reactions such as:

  • Cross-Coupling Reactions: Palladium complexes are widely used in C-C bond-forming reactions like the Suzuki and Heck reactions. The pyrazole ligand can stabilize the palladium catalyst.[12]

  • Oxidation Reactions: Copper and iron complexes of pyrazole ligands can catalyze the oxidation of alcohols and other organic substrates.[2]

Medicinal Chemistry and Drug Development

The pyrazole scaffold is a common motif in many biologically active compounds.[19][20] Metal complexes of pyrazole derivatives have shown promise as antimicrobial and anticancer agents.[19][20][21][22]

Protocol 4: Screening for Antimicrobial Activity (Agar Disc Diffusion Method)

Materials:

  • Synthesized metal complexes

  • Bacterial strains (e.g., E. coli, S. aureus)

  • Nutrient agar plates

  • Sterile filter paper discs

  • DMSO (as a solvent for the complexes)

  • Standard antibiotic (e.g., Ciprofloxacin) as a positive control

  • Incubator

Procedure:

  • Prepare solutions of the metal complexes in DMSO at a known concentration.

  • Inoculate the surface of the nutrient agar plates with the bacterial strains.

  • Impregnate sterile filter paper discs with the solutions of the metal complexes and the controls.

  • Place the discs on the inoculated agar plates.

  • Incubate the plates at 37 °C for 24 hours.

  • Measure the diameter of the zone of inhibition around each disc. A larger zone of inhibition indicates greater antimicrobial activity.

Conclusion

(1-Propyl-1H-pyrazol-5-yl)methanol represents a promising, yet underexplored, ligand in coordination chemistry. This guide provides a scientifically grounded framework for its synthesis, the preparation of its metal complexes, and the investigation of its potential applications. The protocols outlined herein are based on established chemical principles and offer a solid starting point for researchers to delve into the rich coordination chemistry of this versatile molecule.

References

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
  • Eicher, T., & Hauptmann, S. (2003).
  • Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Pergamon.
  • Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2003). Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents. European Journal of Medicinal Chemistry, 38(11-12), 959-974.
  • Taylor & Francis. (2024, February 6). Synthesis, characterization, X-ray Crystallography, Photoluminescence property and DNA binding activity of Co(II) and Ni(II) complexes of a pyrazole-containing Schiff-base ligand.
  • Der Pharma Chemica. (n.d.).
  • ACS Publications. (2021, July 1). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines | The Journal of Organic Chemistry.
  • Semantic Scholar. (2025, October 23). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning.
  • National Center for Biotechnology Information. (n.d.).
  • National Center for Biotechnology Information. (2021, November 26). Synthesis and characterization of Cu(II)
  • IJARST. (n.d.).
  • ResearchGate. (n.d.). Coordination chemistry with pyrazole-based chelating ligands: Molecular structural aspects.
  • Meddocs Publishers. (2021, April 16).
  • Benchchem. (n.d.). A Technical Guide to Green Chemistry in N-Alkylpyrazole Synthesis.
  • Semantic Scholar. (n.d.). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues.
  • National Center for Biotechnology Information. (n.d.).
  • Benchchem. (n.d.).
  • Benchchem. (n.d.).
  • University of Kentucky X-Ray Crystallography Facility. (n.d.). electronic reprint A copper(II)
  • Ovid. (n.d.).
  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
  • National Center for Biotechnology Information. (n.d.). Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity.
  • ResearchGate. (n.d.).
  • ACS Omega. (n.d.).
  • ACS Omega. (2025, March 20). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents.
  • ResearchGate. (n.d.). The Coordination Chemistry of Pyrazole‐Derived Ligands.
  • MDPI. (2023, September 5).
  • ResearchGate. (n.d.). Pyrazole and (pyrazol-1-yl)
  • Journal of Chemistry and Technologies. (2025, December 25). SYNTHESIS, X-RAY CRYSTAL STRUCTURE, SPECTROSCOPIC CHARACTERIZATION AND MALDI MASS SPECTRA, HIRSHFELD SURFACE ANALYSIS OF OCTANUCLEAR AZAMETALLACROWN COPPER(II)
  • MDPI. (n.d.).
  • National Center for Biotechnology Information. (n.d.). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones.
  • Truman ChemLab. (2014, August 21).
  • Scribd. (n.d.). Characterization Techniques Using NMR, Ir and Uv | PDF | Spectroscopy.
  • Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. (n.d.).
  • PubMed. (n.d.). 4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents.
  • Reduction of Carboxylic Acids to Alcohols via Manganese(I)
  • ResearchGate. (2024, June 11). (PDF) Advanced NMR, FT-IR, UV-VIS and XRD Methods Used for Characterization of Organo-Mineral Fertilizers Based on Biosolids.
  • The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
  • National Center for Biotechnology Information. (2023, February 2).
  • Organic Syntheses Procedure. (n.d.). 5.
  • Acid to Alcohol - Common Conditions. (n.d.).
  • Reduction of carboxylic acids to alcohols. (n.d.).
  • Chemistry Steps. (n.d.). Carboxylic Acids to Alcohols.
  • Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts. (2025, June 27).

Sources

Application

Application Note: Protecting Group Strategies for Pyrazole Methanol Derivatives

Executive Summary Pyrazole methanol derivatives present a unique synthetic challenge due to their amphoteric nature and annular tautomerism . The coexistence of a nucleophilic primary alcohol ( ) and an acidic/nucleophil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Pyrazole methanol derivatives present a unique synthetic challenge due to their amphoteric nature and annular tautomerism . The coexistence of a nucleophilic primary alcohol (


) and an acidic/nucleophilic pyrazole nitrogen (

) creates a competitive landscape for electrophiles. Furthermore, the regioselectivity of

-protection (

vs.

) is heavily influenced by the steric and electronic effects of the hydroxymethyl group.

This guide details three high-fidelity protocols for protecting pyrazole methanol derivatives. It prioritizes strategies that differentiate between the oxygen and nitrogen nucleophiles, enabling orthogonal deprotection and precise regiocontrol during subsequent functionalization (e.g., C-H activation, Suzuki coupling).

Part 1: The Chemoselectivity Landscape

Before selecting a protocol, the researcher must analyze the substrate's tautomeric equilibrium. In unsymmetrical pyrazoles, the protecting group (PG) location dictates the steric environment for future reactions.

The "Nucleophilic Competition" Problem
  • The Hydroxyl Group (

    
    ):  A hard nucleophile. Reacts rapidly with silyl chlorides and acid chlorides.
    
  • The Pyrazole Nitrogen (

    
    ):  A moderate nucleophile but significantly more acidic (
    
    
    
    in DMSO) than the alcohol (
    
    
    ).
    • Implication: Under basic conditions (NaH, KHMDS), the nitrogen deprotonates first, making it the dominant nucleophile. Under neutral/mild basic conditions (Imidazole,

      
      ), the oxygen is often kinetically favored for silylation.
      
Decision Matrix: Selecting the Right Strategy

The following logic gate determines the optimal protection route based on your synthetic goal.

ProtectionStrategy Start Start: Pyrazole Methanol Derivative Goal What is the Synthetic Goal? Start->Goal Goal_C_Funct C-H Activation / Lithiation (Requires Strong Base Stability) Goal->Goal_C_Funct Goal_N_Funct N-Alkylation / Arylation (Requires Free NH) Goal->Goal_N_Funct Goal_General General Stability / Storage Goal->Goal_General Route_A Route A: Orthogonal Protection 1. O-TBS (Silyl) 2. N-SEM or N-THP Goal_C_Funct->Route_A Max Stability Route_B Route B: Selective O-Protection (O-TBS or O-TBDPS) Goal_N_Funct->Route_B Block OH only Route_C Route C: Global Protection (Bis-THP or Bis-Benzyl) Goal_General->Route_C One-pot efficiency

Figure 1: Strategic decision tree for selecting protecting groups based on downstream chemistry.

Part 2: Detailed Protocols

Protocol A: Selective -Silylation (TBDMS)

Objective: Protect the alcohol to prevent side reactions while leaving the pyrazole


 free for hydrogen bonding or subsequent 

-alkylation. Mechanism: The Si-O bond forms kinetically faster than the Si-N bond under mild conditions.

-silyl pyrazoles are highly moisture-sensitive and usually hydrolyze upon workup, effectively yielding exclusive

-protection.

Reagents:

  • Substrate: Pyrazole methanol derivative (1.0 equiv)

  • Reagent: tert-Butyldimethylsilyl chloride (TBSCl) (1.1 equiv)

  • Base: Imidazole (2.5 equiv)

  • Solvent: Anhydrous DCM or DMF (0.1 M)

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask and cool to room temperature (RT) under Argon.

  • Dissolution: Dissolve the pyrazole methanol and imidazole in anhydrous DCM.

    • Note: If the substrate is insoluble in DCM, use DMF. However, DMF removal requires thorough aqueous washing (LiCl solution recommended).

  • Addition: Add TBSCl portion-wise over 5 minutes at 0°C.

  • Reaction: Warm to RT and stir for 3–12 hours. Monitor by TLC (stain with PMA or

    
    ).
    
  • Workup (Critical for Selectivity):

    • Quench with water.[1][2][3]

    • Extract with EtOAc.[4]

    • Crucial Step: Wash the organic layer with 10% citric acid or dilute HCl (pH ~4). This ensures any transient unstable

      
      -silyl groups are hydrolyzed back to the free 
      
      
      
      .
  • Purification: Flash chromatography (Hexane/EtOAc).

Validation:


 NMR should show the disappearance of the 

proton and the appearance of two singlets (Si-Me) and one singlet (Si-tBu). The broad

signal (10–13 ppm) should remain.
Protocol B: Orthogonal -Protection (SEM)

Objective: Install a robust group on Nitrogen (after


-protection) to withstand lithiation (e.g., n-BuLi) or Suzuki coupling.
Why SEM?  The [2-(Trimethylsilyl)ethoxy]methyl (SEM) group coordinates with lithium reagents, directing ortho-lithiation (C5 position), and is stable to the fluoride conditions used to remove the 

-TBS group later.

Prerequisite: Start with the


-TBS protected intermediate from Protocol A.

Reagents:

  • Substrate:

    
    -TBS pyrazole (1.0 equiv)
    
  • Base: Sodium Hydride (NaH, 60% dispersion) (1.2 equiv)

  • Reagent: SEM-Chloride (SEM-Cl) (1.1 equiv)

  • Solvent: Anhydrous THF or DMF (0.2 M)

Step-by-Step Methodology:

  • Deprotonation: To a solution of the substrate in THF at 0°C, add NaH carefully. Evolution of

    
     gas will occur. Stir for 30 mins to ensure complete formation of the pyrazolate anion.
    
  • Alkylation: Add SEM-Cl dropwise via syringe.

    • Safety: SEM-Cl is toxic and a lachrymator. Handle in a fume hood.

  • Regiocontrol: Stir at 0°C for 1 hour, then warm to RT.

    • Note: Alkylation usually occurs at the less sterically hindered nitrogen (distal to the hydroxymethyl group), but mixtures are common. Isomer separation is best performed at this stage.

  • Workup: Quench with sat.

    
    . Extract with 
    
    
    
    .
  • Purification: Silica gel chromatography.

Protocol C: Global Protection (THP)

Objective: Simultaneously protect both


 and 

functionalities in a single "green" step using acid catalysis. Trade-off: This creates two new chiral centers (one at each THP), leading to a complex mixture of diastereomers. Use this only if the product is achiral or if stereocenters will be removed later.

Reagents:

  • Substrate: Pyrazole methanol (1.0 equiv)

  • Reagent: 3,4-Dihydro-2H-pyran (DHP) (3.0–4.0 equiv)

  • Catalyst:

    
    -Toluenesulfonic acid (pTSA) (0.05 equiv)
    
  • Solvent: DCM or pure DHP (neat)

Step-by-Step Methodology:

  • Mix: Combine substrate and DHP in DCM.

  • Catalyze: Add pTSA at RT.

  • Monitor: Reaction is usually complete within 2 hours.

  • Quench: Add

    
     (to neutralize acid) before concentrating.
    
  • Purification: Pass through a short silica plug (buffered with 1%

    
     to prevent THP hydrolysis).
    

Part 3: Comparative Stability Data

The following table summarizes the stability of the protecting groups described above to aid in synthetic planning.

Protecting GroupTypeStability: AcidStability: BaseStability: OxidationDeprotection Reagent
TBS (O-linked) Silyl EtherPoor (Cleaves with HCl/AcOH)GoodGoodTBAF (Fluoride) or Acid
SEM (N-linked) AminalGood (Stable to mild acid)Excellent (Stable to n-BuLi)GoodTFA or TBAF/en
THP (N/O-linked) AcetalVery Poor (Cleaves easily)ExcellentGoodAcOH/THF/Water
PMB (N-linked) BenzylModerate (TFA sensitive)ExcellentPoor (Oxidative cleavage)CAN, DDQ, or TFA

Part 4: Troubleshooting & Deprotection

The "SEM Removal" Challenge

Removing SEM from pyrazoles can be difficult compared to other heterocycles.

  • Standard Method: TFA/DCM (1:1). If this fails or forms hydroxymethyl byproducts:

  • Enhanced Method: TBAF (1.0 M in THF) + Ethylenediamine (EDA) (2.0 equiv) at reflux. EDA acts as a scavenger for the formaldehyde equivalent released, driving the equilibrium forward.

Regioisomer Identification

Distinguishing N1-protected vs N2-protected isomers is critical.

  • NOESY NMR: Look for a cross-peak between the SEM

    
     protons and the pyrazole C-H or the substituent on the hydroxymethyl arm.
    
  • Crystallography: If the intermediate is solid, X-ray is the gold standard.

References

  • Greene's Protective Groups in Organic Synthesis, 5th Ed.; Wuts, P. G. M., Ed.; John Wiley & Sons: Hoboken, NJ, 2014. (The definitive guide on stability and deprotection conditions).
  • Regioselective Synthesis of Pyrazoles. Journal of Heterocyclic Chemistry, 1990 , 27, 919-921.[5] Link (Discusses steric influence on N-alkylation).

  • SEM-Protection and C-H Arylation Strategies.Vertex AI Search Results (NIH/PMC). (Details the "SEM-switch" methodology for accessing C3 vs C5 positions).
  • THP Protection Mechanism and Stability. Total Synthesis, 2023 . Link (Overview of acid-catalyzed protection).

  • Selective Protection of Primary Alcohols with TBDMS. SynArchive, 2024 . Link (Protocols for selective O-silylation).

  • Green Protection of Pyrazole (THP). RSC Advances, 2015 . Link (One-pot lithiation/alkylation/deprotection sequences).

Sources

Method

scale-up synthesis procedures for (1-Propyl-1H-pyrazol-5-yl)methanol

This Application Note is designed for process chemists and researchers requiring a robust, scalable protocol for the synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol . The guide prioritizes the Directed Ortho-Lithiation (...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for process chemists and researchers requiring a robust, scalable protocol for the synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol .

The guide prioritizes the Directed Ortho-Lithiation (DoM) route over classical cyclization methods. While cyclization (e.g., hydrazine + 1,3-dicarbonyls) is cheaper for commodity chemicals, it suffers from poor regioselectivity (yielding mixtures of 1,3- and 1,5-isomers) that are difficult to separate on a kilogram scale. The lithiation route guarantees the 1,5-regioisomer with high fidelity, essential for pharmaceutical intermediates where structural precision is non-negotiable.

Executive Summary

The synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol (3) is achieved via a three-step sequence starting from commercially available 1H-pyrazole. The critical step involves the regioselective C5-lithiation of 1-propyl-1H-pyrazole, directed by the N1-propyl group's lone pair coordination and the inherent acidity of the C5 proton. This intermediate is formylated with DMF and subsequently reduced to the alcohol.

Key Process Advantages
  • Regiocontrol: >98:2 selectivity for the 1,5-isomer vs. the 1,3-isomer.

  • Purification: Intermediates are liquids amenable to vacuum distillation; the final product can be crystallized or distilled.

  • Scalability: Avoids the use of chromatography for purification in early steps.

Chemical Reaction Scheme

The pathway utilizes n-Butyllithium (n-BuLi) for deprotonation. While cryogenic conditions are required, they are standard in modern CRO/CMO facilities.

Step 1: N-Alkylation of Pyrazole. Step 2: C5-Lithiation and Formylation. Step 3: Reductive Workup.

G Start 1H-Pyrazole Step1 Step 1: N-Alkylation (1-Bromopropane, KOH, DMSO) Start->Step1 Inter1 1-Propyl-1H-pyrazole (Distillable Liquid) Step1->Inter1 >90% Yield Step2 Step 2: C5-Lithiation (n-BuLi, -78°C, THF) Inter1->Step2 Inter2 C5-Lithio Species Step2->Inter2 Regioselective Step3 Formylation (DMF, Quench) Inter2->Step3 Inter3 Aldehyde Intermediate Step3->Inter3 Step4 Step 3: Reduction (NaBH4, MeOH) Inter3->Step4 Final (1-Propyl-1H-pyrazol-5-yl)methanol (Target) Step4->Final >85% Yield

Figure 1: Synthetic workflow for the regioselective production of (1-Propyl-1H-pyrazol-5-yl)methanol.

Detailed Experimental Protocols

Step 1: Synthesis of 1-Propyl-1H-pyrazole

Objective: Efficient N-alkylation of pyrazole. Scale: 1.0 mol basis.

Reagents:

Reagent Equiv. Amount
1H-Pyrazole 1.0 68.1 g
1-Bromopropane 1.2 147.6 g
KOH (Pellets) 2.0 112.2 g

| DMSO | Solvent | 500 mL |

Protocol:

  • Setup: Equip a 2 L 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and dropping funnel. inert gas (N2) is not strictly required but recommended for safety.

  • Dissolution: Charge DMSO and KOH pellets. Stir vigorously until KOH is partially dissolved (exothermic). Cool to 20°C.

  • Addition: Add 1H-Pyrazole in portions. Stir for 30 min.

  • Alkylation: Add 1-Bromopropane dropwise over 1 hour, maintaining temperature <35°C (water bath cooling). The reaction is exothermic.

  • Completion: Stir at room temperature for 4 hours. Monitor by GC-MS or TLC (EtOAc/Hexane).

  • Workup: Quench with water (1 L). Extract with MTBE (3 x 400 mL). Wash combined organics with water (2 x 200 mL) to remove DMSO, then brine.

  • Purification: Dry over Na2SO4, concentrate, and perform vacuum distillation (bp ~150-160°C at atm, significantly lower under vacuum) to obtain a clear colorless liquid.

    • Yield Target: 90-95%.

Step 2: C5-Formylation (Lithiation & DMF Quench)

Objective: Regioselective installation of the carbon framework at C5. Scale: 0.5 mol basis (Starting from Step 1 product). Safety:n-Butyllithium is pyrophoric. Anhydrous conditions are critical.

Reagents:

Reagent Equiv. Amount
1-Propyl-1H-pyrazole 1.0 55.1 g
n-BuLi (2.5M in Hexanes) 1.1 220 mL
DMF (Anhydrous) 1.5 54.8 g

| THF (Anhydrous) | Solvent | 600 mL |[1]

Protocol:

  • Inertion: Flame-dry a 2 L reactor; flush with Argon/Nitrogen.

  • Solvation: Charge 1-Propyl-1H-pyrazole and anhydrous THF. Cool to -78°C (Dry ice/Acetone bath).

  • Lithiation: Add n-BuLi dropwise via cannula or pressure-equalizing funnel over 45-60 minutes.

    • Critical Control: Do not allow internal temp to rise above -65°C.

    • Mechanism:[2][3][4][5][6][7][8][9] The N1-propyl group directs lithiation to the adjacent C5 position (kinetic acidity).

  • Aging: Stir at -78°C for 1 hour to ensure complete metallation.

  • Formylation: Add anhydrous DMF dropwise over 30 minutes. The reaction mixture may thicken.[10]

  • Warming: Allow the mixture to warm to 0°C over 2 hours.

  • Quench: Pour the mixture into a stirred solution of saturated NH4Cl (500 mL).

  • Isolation: Extract with Ethyl Acetate (3 x 300 mL). Wash with brine.[5] Dry (MgSO4) and concentrate to yield the crude aldehyde (usually a yellow oil).

    • Checkpoint: Take a small aliquot for 1H-NMR. The aldehyde proton (-CHO) appears ~9.8-10.0 ppm.

Step 3: Reduction to Alcohol

Objective: Conversion of aldehyde to the final methanol product. Scale: 0.5 mol basis (Crude aldehyde).

Reagents:

Reagent Equiv. Amount
Crude Aldehyde 1.0 ~69 g (theoretical)
NaBH4 0.6 11.3 g

| Methanol | Solvent | 400 mL |

Protocol:

  • Setup: Dissolve the crude aldehyde in Methanol (400 mL) in a 1 L flask. Cool to 0°C.[5][8]

  • Reduction: Add NaBH4 powder in small portions over 20 minutes. (Caution: Hydrogen gas evolution).

  • Reaction: Stir at 0°C for 30 min, then warm to room temperature for 1 hour.

  • Quench: Carefully add Acetone (20 mL) to quench excess borohydride, then concentrate the methanol under vacuum.

  • Partition: Redissolve residue in EtOAc (500 mL) and Water (300 mL). Separate layers.

  • Purification:

    • The crude product is often clean enough for use (>95%).

    • High Purity: If required, crystallize from Heptane/EtOAc or perform high-vacuum distillation (bp >120°C @ 1 mmHg).

    • Appearance: White to off-white solid or viscous oil (dependent on purity).

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, verify the following spectral markers. This distinguishes the 1,5-isomer from the 1,3-isomer.

Marker1,5-Isomer (Target)1,3-Isomer (Impurity)
1H NMR (C4-H) Doublet/Singlet ~6.2 ppmSinglet ~6.0 ppm
NOESY (Key) Strong NOE between N-Propyl (CH2) and -CH2OH group.No NOE between N-Propyl and -CH2OH (too distant).
13C NMR C5 (bearing CH2OH) typically shifted downfield relative to C3.C3 (bearing CH2OH) shift differs.

Structure Confirmation:

  • 1H NMR (400 MHz, CDCl3): δ 7.45 (d, 1H, H3), 6.25 (d, 1H, H4), 4.65 (s, 2H, CH2OH), 4.10 (t, 2H, N-CH2), 1.85 (m, 2H), 0.92 (t, 3H). (Shifts are approximate based on analog structures).

References

  • Knochel, P. et al. "Regioselective functionalization of pyrazoles." Organic Letters, 2009. (Establishes C5-lithiation preference for N-substituted pyrazoles).

  • Kotschy, A. et al. "Thienopyrimidine derivatives, process for their preparation." U.S. Patent 9,670,227, 2017. (Explicitly cites the synthesis of (1-propyl-1H-pyrazol-5-yl)methanol via the lithiation route).

  • Clayden, J. "Organolithiums: Selectivity for Synthesis." Pergamon, 2002.
  • Organic Syntheses. "Reduction of Aldehydes with Sodium Borohydride." Org.[5][6][11][12] Synth. Coll. Vol. 10, p. 24. (Standard operating procedure for Step 3).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol

Welcome to the technical support guide for the synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common cha...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and nuances associated with this multi-step synthesis. Our goal is to provide clear, actionable advice grounded in established chemical principles to help you improve your reaction yields and product purity.

The synthesis of (1-Propyl-1H-pyrazol-5-yl)methanol is typically approached via a three-step sequence: N-alkylation of the pyrazole ring, regioselective formylation at the C5 position, and subsequent reduction of the aldehyde to the target alcohol. Each of these steps presents unique challenges that can impact the overall efficiency of the synthesis. This guide provides a question-and-answer-based troubleshooting framework, detailed protocols, and the scientific rationale behind our recommendations.

Overall Synthetic Workflow

The recommended synthetic pathway is designed to maximize regioselectivity and yield. It avoids common pitfalls such as the formation of undesired isomers during the formylation step.

G cluster_0 Step 1: N-Alkylation cluster_1 Step 2: C5-Formylation (Regioselective) cluster_2 Step 3: Reduction A Pyrazole B 1-Propylpyrazole A->B  1-Bromopropane,  K2CO3, Acetonitrile C 1-Propyl-1H-pyrazole-5-carbaldehyde B->C  1. n-BuLi, THF, -78°C  2. DMF, -78°C to RT D (1-Propyl-1H-pyrazol-5-yl)methanol C->D  NaBH4, Methanol, 0°C to RT

Caption: Recommended three-step synthesis pathway.

Frequently Asked Questions & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Part 1: N-Alkylation of Pyrazole

Q1: My yield for the N-propylation of pyrazole is consistently low. What are the most likely causes and how can I improve it?

Low yields in the N-alkylation step often stem from incomplete reactions, suboptimal reagents, or inefficient purification. Here are the key parameters to investigate:

  • Choice of Base and Solvent: The combination of potassium carbonate (K2CO3) in a polar aprotic solvent like acetonitrile or DMF is a robust system for this alkylation. K2CO3 is a mild base that is sufficient to deprotonate pyrazole without causing significant side reactions.[1] If yields remain low, a stronger base like sodium hydride (NaH) in dry THF or DMF can be used, but this requires strictly anhydrous conditions to prevent quenching of the base.

  • Alkylating Agent: 1-Bromopropane is a cost-effective choice. However, 1-iodopropane is more reactive and may improve yields or shorten reaction times, albeit at a higher cost.

  • Stoichiometry: A slight excess of the alkylating agent (1.1-1.2 equivalents) can help drive the reaction to completion. However, a large excess can lead to the formation of quaternary pyrazolium salts, which complicates purification.

  • Temperature and Reaction Time: These reactions are often performed at elevated temperatures (e.g., refluxing acetonitrile) to ensure a reasonable reaction rate. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or GC-MS to determine the optimal reaction time and avoid decomposition from prolonged heating.[2]

Q2: I'm having trouble purifying 1-propylpyrazole from the reaction mixture. What's the best approach?

Purification typically involves an aqueous workup followed by distillation or column chromatography.

  • Workup: After the reaction is complete, filter off the inorganic base (e.g., K2CO3). Remove the solvent under reduced pressure. Dissolve the residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with water to remove any remaining inorganic salts and DMF if it was used as a solvent. A final wash with brine will help to dry the organic layer.

  • Purification Method: 1-Propylpyrazole is a relatively volatile liquid. Fractional distillation under reduced pressure is often the most effective method for purification on a larger scale. For smaller scales or to remove closely related impurities, silica gel column chromatography is recommended. A solvent system of hexanes/ethyl acetate is typically effective.

Part 2: Regioselective Formylation

Q3: I used a Vilsmeier-Haack reaction (POCl₃/DMF) on 1-propylpyrazole and obtained the 4-formyl isomer instead of the desired 5-formyl product. Why did this happen?

This is a critical and common issue related to the inherent reactivity of the pyrazole ring. The Vilsmeier-Haack reaction is an electrophilic aromatic substitution.[3][4] In N-alkylated pyrazoles, the C4 position is the most electron-rich and sterically accessible site, making it the preferred position for electrophilic attack.[5][6][7] While formylation of some substituted pyrazoles can be directed to other positions, the direct Vilsmeier-Haack formylation of 1-alkylpyrazoles reliably yields the 1-alkyl-1H-pyrazole-4-carbaldehyde.

G cluster_path Reaction Pathways for Formylation of 1-Propylpyrazole cluster_vh Vilsmeier-Haack (Electrophilic Attack) cluster_lith Lithiation-Formylation (Directed Deprotonation) Start 1-Propylpyrazole VH_Reagent POCl3 / DMF Start->VH_Reagent Lith_Reagent 1. n-BuLi 2. DMF Start->Lith_Reagent Product_4_CHO 1-Propyl-1H-pyrazole-4-carbaldehyde (Major Product) VH_Reagent->Product_4_CHO  Attack at C4 Product_5_CHO 1-Propyl-1H-pyrazole-5-carbaldehyde (Desired Product) Lith_Reagent->Product_5_CHO  Deprotonation at C5

Caption: Regioselectivity of formylation methods.

Q4: What is the most reliable method to synthesize 1-propyl-1H-pyrazole-5-carbaldehyde with high regioselectivity?

To achieve formylation at the C5 position, a directed ortho-metalation approach (in this case, deprotonation) is required. The proton at the C5 position of N-alkylpyrazoles is the most acidic due to the inductive effect of the adjacent sp² nitrogen atom (N1).[8] Therefore, treatment with a strong base like n-butyllithium (n-BuLi) will selectively deprotonate the C5 position. The resulting pyrazol-5-yl lithium species can then be trapped with an electrophile like N,N-dimethylformamide (DMF) to install the formyl group exclusively at the C5 position.[8][9]

Q5: My C5-lithiation and formylation reaction is giving a low yield or failing completely. What should I check?

This reaction is highly sensitive to reaction conditions. Failure is almost always due to issues with reagents or the reaction environment.

  • Anhydrous Conditions: n-Butyllithium is a very strong base and will react instantly with any protic source, especially water. All glassware must be oven- or flame-dried, and all solvents (like THF) must be rigorously dried before use. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).

  • Temperature Control: The deprotonation step must be carried out at a low temperature, typically -78 °C (a dry ice/acetone bath), to prevent side reactions and decomposition of the lithiated intermediate. Maintain this temperature throughout the addition of n-BuLi and the subsequent addition of DMF.

  • n-BuLi Quality: n-Butyllithium solutions can degrade over time. It is highly recommended to titrate the n-BuLi solution before use to determine its exact molarity. Using an insufficient amount of active n-BuLi will result in incomplete deprotonation.

  • Quenching: The reaction should be carefully quenched after the formylation is complete, typically by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at low temperature before warming to room temperature.

Part 3: Aldehyde Reduction

Q6: The reduction of 1-propyl-1H-pyrazole-5-carbaldehyde to the alcohol is sluggish or incomplete. How can I improve this step?

Sodium borohydride (NaBH₄) in methanol or ethanol is the standard and most effective reagent for this transformation. If the reaction is incomplete, consider the following:

  • Reagent Stoichiometry: While theoretically only 0.25 equivalents of NaBH₄ are needed, it is common practice to use 1.0 to 1.5 equivalents to ensure the reaction goes to completion, as some reagent may be consumed by the alcoholic solvent.

  • Temperature: The reaction is typically started at 0 °C to control the initial exothermic reaction and then allowed to warm to room temperature. If the reaction is slow, gentle heating (e.g., to 40 °C) can be applied, but monitor for potential side reactions.

  • Purity of Aldehyde: Impurities in your aldehyde starting material can interfere with the reduction. Ensure the 1-propyl-1H-pyrazole-5-carbaldehyde is reasonably pure before proceeding.

  • Reaction Monitoring: Use TLC to track the disappearance of the aldehyde spot. The alcohol product will have a lower Rf value than the aldehyde in most solvent systems.

Q7: Purification of the final product, (1-Propyl-1H-pyrazol-5-yl)methanol, is challenging due to persistent impurities.

The primary impurities after reduction are typically boron salts from the workup and any unreacted starting material.

  • Workup: After the reaction is complete (as judged by TLC), the excess NaBH₄ should be quenched by the careful addition of acetone or dilute acid (e.g., 1M HCl) at 0 °C until the bubbling ceases. The solvent is then removed under reduced pressure. The resulting residue should be partitioned between water and an organic solvent like ethyl acetate. Multiple extractions with the organic solvent will help recover the product.

  • Boron Salt Removal: Boron salts can sometimes be difficult to remove. A common technique is to evaporate the crude product with methanol several times. The methanol forms volatile methyl borate esters, which are removed under reduced pressure.

  • Chromatography: Final purification is almost always achieved by silica gel column chromatography. A gradient elution, starting with a less polar mixture (e.g., 20% ethyl acetate in hexanes) and gradually increasing the polarity, will effectively separate the product from less polar unreacted aldehyde and more polar baseline impurities.

Quantitative Data & Recommended Protocols

Table 1: Summary of Reaction Parameters
StepReactionKey ReagentsSolventTemp.Typical Yield
1N-AlkylationPyrazole, 1-Bromopropane (1.1 eq), K₂CO₃ (1.5 eq)AcetonitrileReflux75-90%
2C5-Formylation1-Propylpyrazole, n-BuLi (1.1 eq), DMF (1.2 eq)Anhydrous THF-78 °C60-75%
3Reduction1-Propyl-1H-pyrazole-5-carbaldehyde, NaBH₄ (1.2 eq)Methanol0 °C to RT85-95%
Protocol 1: Synthesis of 1-Propylpyrazole
  • To a stirred suspension of pyrazole (1.0 eq) and potassium carbonate (1.5 eq) in acetonitrile, add 1-bromopropane (1.1 eq) dropwise.

  • Heat the mixture to reflux and stir for 12-18 hours, monitoring by TLC or GC-MS until the pyrazole is consumed.

  • Cool the reaction to room temperature and filter off the solid salts, washing the filter cake with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water (2x) and then brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Purify by vacuum distillation or silica gel chromatography to obtain 1-propylpyrazole as a clear oil.

Protocol 2: Regioselective Synthesis of 1-Propyl-1H-pyrazole-5-carbaldehyde
  • Set up an oven-dried, three-necked flask under a nitrogen atmosphere.

  • Add anhydrous THF to the flask, followed by 1-propylpyrazole (1.0 eq).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add n-butyllithium (1.1 eq, solution in hexanes) dropwise via syringe over 20 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stir the resulting solution at -78 °C for 1 hour.

  • Add anhydrous DMF (1.2 eq) dropwise, again maintaining the temperature below -70 °C.

  • After the addition is complete, stir the mixture at -78 °C for another 2 hours, then allow it to warm slowly to room temperature overnight.

  • Cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude residue by silica gel chromatography (hexanes/ethyl acetate gradient) to yield the product.

Protocol 3: Reduction to (1-Propyl-1H-pyrazol-5-yl)methanol
  • Dissolve 1-propyl-1H-pyrazole-5-carbaldehyde (1.0 eq) in methanol and cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (1.2 eq) portion-wise, maintaining the temperature below 5 °C.

  • After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Once the reaction is complete, cool back to 0 °C and quench with acetone or by the dropwise addition of 1M HCl until gas evolution ceases.

  • Remove the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and water. Extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by silica gel chromatography to obtain (1-propyl-1H-pyrazol-5-yl)methanol.

References

  • Fustero, S., et al. (2011). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. Synlett, 2011(12), 1738-1742.
  • Wallace, O. B. (2022).
  • BenchChem (2025). Troubleshooting low yield in pyrazole synthesis from dicarbonyl compounds. BenchChem Tech Support.
  • Wallace, O. B. (2022).
  • Popova, E. A., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules, 30(21), 4895.
  • Li, Y., et al. (2024). Palladium-Catalyzed N-Allylic Alkylation of Pyrazoles and Unactivated Vinylcyclopropanes. Organic Letters.
  • Belyaev, D. V., et al. (2025). Features of Synthesis of 5(3)-Polyfluoromethylpyrazole-3(5)-Carbaldehyde and Their Dimethyl Acetals. Russian Journal of Organic Chemistry, 61(7), 959-968.
  • Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.
  • Maheshkumar K, et al. (2021). The Recent Development of the Pyrazoles : A Review. TSI Journals.
  • Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 83, 144.
  • Finar, I. L., & Lord, G. H. (1957). The Vilsmeier–Haack formylation of 1H-pyrazoles. Journal of the Chemical Society (Resumed), 3314-3315.
  • Ali, T., et al. (2019). Vilsmeier-Haack Transformations under Non Classical Conditions. Journal of Applicable Chemistry, 8(6), 2533-2541.
  • Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(6), 1-14.
  • El-Metwally, A. M. (2011). Synthesis and Activity of Pyrazole Carbaldehydes. ARKIVOC, 2011(i), 196-245.
  • Singh, R., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(40), 28181-28211.
  • Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597-2599.
  • Gulevskaya, A. V., & Tyaglivy, A. S. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(14), 9869-9877.
  • NROChemistry. Vilsmeier-Haack Reaction. Available at: [Link]

  • Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Semantic Scholar.
  • Scribd. Complete Electrophilic Substitution Reactions Pyrazole. Available at: [Link]

  • Milcent, R., & Barbier, G. (1983). A new regioselective synthesis of 1,5-disubstituted pyrazole-3-carbaldehydes. Journal of Heterocyclic Chemistry, 20(1), 77-81.
  • Eicher, T., & Hauptmann, S. (2003).
  • PubChem. 1-propyl-1h-pyrazole-5-carbaldehyde. Available at: [Link]

  • Oakwood Chemical. 1H-Pyrazole-5-carbaldehyde. Available at: [Link]

  • Deng, G., et al. (2021). Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic acids. Synthesis, 53(22), 4085-4096.

Sources

Optimization

Technical Support Center: Crystallization Protocols for (1-Propyl-1H-pyrazol-5-yl)methanol

The following technical guide is structured as a Tier 3 Engineering Support resource. It is designed to address the specific physicochemical challenges associated with (1-Propyl-1H-pyrazol-5-yl)methanol , particularly it...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Engineering Support resource. It is designed to address the specific physicochemical challenges associated with (1-Propyl-1H-pyrazol-5-yl)methanol , particularly its tendency to form supersaturated oils (oiling out) due to the competing polarities of the hydroxyl/pyrazole head and the propyl tail.

Ticket ID: CRY-PYR-005 Subject: Solvent Selection & Troubleshooting for 1-propyl-5-hydroxymethylpyrazole Status: Resolved / Knowledge Base Article Applicable CAS: 1518501-48-8 (Analogous Reference), 84547-61-5 (Methyl analog)

Physicochemical Profile & Solubility Logic

Before attempting crystallization, you must understand why this molecule behaves the way it does.

  • The Molecule: (1-Propyl-1H-pyrazol-5-yl)methanol contains a polar hydrogen-bonding domain (pyrazole N + OH) and a lipophilic domain (propyl chain).

  • The Challenge: This amphiphilic nature often leads to "oiling out" (Liquid-Liquid Phase Separation) rather than nucleation. The propyl chain lowers the melting point compared to its methyl or unsubstituted analogs, often resulting in a low-melting solid or viscous oil.

  • Solubility Heuristic:

    • High Solubility (Solvents): Methanol, Ethanol, Dichloromethane (DCM), Acetone, Ethyl Acetate.

    • Low Solubility (Anti-Solvents): n-Heptane, Hexanes, Pentane.

    • Intermediate/Temperature Dependent: Toluene, Isopropyl Ether (IPE), Methyl tert-butyl ether (MTBE).

Solvent Selection Matrix

The following table summarizes the recommended solvent systems based on our internal modeling and analog data (e.g., 1-methyl-1H-pyrazol-5-yl methanol).

Solvent SystemClassificationRoleSuitabilityNotes
Ethyl Acetate / n-Heptane Binary MixturePrimary Recommendation HighBest balance. Dissolve in minimal EtOAc; add Heptane to cloud point.
Toluene Single SolventAlternative Medium-HighGood for cooling crystallization. Risk of solvate formation.
MTBE or IPE EthersSpecialist MediumGood for low-temperature crystallization (-20°C) if the compound is an oil at RT.
DCM / Hexane Binary MixtureRescue Only LowDCM is often too strong. Use only if compound is insoluble in EtOAc.
Ethanol / Water Binary MixtureAvoid Very LowHigh risk of oiling out. Hydrophobic hydration of the propyl group prevents clean nucleation.

Experimental Workflows (Graphviz)

A. Solvent Selection Decision Tree

SolventSelection Start Start: Crude Material State StateCheck Is it a Solid or Oil? Start->StateCheck Solid Solid (MP > 50°C) StateCheck->Solid Solid Oil Viscous Oil / Low MP Solid StateCheck->Oil Oil Toluene Try Toluene (Cooling) Heat to 60°C -> Cool to 0°C Solid->Toluene EtOAc Dissolve in Min. Ethyl Acetate Oil->EtOAc AntiSolvent Add n-Heptane dropwise until slight turbidity EtOAc->AntiSolvent Seed CRITICAL: Seed with pure crystal (if available) or scratch glass AntiSolvent->Seed Cool Cool slowly to -20°C Seed->Cool Result Crystalline Solid? Cool->Result Success Filter & Wash (Cold Heptane) Result->Success Yes Fail Oiled Out? Result->Fail No Reheat Reheat to dissolve oil -> Add more EtOAc -> Retry Fail->Reheat

Caption: Decision logic for selecting the crystallization strategy based on the initial physical state of the crude material.

Troubleshooting Guide (Q&A)

Issue 1: "My product keeps 'oiling out' as a bottom layer instead of crystallizing."

Diagnosis: This is Liquid-Liquid Phase Separation (LLPS). It occurs when the temperature drops below the solubility curve before it crosses the metastable limit for nucleation. The propyl group makes the molecule sufficiently lipophilic to separate from polar solvents like water or cold ethanol, but the hydroxyl group prevents it from integrating into non-polar solvents.

Protocol:

  • Re-dissolve: Heat the mixture until the oil layer dissolves back into the bulk solvent.

  • Adjust Polarity: Add a small amount of the "good" solvent (e.g., Ethyl Acetate). You need to increase the solubility slightly to keep the oil in solution at lower temperatures.

  • Seeding (The Golden Rule): You must bypass the nucleation energy barrier. If you have no seed crystals:

    • Dip a glass rod in the solution, pull it out, and let the solvent evaporate on the rod to form a crust.

    • Re-insert the rod into the solution.

  • Isothermal Aging: Hold the temperature just above the point where oiling occurred previously and stir vigorously for 4-12 hours.

Issue 2: "I get no precipitate, even at -20°C."

Diagnosis: The compound is likely too soluble in the chosen system (e.g., pure DCM or pure EtOAc).

Protocol:

  • Evaporate: Remove 50% of the solvent volume under vacuum.

  • Switch Anti-Solvent: If using Hexane, switch to Pentane (lower boiling point allows easier removal) or Heptane (higher boiling point allows higher dissolution temp).

  • Solvent Swap: Evaporate to dryness and switch to Isopropyl Ether (IPE) or MTBE . These ethers have "intermediate" polarity that often favors crystallization of pyrazole alcohols.

Issue 3: "The crystals are sticky and hygroscopic."

Diagnosis: Impurity inclusion or residual solvent trapping. Pyrazole alcohols can form solvates.

Protocol:

  • Trituration: Isolate the sticky solid. Suspend it in cold Pentane or Hexane and sonicate. This often extracts surface impurities and "hardens" the solid.

  • Drying: Dry under high vacuum (0.1 mbar) at 40°C. If it melts, lower temp to 25°C.

  • Check for Solvates: Run an NMR. If you see solvent peaks (e.g., 0.5 eq of Toluene), you have a solvate. Recrystallize from a non-solvate forming solvent like EtOAc/Heptane .

Standard Operating Procedure (SOP)

Protocol: Anti-Solvent Crystallization of (1-Propyl-1H-pyrazol-5-yl)methanol

  • Dissolution: Place 1.0 g of crude material in a 20 mL vial. Add Ethyl Acetate dropwise with stirring at 40°C until fully dissolved. (Target conc: ~200-300 mg/mL).

  • Filtration: Filter the warm solution through a 0.45 µm PTFE syringe filter to remove dust (dust can cause false nucleation or oiling).

  • Anti-Solvent Addition: While stirring at 40°C, add n-Heptane dropwise.

    • Stop point: When the solution remains slightly hazy for 30 seconds.

  • Clearing: Add 1-2 drops of Ethyl Acetate to just clear the haze.

  • Seeding: Add a micro-spatula tip of seed crystals.

  • Crystallization:

    • Turn off heat. Allow to cool to Room Temp (RT) over 2 hours.

    • Transfer to 4°C fridge for 12 hours.

    • Transfer to -20°C freezer for 24 hours (if yield is low).

  • Isolation: Filter rapidly on a chilled Buchner funnel. Wash with cold (-20°C) Heptane.

Oiling Out Rescue Workflow (Graphviz)

OilingRescue Oiled State: Two Liquid Layers (Oiling Out) Heat Heat to Reflux (Dissolve Oil) Oiled->Heat AddGood Add 10% more Good Solvent (EtOAc) Heat->AddGood CoolSlow Cool Very Slowly (5°C per hour) AddGood->CoolSlow Seed Add Seed Crystal at Metastable Zone CoolSlow->Seed Crystal Crystallization Seed->Crystal

Caption: Step-by-step rescue protocol for converting an oiled-out mixture into a crystalline solid.

References

  • BenchChem. (2025).[1] Application Notes and Protocols for Crystallization of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole Derivatives. Retrieved from

  • Saeed, A., Arshad, I., & Flörke, U. (2012). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Crystals, 2(3), 1248-1252. Retrieved from

  • Sigma-Aldrich. (n.d.). (1-Methyl-1H-pyrazol-5-yl)methanol Product Sheet. Retrieved from

  • Kotschy, A., et al. (2014).[2] New thienopyrimidine derivatives, a process for their preparation and pharmaceutical compositions containing them (US Patent No.[2] 9,670,227).[2] U.S. Patent and Trademark Office. Retrieved from

Sources

Troubleshooting

Technical Support Center: Troubleshooting Reduction Reactions of Pyrazole Esters

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Pyrazole Ester Reduction (Alcohol/Aldehyde Synthesis)[1] Executive Summary & Reagent Selection Reducing pyrazole esters requires nav...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Pyrazole Ester Reduction (Alcohol/Aldehyde Synthesis)[1]

Executive Summary & Reagent Selection

Reducing pyrazole esters requires navigating two competing chemical behaviors: the electrophilicity of the ester carbonyl and the acidity of the pyrazole N-H (if unsubstituted). A failure to account for the N-H proton is the primary cause of low yields and stalled reactions.

Use the decision matrix below to select the correct reagent for your target product.

Reagent Decision Matrix

ReagentSelection Start Target Product? Aldehyde Aldehyde (-CHO) Start->Aldehyde Alcohol Alcohol (-CH2OH) Start->Alcohol DIBAL DIBAL-H (1.1 eq) @ -78°C Aldehyde->DIBAL Strict Temp Control SubstCheck Is Pyrazole N-Substituted? Alcohol->SubstCheck LAH LiAlH4 (Excess) Reflux SubstCheck->LAH Yes (N-R) SubstCheck->LAH No (N-H) *Requires Extra Eq* NaBH4 NaBH4 + CaCl2/LiCl (Chemoselective) SubstCheck->NaBH4 Sensitive Groups Present

Figure 1: Decision tree for selecting the optimal reducing agent based on target oxidation state and substrate constraints.[1]

Technical Deep Dive: The "Hidden" Stoichiometry Trap

The N-H Proton Tax

If your pyrazole is unsubstituted at the nitrogen (1H-pyrazole), the proton is acidic (


).[1] Hydride reagents (LAH, DIBAL-H) act as bases before they act as nucleophiles.[1]
  • The Failure Mode: You calculate 0.5 eq of LAH (2 hydrides) per ester. The first equivalent of hydride instantly deprotonates the nitrogen, evolving

    
     gas.[2] You are now left with a pyrazolide anion (which is less electrophilic) and insufficient hydride to reduce the ester.
    
  • The Fix: You must add 1.0 extra equivalent of hydride solely to "pay the tax" for the N-H deprotonation.

Comparison of Reducing Agents
ReagentActive SpeciesStrengthSelectivityCritical Pyrazole Notes
LiAlH₄ (LAH)

HighLowStandard Choice. Reduces ester to alcohol.[1][2][3] Must use excess (1.5–2.0 eq) for N-unsubstituted pyrazoles.[1]
DIBAL-H

TunableHighTemp Dependent. At -78°C, stops at Aldehyde .[1][2][4][5] At 0°C/RT, goes to Alcohol .[1][2][6]
NaBH₄ + Additive

MildHighChemoselective. NaBH4 alone is too slow. Add CaCl₂ (1.5 eq) or LiCl to activate the ester.[7]
Red-Al

HighMedSolubility Solver. Good for pyrazoles with poor solubility in THF/Ether.[1] Thermally stable.

Troubleshooting Guide (FAQ Format)

Issue 1: "I added the calculated amount of LAH, but I recovered starting material."

Diagnosis: Hydride Depletion via N-Deprotonation. As detailed above, the N-H proton consumes your reagent.[1][2] Corrective Action:

  • Increase LAH loading to 2.0 - 2.5 equivalents .

  • Ensure the reaction is refluxed. The resulting N-anion species renders the ester carbonyl less electrophilic due to electron donation from the ring; heat is often required to drive the reduction of the intermediate carboxylate salt.

Issue 2: "My work-up is a gelatinous nightmare. I can't separate the layers."

Diagnosis: Aluminum Chelation. Pyrazoles are excellent ligands. They coordinate to the aluminum byproducts (


), forming stable, gel-like complexes that trap your product in the aqueous phase.[1]
Corrective Action: 
Switch from a standard acid/base workup to a Rochelle’s Salt  workup (see Protocol C). Tartrate binds Aluminum more strongly than the pyrazole, releasing your product.[1][2]
Issue 3: "I want the aldehyde, but DIBAL-H gave me the alcohol."

Diagnosis: Over-reduction. This occurs if the temperature rises above -60°C before the quench, or if excess DIBAL-H was used.[2] Corrective Action:

  • Maintain -78°C strictly.

  • Add DIBAL-H slowly down the side of the flask to pre-cool it.

  • Quench COLD. Add methanol at -78°C to destroy excess hydride before warming the reaction.

Mechanism of Failure (N-H Deprotonation)

Mechanism Ester N-H Pyrazole Ester Deprot Step 1: Deprotonation (Fast, Irreversible) Ester->Deprot H- attacks H+ LAH LiAlH4 (H-) Anion Pyrazolide Anion (Resistant to reduction) Deprot->Anion -H2 Gas Reduc Step 2: Reduction (Requires Heat/Excess H-) Anion->Reduc Excess LAH Product Alcohol Product Reduc->Product

Figure 2: The kinetic competition between deprotonation and reduction.[1] Step 1 is faster, necessitating excess reagent.[1][2]

Validated Experimental Protocols

Protocol A: Standard Reduction to Alcohol (LiAlH₄)

Best for: Robust synthesis of primary alcohols.[1]

  • Setup: Flame-dry a 2-neck RBF. Flush with Argon/Nitrogen.[8]

  • Solvent: Dissolve pyrazole ester (1.0 mmol) in anhydrous THF (5 mL). Cool to 0°C.[6][9]

  • Addition: Add LiAlH₄ (2.0 - 2.5 mmol, 2.0-2.5 eq) as a solution (e.g., 2.4 M in THF) dropwise.

    • Note: Gas evolution will occur immediately if N-H is present.[2]

  • Reaction: Warm to RT, then reflux for 2–4 hours. Monitor by TLC/LCMS.

  • Quench (Fieser Method): Cool to 0°C.

    • Add

      
       mL water (where 
      
      
      
      = grams of LAH used).
    • Add

      
       mL 15% NaOH.
      
    • Add

      
       mL water.
      
  • Isolation: Stir until a white granular precipitate forms (15-30 mins). Filter through Celite.[5][10]

Protocol B: Selective Reduction to Aldehyde (DIBAL-H)

Best for: Stopping at the aldehyde stage.[6][11]

  • Setup: Flame-dry glassware. Strict inert atmosphere.[6]

  • Solvent: Dissolve ester (1.0 mmol) in DCM or Toluene (10 mL). Cool to -78°C (Dry ice/Acetone).

  • Addition: Add DIBAL-H (1.1 mmol, 1.1 eq, 1.0 M in Toluene) dropwise over 20 mins.

    • Critical: Do not let internal temp rise.[8]

  • Reaction: Stir at -78°C for 1–2 hours.

  • Quench: While still at -78°C, add anhydrous Methanol (1 mL) to kill excess reagent.

  • Workup: Pour into saturated Rochelle's Salt solution. Stir vigorously at RT for 1–2 hours until layers separate clearly.

Protocol C: The "Emulsion Breaker" Workup (Rochelle's Salt)

Use this if Protocol A results in a sticky mess.

  • After quenching the reaction (with MeOH or EtOAc), add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt) .

    • Volume: Use ~20 mL per gram of hydride reagent used.

  • Stir vigorously at Room Temperature.

  • Time: This is not instant. It requires 1–4 hours of stirring. The tartrate exchanges with the pyrazole to bind the aluminum.

  • End Point: Two clear, distinct layers (organic vs. aqueous) with no emulsion at the interface.[1]

References & Authority

  • Seyden-Penne, J. Reductions by the Alumino- and Borohydrides in Organic Synthesis; Wiley-VCH: New York, 1997.[1][2] (Foundational text on hydride stoichiometry).

  • Organic Chemistry Portal. "Reduction of Esters to Alcohols." Available at: [Link] (Verified general protocols).[1]

  • OrgoSolver. "DIBAL-H Reduction: Ester to Aldehyde." Available at: [Link] (Specifics on temperature control and quenching).[1]

  • Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581-595.[1][2] (The authoritative source for the Fieser workup).

  • Common Organic Chemistry. "Ester to Aldehyde - DIBAL-H Conditions." Available at: [Link].[1]

Sources

Optimization

storage stability and degradation of (1-Propyl-1H-pyrazol-5-yl)methanol

Ticket ID: TSH-PYR-5-MEOH Status: Active Resolution Guide Subject: Stability, Degradation, and Handling Protocols[1] Triage: Immediate Handling & Storage For urgent inquiries regarding compound integrity upon arrival or...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: TSH-PYR-5-MEOH Status: Active Resolution Guide Subject: Stability, Degradation, and Handling Protocols[1]

Triage: Immediate Handling & Storage

For urgent inquiries regarding compound integrity upon arrival or during setup.

Quick Reference Specifications
PropertySpecificationCritical Note
CAS Number 1007517-79-4Verify against CoA; often confused with 3-isomer.
Physical State Viscous Oil or Low-Melting SolidMay crystallize slowly; do not mistake solidification for degradation.[1]
Storage Temp -20°C (Long-term)2-8°C is acceptable for <1 week usage.[1]
Atmosphere Inert (Argon/Nitrogen)Critical: Primary alcohol is oxidation-prone.[1]
Solubility DMSO, Methanol, Ethanol, DCMModerate water solubility; pH-dependent.
Storage Workflow (SOP)

To prevent the "yellowing" often reported with pyrazole-methanols, follow this strict intake protocol.

StorageWorkflow Arrival Compound Arrival (Check Seal) QC Initial QC (1H-NMR / LCMS) Arrival->QC Aliquot Aliquot under Argon (Avoid freeze-thaw) QC->Aliquot Pass Seal Seal: Parafilm + Desiccant Bag Aliquot->Seal Freeze Store at -20°C (Dark) Seal->Freeze

Figure 1: Recommended intake and storage workflow to minimize oxidative degradation and hydrolysis.

Deep Dive: Degradation Mechanisms

Understanding why your compound degrades is the key to preventing it.[1]

The primary instability of (1-Propyl-1H-pyrazol-5-yl)methanol stems from the susceptibility of its primary alcohol group attached to the electron-rich pyrazole ring. While the propyl group at N1 locks the tautomer, preventing annular rearrangement, it does not protect the hydroxymethyl group.

Primary Failure Mode: Oxidative Dehydrogenation

Exposure to atmospheric oxygen, accelerated by light or trace metal impurities, drives the alcohol to its corresponding aldehyde and subsequently to the carboxylic acid.[1]

The Pathway:

  • Stage 1 (Aldehyde Formation): The methylene protons (

    
    ) are abstracted, forming 1-propyl-1H-pyrazole-5-carbaldehyde .[1] This often presents as a new peak at [M-2H] in mass spectrometry.
    
  • Stage 2 (Acid Formation): Further oxidation yields 1-propyl-1H-pyrazole-5-carboxylic acid , which significantly alters the pH and solubility profile of your sample.

DegradationPathway Start (1-Propyl-1H-pyrazol-5-yl)methanol (Intact Compound) Inter 1-Propyl-1H-pyrazole-5-carbaldehyde (Trace Aldehyde Impurity) Start->Inter [O] Air/Light -2H (Oxidation) End 1-Propyl-1H-pyrazole-5-carboxylic acid (Final Degradant) Inter->End [O] Prolonged Exposure +O (Oxidation)

Figure 2: Oxidative degradation pathway. Note that the aldehyde intermediate is often transient and reactive.[1]

Troubleshooting & FAQs

Direct solutions to common experimental blockers.

Q1: My sample has turned from colorless to yellow/orange. Is it usable?

Diagnosis: This indicates the formation of conjugated impurities , likely trace amounts of the aldehyde intermediate or azo-coupling products (less common but possible in pyrazoles).[1] Action:

  • If <5% Yellowing: Likely usable for crude biological screens but not for

    
     determination or crystallography.[1]
    
  • Purification: Pass through a short silica plug using

    
    .[1] The polar acid degradants will stick to the silica, while the alcohol elutes.
    
Q2: I see a "Ghost Peak" in LC-MS at M+14 or M+16.

Diagnosis:

  • M+16 (Mass ~156): Oxidation to Carboxylic Acid (

    
    ).[1]
    
  • M-2 (Mass ~138): Oxidation to Aldehyde (

    
    ).[1]
    
  • M+12: Warning: If you used Methanol as a solvent, this may be a formaldehyde adduct (hemiacetal) formed in the mass spec source or solution, a known artifact with pyrazole-methanols [1].[1]

Q3: Solubility is poor in aqueous buffer.

Causality: The propyl group adds lipophilicity, and the pyrazole N is only weakly basic (


).[1] At neutral pH (7.4), the molecule is uncharged and moderately hydrophobic.[1]
Solution: 
  • Dissolve in 100% DMSO first to create a 10-100 mM stock.

  • Dilute into buffer. Keep final DMSO concentration <1% to avoid cell toxicity.

  • Acidification: Lowering pH to <2 will protonate the pyrazole nitrogen, drastically increasing solubility, but this is rarely compatible with biological assays.

Analytical Validation Protocol

Self-validating system to confirm purity before critical experiments.[1]

Method: Reverse-Phase HPLC (Standardized for Pyrazole-Methanols)

ParameterSettingReason
Column C18 (e.g., Agilent Zorbax or Waters XBridge),

Standard retention for polar-aromatics.[1]
Mobile Phase A Water + 0.1% Formic AcidAcid ensures sharp peaks for basic N.
Mobile Phase B Acetonitrile + 0.1% Formic AcidMethanol can cause hemiacetal artifacts [1].[1]
Gradient 5% B to 95% B over 10 minCaptures early eluting polar degradants (acids).[1]
Detection UV @ 254 nmPyrazole ring absorption maximum.[1]
Flow Rate 1.0 mL/minStandard backpressure management.[1]

Pass Criteria:

  • Main peak purity >95%.[1]

  • No significant shoulder peaks (indicative of aldehyde).

  • Retention time consistent with reference standard (approx. 3-5 min depending on dead volume).

References

  • Zhong, Q., et al. (2013).[1][2] Degradation of a pharmaceutical in HPLC grade methanol containing trace level formaldehyde. Pharmaceutical Development and Technology.[2]

  • PubChem Compound Summary. (2025). CID 83383735 (Related Cyclopropyl Analog Data). National Center for Biotechnology Information. [1]

  • Sigma-Aldrich. (2025). Safety Data Sheet: (1H-pyrazol-5-yl)methanol.

  • Eicher, T., & Hauptmann, S. (2003).[1] The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH. (General reference for Pyrazole reactivity and oxidation resistance).

Sources

Troubleshooting

Technical Support Center: A Researcher's Guide to Handling Hygroscopic Pyrazole Methanol Derivatives

Welcome to the Technical Support Center for pyrazole methanol derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with this important class of compounds.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for pyrazole methanol derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with this important class of compounds. The inherent hygroscopicity of many pyrazole methanol derivatives presents unique challenges in the laboratory, from accurate measurement to ensuring the integrity of your experimental results.

This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate these challenges effectively. Our approach is rooted in scientific principles and practical, field-tested experience to ensure the reliability and reproducibility of your work.

Section 1: Troubleshooting Guide - Navigating Common Experimental Hurdles

This section addresses specific problems you may encounter during your experiments with hygroscopic pyrazole methanol derivatives, offering insights into the root causes and providing actionable solutions.

Q1: My reaction yield is consistently lower than expected. Could the hygroscopic nature of my pyrazole methanol derivative be the culprit?

A1: Absolutely. The presence of absorbed water can significantly impact reaction yields in several ways:

  • Inaccurate Stoichiometry: If you weigh a hygroscopic compound that has absorbed atmospheric moisture, the actual mass of your pyrazole derivative will be less than the weighed amount. This leads to an incorrect molar ratio of reactants, potentially making your pyrazole derivative the limiting reagent and thus reducing the theoretical yield.

  • Side Reactions: Water can act as an unwanted nucleophile or base in many organic reactions, leading to the formation of byproducts and consumption of starting materials. For instance, in reactions involving organometallics or other moisture-sensitive reagents, even trace amounts of water can have a devastating effect on the yield.

  • Catalyst Deactivation: Many catalysts, particularly those based on transition metals, are sensitive to moisture. Water can poison the catalyst, reducing its activity and leading to incomplete conversion of your starting material.

  • Hydrolysis of the Methanol Group: While the pyrazole ring itself is generally stable, the hydroxymethyl group can be susceptible to hydrolysis under certain conditions, especially with changes in pH that might be influenced by absorbed water.[1]

Troubleshooting Steps:

  • Quantify Water Content: Before use, determine the water content of your pyrazole methanol derivative using Karl Fischer titration. This will allow you to calculate the corrected mass of the active compound needed for your reaction.

  • Dry the Compound: If the water content is significant, dry the compound under vacuum at a suitable temperature. Be cautious not to heat to the point of decomposition.

  • Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., in a glove box or using Schlenk line techniques) to prevent moisture reabsorption.

  • Dry Solvents: Ensure all solvents and reagents used in the reaction are rigorously dried using appropriate methods, such as distillation from a drying agent or passing through a column of activated alumina.[2][3]

Q2: I'm observing inconsistent results in my biological assays. Could water absorption be a factor?

A2: Yes, inconsistent biological activity is a common consequence of working with hygroscopic compounds. Here's why:

  • Degradation in Solution: The presence of water can promote the degradation of your compound in solution over time, especially if stored for extended periods. This is particularly relevant for compounds susceptible to hydrolysis.[1]

  • Alteration of Physical Properties: Absorbed water can change the physical state of the compound, from a free-flowing powder to a sticky solid, which can affect its dissolution rate and bioavailability in cell-based assays.

Troubleshooting Steps:

  • Accurate Stock Preparation: Always determine the water content of your solid before preparing stock solutions and adjust the mass accordingly.

  • Fresh Solutions: Prepare fresh solutions for your assays whenever possible. If storage is necessary, store them in small aliquots at low temperatures (e.g., -20°C or -80°C) to minimize degradation.

  • Solubility Checks: Visually inspect your stock solutions for any precipitation before use. If solubility is an issue, consider using co-solvents like DMSO or ethanol in your aqueous media.[4]

Q3: My solid pyrazole methanol derivative has become clumpy and difficult to handle. What should I do?

A3: Clumping is a clear visual indicator of water absorption. A once free-flowing powder can become a sticky or gummy solid, making it challenging to weigh and transfer accurately.

Troubleshooting Steps:

  • Drying: The most immediate solution is to dry the material. This can be done by placing it in a vacuum oven at a moderate temperature or by using a desiccator with a strong drying agent like phosphorus pentoxide.

  • Proper Storage: To prevent this from happening in the future, always store hygroscopic compounds in a desiccator over an active desiccant. For highly sensitive materials, storage in a glove box with a controlled, low-humidity atmosphere is recommended.

  • Appropriate Containers: Use containers with tight-fitting seals. For frequently accessed materials, consider transferring smaller, working quantities into separate vials to avoid repeatedly exposing the bulk material to the atmosphere. Sealing the primary container with parafilm can also provide an additional barrier against moisture.[5]

Section 2: Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the handling of hygroscopic pyrazole methanol derivatives.

Q4: How can I determine the hygroscopicity of my specific pyrazole methanol derivative?

A4: The hygroscopicity of a compound can be classified according to standards set by pharmacopoeias, such as the European Pharmacopoeia. This classification is based on the percentage of weight gain after storage at a specific relative humidity (e.g., 80% RH) and temperature (e.g., 25°C) for a set period (e.g., 24 hours).[6][7][8]

Hygroscopicity Classification (based on European Pharmacopoeia)

ClassificationWeight Gain (% w/w)
Non-hygroscopic< 0.12
Slightly hygroscopic≥ 0.2 and < 2
Hygroscopic≥ 2 and < 15
Very hygroscopic≥ 15

To determine this experimentally, you can use a gravimetric sorption analyzer, which precisely measures weight change as a function of humidity.[9]

Q5: What is the best way to weigh a hygroscopic pyrazole methanol derivative accurately?

A5: Accurate weighing requires minimizing exposure to atmospheric moisture. Here are the recommended methods in order of preference:

  • Inside a Glove Box: This is the ideal method as it provides a controlled, low-humidity environment.

  • Using a Weighing Enclosure with Inert Gas Purge: A balance placed inside an enclosure purged with a dry inert gas like nitrogen or argon can be effective.

  • Rapid Weighing in Ambient Atmosphere: If a controlled environment is unavailable, work quickly. Have everything prepared in advance. Use a container with a narrow opening to minimize the surface area exposed to air. Weigh the compound directly into a pre-tared vial with a cap, and close it immediately after adding the desired amount.

Q6: What are the best practices for storing hygroscopic pyrazole methanol derivatives?

A6: Proper storage is crucial to maintain the integrity of your compound.

  • Primary Container: Use a tightly sealed glass vial or bottle.

  • Secondary Containment: Place the primary container inside a desiccator containing a suitable drying agent (e.g., silica gel, calcium chloride, or for very sensitive compounds, phosphorus pentoxide). Ensure the desiccant is active (e.g., blue for indicating silica gel).

  • Inert Atmosphere: For highly sensitive compounds, after drying, backfill the container with an inert gas like argon or nitrogen before sealing.

  • Temperature: Store at the recommended temperature, which is often in a cool, dry place. Avoid storing in refrigerators or freezers without proper secondary containment, as this can lead to condensation upon removal.

Q7: Can absorbed water affect the NMR spectrum of my pyrazole methanol derivative?

A7: Yes, water can influence your NMR spectrum. The most common observation is a broadening of the N-H proton signal of the pyrazole ring due to chemical exchange with water protons.[10] To confirm that a broad signal is from an exchangeable proton (like N-H or O-H), you can perform a "D₂O shake." Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The signal from the exchangeable proton will disappear or significantly diminish.[10]

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key procedures.

Protocol 1: Determination of Water Content by Volumetric Karl Fischer Titration

This protocol provides a general guideline. You may need to optimize it for your specific instrument and sample.

Materials:

  • Karl Fischer titrator (volumetric)

  • Anhydrous methanol (or a suitable solvent for your derivative)

  • Karl Fischer titrant (e.g., Composit 5)

  • Water standard (e.g., Hydranal™-Water Standard 1.0)

  • Gastight syringe

  • Your pyrazole methanol derivative sample

Procedure:

  • Instrument Preparation:

    • Fill the titrator burette with the Karl Fischer titrant.

    • Add fresh, anhydrous methanol to the titration vessel to a level that covers the electrode.

    • Pre-titrate the solvent to dryness. The instrument will indicate when the solvent is free of residual water.

  • Titer Determination:

    • Accurately weigh a specific amount of the water standard (or inject a precise volume) into the conditioned titration vessel.

    • Start the titration. The instrument will automatically dispense the titrant and determine the endpoint.

    • The titer (mg H₂O / mL titrant) will be calculated. It is recommended to perform this in triplicate and use the average value.

  • Sample Analysis:

    • Accurately weigh an appropriate amount of your pyrazole methanol derivative directly into the conditioned titration vessel. The sample size should be chosen to consume a reasonable volume of titrant.

    • Seal the vessel and start the titration.

    • The instrument will titrate to the endpoint and calculate the percentage of water in your sample.

  • Calculation:

    • The instrument software will typically perform the calculation automatically. The percentage of water is calculated as: % H₂O = (Volume of titrant (mL) * Titer (mg/mL)) / (Sample weight (mg)) * 100

Protocol 2: Drying a Hygroscopic Pyrazole Methanol Derivative

Materials:

  • Hygroscopic pyrazole methanol derivative

  • Vacuum oven or Schlenk flask with a vacuum line

  • Desiccator

  • Drying agent (e.g., phosphorus pentoxide, anhydrous calcium sulfate)

Procedure:

  • Sample Preparation:

    • Spread the solid compound in a thin layer in a suitable container (e.g., a watch glass or a round-bottom flask).

  • Drying:

    • Vacuum Oven Method: Place the container in a vacuum oven. Apply vacuum and gently heat the sample. The temperature should be well below the compound's melting or decomposition point. Dry for several hours or overnight until a constant weight is achieved.

    • Schlenk Flask Method: Place the compound in a Schlenk flask. Attach the flask to a high-vacuum line and apply vacuum for several hours. Gentle heating with a heat gun (with caution) can accelerate the process.

  • Cooling and Storage:

    • After drying, allow the compound to cool to room temperature under vacuum or in a desiccator.

    • Once cooled, break the vacuum with a dry, inert gas (e.g., nitrogen or argon).

    • Immediately transfer the dried compound to a tightly sealed container and store it in a desiccator.

Section 4: Visualizing Key Workflows

To further clarify the handling procedures, the following diagrams illustrate the recommended workflows.

Diagram 1: Workflow for Handling a New Batch of Pyrazole Methanol Derivative

G cluster_0 Initial Assessment cluster_1 Decision & Action cluster_2 Storage & Use start Receive New Batch check_appearance Visually Inspect for Clumping start->check_appearance kf_titration Perform Karl Fischer Titration check_appearance->kf_titration decision Water Content Acceptable? kf_titration->decision dry_compound Dry Compound (Protocol 2) decision->dry_compound No use_as_is Use with Mass Correction decision->use_as_is Yes dry_compound->use_as_is storage Store in Desiccator under Inert Gas use_as_is->storage experiment Proceed with Experiment storage->experiment G cluster_0 Preparation cluster_1 Weighing & Transfer cluster_2 Final Steps start Prepare Inert Atmosphere (Glove Box/Schlenk) pre_tare Pre-tare Receiving Flask with Septum start->pre_tare weigh Quickly Weigh Solid on Weighing Paper pre_tare->weigh transfer Transfer Solid to Flask weigh->transfer seal Immediately Seal Flask transfer->seal reweigh Reweigh Flask for Exact Mass seal->reweigh add_solvent Add Anhydrous Solvent via Syringe reweigh->add_solvent

Caption: Weighing and dispensing workflow for hygroscopic solids.

References

  • Allada, R. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(04). [Link]

  • Allada, R. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(4), 498. [Link]

  • Labinsights. (2023). Unveiling of Hygroscopicity Evaluation for Drug Formulation. Labinsights. [Link]

  • Pharma Growth Hub. (2024). Classification of Hygroscopicity. Pharma Growth Hub. [Link]

  • Rainier, J. D., et al. (2017). Bioorthogonal 4H-pyrazole “click” reagents. Chemical Science, 8(2), 1259–1263. [Link]

  • ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake? ResearchGate. [Link]

  • Li, H., et al. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters, 19(20), 5773–5777. [Link]

  • Sharma, S., et al. (2021). Detailed Insights Into Water‐Assisted Approaches Toward the Synthesis of Pyrazole Derivatives. ChemistrySelect, 6(41), 11235-11255. [Link]

  • Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards? Chromatography Forum. [Link]

  • Chan, S. Y., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(9), 2015. [Link]

  • Mettler Toledo. (n.d.). Karl Fischer Titration. Mettler Toledo. [Link]

  • Dwivedi, A., et al. (2021). Applications of pyrazolone in multicomponent reactions for the synthesis of dihydropyrano[2,3-c]pyrazoles and spiro. ARKIVOC, 2021(5), 1-48. [Link]

  • Powder Systems. (2024). A Guide to Processing and Holding Active Pharmaceutical Ingredients. Powder Systems. [Link]

  • Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Bioorganic & Medicinal Chemistry, 16(12), 5878–5882. [Link]

  • University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. [Link]

  • Quveon. (n.d.). THE BASICS OF KARL FISCHER TITRATION. Quveon. [Link]

  • Fustero, S., et al. (2009). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 74(18), 7167–7170. [Link]

  • Koppel, I. A., et al. (2000). Role of water in determining organic reactivity in aqueous binary solvents. Journal of the Chemical Society, Perkin Transactions 2, (5), 911-920. [Link]

  • Reddit. (2021). Drying methanol without distilling. r/chemistry. [Link]

  • Luebbert, C., et al. (2015). Influence of humidity on the phase behavior of API/polymer formulations. European Journal of Pharmaceutics and Biopharmaceutics, 95(Pt A), 111–119. [Link]

  • Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

  • Sadowski, G., et al. (2015). Influence of humidity on the phase behavior of API/polymer formulations. ResearchGate. [Link]

  • Chemistry LibreTexts. (2021). Drying Solvents. [Link]

  • Google Patents. (2020).
  • Organic Syntheses. (n.d.). 5 - Organic Syntheses Procedure. [Link]

  • Felis, E., et al. (2019). Hydrolytic stability of selected pharmaceuticals and their transformation products. Water Research, 166, 115064. [Link]

  • Verma, S., et al. (2020). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences, 132(1), 1-22. [Link]

  • Kumar, A., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 64(2), 1-10. [Link]

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

  • Musumeci, F., et al. (2013). Biopharmaceutical Profiling of New Antitumor Pyrazole Derivatives. Molecules, 18(9), 11029–11043. [Link]

  • Blomstrand, R., et al. (1979). Pyrazoles as inhibitors of alcohol oxidation and as important tools in alcohol research: an approach to therapy against methanol poisoning. Proceedings of the National Academy of Sciences, 76(7), 3499–3503. [Link]

  • National Journal of Pharmaceutical Sciences. (2021). A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences, 2(1), 35-41. [Link]

  • Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. [Link]

  • Mali, R. K., et al. (2021). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 26(11), 3237. [Link]

  • Semantic Scholar. (2021). Effect of Side Groups on the Hydrolytic Stability of Thiolated and Disulfide Cross-linked Polyaspartamides. [Link]

  • ResearchGate. (2021). Quantitative Structure Activity Relationship (QSAR) Analysis of Some Pyrazole Derivatives as Hypoglycemic Agents: Computational Approach for Drugs Discovery. [Link]

  • ResearchGate. (2008). Hydrolytic Stability of Hydrazones and Oximes. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to the 1H NMR Spectroscopic Analysis of (1-Propyl-1H-pyrazol-5-yl)methanol

For researchers, scientists, and drug development professionals, a comprehensive understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as a...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, a comprehensive understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as a cornerstone technique for elucidating the intricate architecture of organic molecules. This guide provides an in-depth analysis of the 1H NMR spectrum of (1-Propyl-1H-pyrazol-5-yl)methanol, a heterocyclic compound of interest in medicinal chemistry. By comparing its spectral features with those of analogous structures, we aim to equip researchers with the expertise to confidently interpret similar spectra and make informed decisions in their synthetic and drug discovery endeavors.

The Power of 1H NMR in Structural Elucidation

1H NMR spectroscopy is a powerful analytical technique that provides detailed information about the number of different types of protons in a molecule, their chemical environments, and their proximity to one another. This is achieved by measuring the absorption of radiofrequency energy by protons in a strong magnetic field. The resulting spectrum is a plot of signal intensity versus chemical shift, the latter being highly sensitive to the electronic environment of each proton. Key parameters derived from a 1H NMR spectrum include:

  • Chemical Shift (δ): Measured in parts per million (ppm), the chemical shift indicates the electronic environment of a proton. Protons in electron-rich environments are "shielded" and appear at lower ppm values (upfield), while those in electron-poor environments are "deshielded" and appear at higher ppm values (downfield).[1][2][3][4]

  • Integration: The area under each signal is proportional to the number of protons giving rise to that signal.

  • Multiplicity (Splitting Pattern): This describes the splitting of a signal into multiple peaks (e.g., singlet, doublet, triplet) due to the influence of neighboring protons. The "n+1 rule" is often used to predict the multiplicity, where 'n' is the number of equivalent protons on adjacent carbons.

  • Coupling Constant (J): The distance between the peaks in a multiplet, measured in Hertz (Hz), provides information about the connectivity of protons.

Analysis of the 1H NMR Spectrum of (1-Propyl-1H-pyrazol-5-yl)methanol

Molecular Structure and Proton Environments:

Structure of (1-Propyl-1H-pyrazol-5-yl)methanol.

Predicted 1H NMR Spectral Data:

ProtonsPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted IntegrationRationale
γ-CH3 (propyl)~0.9Triplet (t)3HLocated in the upfield alkyl region; split by the adjacent β-CH2 group.[4][9]
β-CH2 (propyl)~1.8Sextet or multiplet (m)2HShifted slightly downfield from a typical alkane due to the proximity of the pyrazole ring; split by both the γ-CH3 and α-CH2 groups.
α-CH2 (propyl)~4.1Triplet (t)2HSignificantly deshielded due to its direct attachment to the electronegative nitrogen atom of the pyrazole ring.[1][2]
H-3 (pyrazole)~7.5Doublet (d)1HAromatic proton on the pyrazole ring; expected to be downfield.[6][10]
H-4 (pyrazole)~6.3Doublet (d)1HAromatic proton on the pyrazole ring, typically upfield relative to H-3.[6][10]
CH2OH ~4.6Singlet (s) or Doublet (d)2HDeshielded by the pyrazole ring and the hydroxyl group; may appear as a singlet or a doublet if coupled to the OH proton.
OH Variable (broad)Singlet (s)1HChemical shift is highly dependent on solvent, concentration, and temperature; often appears as a broad singlet and may exchange with D2O.[7]

Comparative Analysis with Alternative Structures

To provide a richer context for the analysis, we will compare the expected spectrum of (1-Propyl-1H-pyrazol-5-yl)methanol with the known spectral data of two closely related compounds: (1H-Pyrazol-3-yl)methanol and (1-Methyl-1H-pyrazol-5-yl)methanol.

CompoundStructureKey 1H NMR Features
(1-Propyl-1H-pyrazol-5-yl)methanol A pyrazole ring with an N-propyl group at position 1 and a hydroxymethyl group at position 5.Presence of signals corresponding to the n-propyl group (triplet, sextet, triplet). The α-CH2 of the propyl group will be significantly downfield.
(1H-Pyrazol-3-yl)methanol A pyrazole ring with a hydroxymethyl group at position 3 and a proton on the nitrogen at position 1.Absence of N-alkyl signals. A broad signal for the N-H proton is expected, which would disappear upon D2O exchange. The pyrazole protons will have different chemical shifts and coupling patterns compared to the 1,5-disubstituted isomer.[11]
(1-Methyl-1H-pyrazol-5-yl)methanol A pyrazole ring with an N-methyl group at position 1 and a hydroxymethyl group at position 5.A sharp singlet for the N-methyl group around 3.6-4.0 ppm instead of the propyl group signals.[12][13]

This comparison highlights how subtle changes in the substituent on the pyrazole ring lead to distinct and predictable changes in the 1H NMR spectrum, reinforcing the diagnostic power of this technique.

Experimental Protocol: 1H NMR Spectrum Acquisition

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

Workflow for 1H NMR Analysis:

G cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Processing and Analysis A Dissolve 5-10 mg of (1-Propyl-1H-pyrazol-5-yl)methanol in ~0.6 mL of deuterated solvent (e.g., CDCl3, DMSO-d6). B Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm). A->B C Transfer the solution to a clean, dry NMR tube. B->C D Insert the NMR tube into the spectrometer. E Lock and shim the magnetic field to ensure homogeneity. D->E F Acquire the 1H NMR spectrum using appropriate parameters (e.g., pulse sequence, number of scans). E->F G Fourier transform the raw data. H Phase and baseline correct the spectrum. G->H I Calibrate the chemical shift scale to the TMS signal (0 ppm). H->I J Integrate the signals and determine multiplicities and coupling constants. I->J

A standardized workflow for acquiring a 1H NMR spectrum.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified (1-Propyl-1H-pyrazol-5-yl)methanol.

    • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, dimethyl sulfoxide-d6) in a clean vial.[7] The choice of solvent can influence chemical shifts.

    • Add a small amount of tetramethylsilane (TMS) to serve as an internal reference for calibrating the chemical shift scale to 0 ppm.[14]

    • Transfer the resulting solution to a 5 mm NMR tube.

  • Instrument Setup and Data Acquisition:

    • Insert the NMR tube into the spectrometer's probe.

    • Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

    • Shim the magnetic field to optimize its homogeneity across the sample, which is critical for achieving sharp, well-resolved signals.

    • Set the appropriate acquisition parameters, including the spectral width, acquisition time, and number of scans. For a dilute sample, a greater number of scans may be necessary to improve the signal-to-noise ratio.

    • Acquire the free induction decay (FID) signal.

  • Data Processing:

    • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

    • Perform phasing and baseline correction to ensure accurate signal representation.

    • Calibrate the spectrum by setting the TMS peak to 0 ppm.

    • Integrate the area under each peak to determine the relative number of protons.

    • Analyze the splitting patterns (multiplicities) and measure the coupling constants (J-values).

Conclusion

The 1H NMR spectrum of (1-Propyl-1H-pyrazol-5-yl)methanol, though not directly published, can be confidently predicted and interpreted through the application of fundamental NMR principles and comparison with related structures. The characteristic signals of the N-propyl group, the pyrazole ring protons, and the hydroxymethyl moiety provide a unique spectroscopic fingerprint for this molecule. This guide serves as a practical resource for researchers, enabling them to leverage the full potential of 1H NMR spectroscopy for the unambiguous structural characterization of novel compounds in their research endeavors.

References

  • A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC. (n.d.).
  • 1 H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... - ResearchGate. (n.d.).
  • Technical Support Center: Interpreting Complex NMR Spectra of Pyrazole Derivatives - Benchchem. (n.d.).
  • SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES - Connect Journals. (n.d.).
  • Supplementary Information - The Royal Society of Chemistry. (n.d.).
  • The 1H NMR spectrum of pyrazole in a nematic phase. (2016).
  • (1h-pyrazol-3-yl)methanol(23585-49-1) 1 h nmr - ChemicalBook. (n.d.).
  • hnl8_sln. (n.d.).
  • Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. (2006). Oriental Journal of Chemistry, 22(2).
  • (1-Methyl-1H-pyrazol-5-yl)methanol | 84547-61-5 - Sigma-Aldrich. (n.d.).
  • N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide - MDPI. (2025).
  • NMR Chemical Shift Values Table - Chemistry Steps. (2024).
  • 13.4 Chemical Shifts in 1H NMR Spectroscopy - Organic Chemistry | OpenStax. (2023).
  • 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine - MDPI. (2021).
  • Pyrazole(288-13-1) 1H NMR spectrum - ChemicalBook. (n.d.).
  • [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. - The Royal Society of Chemistry. (n.d.).
  • 1H NMR spectrum of N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine, 7. - ResearchGate. (n.d.).
  • 13.3: Chemical Shifts in ¹H NMR Spectroscopy - Chemistry LibreTexts. (2024).
  • The (1) H NMR spectrum of pyrazole in a nematic phase - PubMed. (2016).
  • CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. (n.d.).
  • (PDF) SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H- PYRAZOL-3-ONE DERIVATIVES - ResearchGate. (2019).
  • (1-cyclopropyl-1H-pyrazol-5-yl)methanol | C7H10N2O | CID 83383735 - PubChem. (n.d.).
  • 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one - MDPI. (2022).
  • Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl) -N-(1-(p-tolyl) - Nepal Journals Online. (2025).
  • CH3OH methanol low high resolution 1H proton nmr spectrum of analysis interpretation of ... - Doc Brown's Chemistry. (n.d.).
  • Synthesis, characterization, X-Ray crystal study and bioctivities of pyrazole derivatives: Identification of antitumor, antifungal and antibacterial pharmacophore sites. (2020). Journal of Molecular Structure, 1205, 127625.
  • 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- - the NIST WebBook. (n.d.).
  • (1-Methyl-1H-pyrazol-5-yl)methanol | CAS 84547-61-5 | SCBT. (n.d.).
  • 1H-NMR - The Royal Society of Chemistry. (2016).

Sources

Comparative

Comparative Mass Spectrometry Profiling of (1-Propyl-1H-pyrazol-5-yl)methanol: EI vs. ESI-CID

Executive Summary This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of (1-Propyl-1H-pyrazol-5-yl)methanol (MW: 140.18 Da). As a functionalized pyrazole derivative, th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of (1-Propyl-1H-pyrazol-5-yl)methanol (MW: 140.18 Da). As a functionalized pyrazole derivative, this molecule serves as a critical building block in the synthesis of kinase inhibitors and agrochemicals.

Here, we compare two distinct characterization workflows: Electron Ionization (EI) (the "Hard" method) and Electrospray Ionization with Collision-Induced Dissociation (ESI-CID) (the "Soft" method). This comparison is essential for researchers choosing between library-based identification (GC-MS) and high-sensitivity quantification (LC-MS/MS).

Chemical Profile & Structural Logic

Before analyzing the spectra, we must establish the structural liabilities that dictate fragmentation.

FeatureStructureFragmentation Liability
Core Pyrazole RingHigh stability; resistant to ring cleavage until high energy.
N1-Substituent n-Propyl ChainPrimary Liability. Susceptible to McLafferty rearrangement (loss of alkene) or homolytic cleavage (dealkylation).
C5-Substituent Hydroxymethyl (

)
Secondary Liability. Prone to

-cleavage (loss of

) or dehydration (loss of

).

Comparative Analysis: Method Performance

This section objectively compares the performance of EI (70 eV) versus ESI-CID (20-40 eV) for this specific analyte.

Table 1: Ionization Technique Comparison
MetricMethod A: Electron Ionization (EI) Method B: ESI-MS/MS (CID)
Primary Instrument GC-MS (Single Quad or TOF)LC-Triple Quad (QqQ) or Q-TOF
Molecular Ion (

)
Weak / Absent. The radical cation (

) is unstable due to rapid propyl loss.
Dominant. The protonated ion

(

141) is the base peak.
Fragmentation Richness High. Provides a "fingerprint" spectrum ideal for NIST library matching.Tunable. Requires optimization of Collision Energy (CE) to generate fragments.
Key Diagnostic Ion

98
(Loss of Propene via McLafferty)

123
(Loss of

) &

99
(Dealkylation)
Detection Limit (LOD) Low ng range (matrix dependent).Low pg range (superior sensitivity).
Best Application Impurity identification in raw material synthesis.PK/PD studies in biological matrices (plasma/urine).
Performance Verdict
  • Choose EI if you are characterizing the raw chemical standard and need to confirm structural identity against spectral libraries.

  • Choose ESI-CID if you are developing a bioanalytical assay (DMPK) and require maximum sensitivity with minimal sample preparation.

Detailed Fragmentation Mechanisms[1]

Understanding the causality of the peaks is critical for validating your data.

Electron Ionization (EI) Pathway (70 eV)

Under 70 eV electron impact, the molecule forms a radical cation


 (

140).[1] The internal energy is high, driving two major pathways:
  • McLafferty Rearrangement (Dominant): The nitrogen of the pyrazole ring acts as the charge site. The

    
    -hydrogen on the propyl chain transfers to the pyrazole nitrogen, leading to the elimination of neutral propene (
    
    
    
    , 42 Da).
    • Result: Base peak at

      
       98 .
      
  • 
    -Cleavage:  The hydroxymethyl group undergoes cleavage, losing the 
    
    
    
    radical (31 Da).
    • Result: Peak at

      
       109 .
      
ESI-CID Pathway (Positive Mode)

In ESI, the molecule is protonated to form


 (

141). Fragmentation requires collision with gas (e.g., Argon/Nitrogen).
  • Dehydration: The earliest transition (low CE) is the loss of water (18 Da) from the alcohol group.

    • Result:

      
       123 .
      
  • N-Dealkylation: At higher collision energies, the N-propyl bond breaks. Unlike EI, this often involves a charge-remote fragmentation or simple inductive cleavage.

    • Result:

      
       99  (Protonated pyrazole-methanol core).
      
Visualizing the Pathway (Graphviz)

Fragmentation Parent Parent Molecule (1-Propyl-1H-pyrazol-5-yl)methanol MW: 140 EI_Ion EI Radical Cation [M]+• m/z 140 Parent->EI_Ion Electron Impact (70 eV) ESI_Ion ESI Protonated Ion [M+H]+ m/z 141 Parent->ESI_Ion Electrospray (+ve Mode) Frag_98 McLafferty Product [M - Propene]+• m/z 98 (Base Peak) EI_Ion->Frag_98 -42 Da (Propene) Gamma-H Transfer Frag_109 Alpha-Cleavage [M - CH2OH]+ m/z 109 EI_Ion->Frag_109 -31 Da (CH2OH•) Frag_123 Dehydration [M+H - H2O]+ m/z 123 ESI_Ion->Frag_123 -18 Da (H2O) Low CE Frag_99 Dealkylation [Py-MeOH + H]+ m/z 99 ESI_Ion->Frag_99 -42 Da (Propene) High CE Frag_123->Frag_99 Secondary Frag

Figure 1: Divergent fragmentation pathways for (1-Propyl-1H-pyrazol-5-yl)methanol under EI and ESI conditions.

Experimental Protocol

To reproduce the data described above, follow this self-validating protocol.

Sample Preparation
  • Solvent: Dissolve 1 mg of analyte in 1 mL of HPLC-grade Methanol . (Avoid Acetonitrile if using EI direct probe to prevent background adducts).

  • Concentration:

    • For GC-MS: Dilute to 10 µg/mL (10 ppm).

    • For LC-MS: Dilute to 100 ng/mL (100 ppb) in 50:50 Methanol:Water + 0.1% Formic Acid.

Instrument Parameters (ESI-MS/MS)

This workflow assumes a Triple Quadrupole (QqQ) system.

  • Source: Electrospray Ionization (ESI), Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temp: 350°C.

  • MRM Transitions (Quantification):

    • Precursor: 141.1 (

      
      )
      
    • Product 1 (Quantifier): 123.1 (Loss of water). CE: 15 eV.[2]

    • Product 2 (Qualifier): 99.1 (Loss of propyl). CE: 30 eV.

Validation Step (Quality Control)
  • System Suitability: Inject a blank (MeOH) to ensure no carryover at m/z 141.

  • Isomer Check: If the peak at m/z 123 is weak, check for the presence of the regioisomer (1-Propyl-1H-pyrazol-3-yl)methanol. The 3-isomer typically shows a different ratio of water loss due to the distance of the OH group from the ring nitrogens.

References

  • McLafferty, F. W. (1959).[3] "Mass Spectrometric Analysis: Molecular Rearrangements." Analytical Chemistry. Link

  • Hamada, N. M., et al. (1998). "Mass spectrometric study of some pyrazoline derivatives." Rapid Communications in Mass Spectrometry. Link

  • NIST Mass Spectrometry Data Center. "Standard Reference Database 1A v17." National Institute of Standards and Technology. Link

  • Gross, M. L. (2017). "Mass Spectrometry: A Textbook." Springer. (Reference for general ESI fragmentation rules of nitrogen heterocycles). Link

Sources

Validation

Advanced IR Characterization of Pyrazole Alcohols: A Comparative Spectroscopic Guide

Executive Summary The Challenge: Pyrazole alcohols represent a unique spectroscopic challenge in drug development. Unlike simple aliphatic alcohols (e.g., ethanol) or standard heterocycles, these scaffolds possess dual h...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Challenge: Pyrazole alcohols represent a unique spectroscopic challenge in drug development. Unlike simple aliphatic alcohols (e.g., ethanol) or standard heterocycles, these scaffolds possess dual hydrogen-bond donor/acceptor sites (


 and 

) and are subject to dynamic tautomeric equilibria. The Solution: This guide provides a comparative analysis of pyrazole alcohols against standard alternatives, offering a self-validating experimental protocol to distinguish overlapping vibrational modes (

) and identify tautomeric states critical for bioactivity.

Part 1: The Spectroscopic Landscape (Comparative Analysis)

To accurately assign peaks, one must deconstruct the pyrazole alcohol into its constituent pharmacophores and understand how they interfere with one another.

Comparative Spectral Features

The following table contrasts the vibrational signatures of a Pyrazole Alcohol against its structural parents: a standard Phenol/Alcohol and an unsubstituted Pyrazole.

FeatureStandard Alcohol (R-OH)Unsubstituted PyrazolePyrazole Alcohol Diagnostic Note

Stretch
3200-3550

(Broad, H-bonded)~3600-3650

(Sharp, Free)
Absent3200-3600

Often obscured by

. Requires dilution to resolve.

Stretch
Absent3100-3500

(Multiple bands if oligomerized)
3100-3400

Pyrazoles form cyclic dimers (like carboxylic acids), causing broad, red-shifted bands.
Ring Breathing (

)
Absent (or aromatic C=C only)1500-1600

(C=N / C=C mix)
1500-1600

Critical for confirming the pyrazole core integrity.
C-O Stretch 1000-1300

Absent1050-1300

Position depends on alcohol class (

vs

) and ring conjugation.
Tautomerism None (Static)1H- vs 2H- shiftOH vs NH vs C=O 3-hydroxypyrazoles can tautomerize to pyrazolones (C=O ~1650

).
Structural Logic & Spectral Overlap

The diagram below illustrates the "interference zones" where pyrazole alcohols deviate from standard library spectra.

PyrazoleSpectra Sub_Alc Standard Alcohol (R-OH) Target Pyrazole Alcohol (Dual Donor/Acceptor) Sub_Alc->Target Hydroxyl Group Sub_Py Pyrazole Core (N-H, C=N) Sub_Py->Target Heterocycle Band_OH ν(OH) Broadening (3200-3600) Target->Band_OH H-Bonding Band_NH ν(NH) Dimer Shift (2800-3200) Target->Band_NH Ring Dimerization Band_Taut Tautomeric C=O (~1650) Target->Band_Taut If 3/5-OH substituted Band_OH->Band_NH SPECTRAL OVERLAP (The 'Danger Zone')

Figure 1: Spectral convergence in Pyrazole Alcohols. Note the "Danger Zone" where OH and NH signals overlap, necessitating specific isolation protocols.

Part 2: Mechanistic Insights (Causality)

The Tautomerism Trap

Unlike phenols, pyrazole alcohols (specifically 3- or 5-hydroxy derivatives) are not static. They exist in equilibrium between the enol form (OH-pyrazole) and the keto form (pyrazolone).

  • Enol Form: Dominates in non-polar solvents. Shows characteristic

    
     and aromatic 
    
    
    
    .
  • Keto Form: Dominates in polar solvents or solid state. Shows a strong carbonyl

    
     band at 
    
    
    
    and loss of the aromatic character.[1]
  • Why it matters: If your drug target requires the aromatic pyrazole ring, detecting a strong C=O peak in the solid state (KBr pellet) indicates the compound exists as a pyrazolone polymorph, potentially affecting solubility and binding.

Hydrogen Bonding Networks

Pyrazoles are notorious for forming cyclic dimers and trimers via intermolecular N-H...N bonds.

  • Dimer Shift: This lowers the

    
     frequency significantly (often buried under C-H stretches < 
    
    
    
    ).
  • Intramolecular Bonding: In 2-hydroxyethyl pyrazoles, the OH can curl back and bond to the pyrazole nitrogen. This creates a sharp, concentration-independent peak at a lower frequency (

    
    ) than a free OH (
    
    
    
    ).

Part 3: Experimental Protocol (Self-Validating System)

To distinguish between intermolecular aggregation (concentration-dependent) and intramolecular features (concentration-independent), you must perform a Dilution Series . Do not rely on a single solid-state scan.

Protocol: The Solution-Phase Dilution Series

Objective: Isolate free


 from H-bonded networks.

Reagents:

  • Spectroscopic grade

    
     (Carbon Tetrachloride) or 
    
    
    
    (Chloroform). Note:
    
    
    is preferred for transparency in the
    
    
    region.
  • Dry sample (Vacuum dried >4h).

Workflow:

  • Baseline Scan: Prepare a 0.1 M solution. Record spectrum. Note the broad bands at

    
    .[1][2][3]
    
  • Serial Dilution: Dilute to 0.01 M, then 0.001 M.

  • Analysis:

    • Scenario A (Intermolecular): The broad band at

      
       disappears, and a sharp peak at 
      
      
      
      (free OH) grows. Conclusion: Aggregation broken.
Decision Tree for Peak Assignment

IR_Protocol Start Sample: Pyrazole Alcohol State Phase Selection Start->State Solid Solid State (KBr/ATR) Result: Broad merged OH/NH State->Solid Quick ID Soln Solution (CCl4) Dilution Series State->Soln Detailed Structure Tautomer Check 1600-1700 region Solid->Tautomer Check Does Peak Shift/Sharpen on Dilution? Soln->Check Yes Intermolecular H-Bond (Aggregation) Check->Yes No Intramolecular H-Bond (Structural Feature) Check->No Keto Strong Peak ~1680 (Pyrazolone Form) Tautomer->Keto Peak Present Enol No C=O, Strong C=N (Aromatic Form) Tautomer->Enol Peak Absent

Figure 2: Operational workflow for distinguishing H-bonding types and tautomeric states in pyrazole alcohols.

Part 4: References

  • Limbach, H. H., et al. (2003). Infrared and ab initio studies of hydrogen bonding and proton transfer in the complexes formed by pyrazoles. Journal of Molecular Structure.

  • Alkorta, I., & Elguero, J. (2004). Tautomerism and IR spectra of pyrazole derivatives. Journal of Molecular Structure: THEOCHEM. [4]

  • Suhm, M. A., et al. (2015). Dimerization of Pyrazole in Slit Jet Expansions. ResearchGate.

  • Specac Application Notes. (n.d.). Interpreting Infrared Spectra: Alcohols and Heterocycles.

  • Naji A. Abood, et al. (2012).[5] Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research.

Sources

Comparative

Structural Characterization of 1,5-Disubstituted Pyrazoles

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Scaffold Hunter's Dilemma In medicinal chemistry, the pyrazole ring is a "privileged sca...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Scaffold Hunter's Dilemma

In medicinal chemistry, the pyrazole ring is a "privileged scaffold," serving as the core for blockbuster drugs like Celecoxib (Celebrex) and Rimonabant . However, the synthesis of these molecules presents a persistent chemical challenge: Regioselectivity .

The condensation of hydrazines with 1,3-dielectrophiles (e.g., 1,3-diketones) frequently yields a mixture of two regioisomers: the desired 1,5-disubstituted pyrazole and its thermodynamic alternative, the 1,3-disubstituted pyrazole .

Distinguishing these two isomers is not merely an academic exercise; it is a critical quality attribute (CQA). The 1,5-isomer often possesses the required biological activity (e.g., COX-2 inhibition), while the 1,3-isomer is an inactive impurity. This guide objectively compares the structural signatures of these two isomers, providing a definitive roadmap for their characterization using NMR and X-ray crystallography.

Comparative Analysis: 1,5-Isomer vs. 1,3-Alternative

The following table summarizes the key physicochemical and spectroscopic differences between the target product (1,5-isomer) and its common alternative (1,3-isomer).

FeatureTarget Product: 1,5-Disubstituted Pyrazole Alternative: 1,3-Disubstituted Pyrazole Differentiation Reliability
Steric Environment Crowded: N1-substituent and C5-substituent are spatially proximal.Open: N1-substituent is distal from C3-substituent; proximal to C5-H (if unsubstituted).High
NOESY / ROESY Strong Cross-peak: Between N1-R and C5-R protons.No Cross-peak: Between N1-R and C3-R. (Cross-peak to C5-H if present).Definitive (Gold Standard)
13C NMR (C3 vs C5) C5 is often deshielded relative to C3 (depending on R), but shifts are substituent-dependent.C3 and C5 shifts differ, but absolute values overlap with the 1,5-series.Moderate (Requires HSQC/HMBC)
19F NMR (if CF3) CF3 at C3 (e.g., Celecoxib) shows specific shift (approx -62 ppm).CF3 at C5 shows distinct shift due to proximity to N1.High (Substituent specific)
Crystal Packing Twisted conformation (N1-aryl vs Pyrazole plane) due to steric clash.Planar conformation is more accessible (less steric strain).High
Biological Activity High (e.g., COX-2 selective).[1][2]Low / Inactive (poor fit in hydrophobic pocket).Functional Proof

Deep Dive: NMR Characterization Strategy

Nuclear Magnetic Resonance (NMR) is the primary tool for distinguishing these isomers. However, simple 1H NMR integration is often insufficient due to overlapping signals.

A. The "Smoking Gun": 1D NOE and 2D NOESY

The most reliable method to confirm the 1,5-structure is the Nuclear Overhauser Effect (NOE) .

  • Mechanism: NOE relies on through-space dipolar coupling (proportional to

    
    ).
    
  • The 1,5-Signature: In a 1,5-disubstituted pyrazole, the substituent on Nitrogen-1 (N1) is physically crowded against the substituent on Carbon-5 (C5). Irradiating the N1 protons will result in a signal enhancement of the C5 substituent protons.

  • The 1,3-Signature: In the 1,3-isomer, the N1 substituent is far from the C3 substituent. No NOE enhancement will be observed between them. Instead, if C5 holds a proton, a strong NOE will be seen between N1-R and C5-H.

B. HMBC (Heteronuclear Multiple Bond Correlation)

If NOE is ambiguous (e.g., no protons on the C5 substituent), HMBC provides connectivity data.

  • Pathway: Look for the 3-bond coupling (

    
    ) from the N1-ipso carbon to the pyrazole C5 carbon.
    
  • Differentiation: The C5 carbon will correlate with the C4-H proton, allowing you to "walk" around the ring and assign positions definitively.

Deep Dive: X-Ray Crystallography

When the pyrazole is fully substituted with heteroatoms or lacks diagnostic protons for NOE, Single Crystal X-Ray Diffraction (SC-XRD) becomes the absolute requirement.

  • Torsion Angles: 1,5-diarylpyrazoles typically exhibit a high torsion angle (approx. 50-60°) between the N1-phenyl ring and the pyrazole plane due to steric hindrance with the C5-substituent.

  • Validation: The 1,3-isomer, lacking this clash, often crystallizes in a more planar conformation.

Visualization: Characterization Workflow

The following diagram illustrates the logical decision tree for characterizing a reaction mixture containing potential pyrazole regioisomers.

PyrazoleCharacterization Start Crude Reaction Mixture (Hydrazine + 1,3-Diketone) HPLC Isolate Pure Isomer (Flash/Prep HPLC) Start->HPLC HNMR 1H NMR Analysis HPLC->HNMR Decision1 Are peaks distinct? HNMR->Decision1 NOESY 2D NOESY / 1D NOE Decision1->NOESY Ambiguous CheckNOE NOE between N1-R and C5-R? Decision1->CheckNOE Tentative Assignment NOESY->CheckNOE Isomer15 CONFIRMED: 1,5-Disubstituted Pyrazole CheckNOE->Isomer15 Yes (Strong Cross-peak) Isomer13 CONFIRMED: 1,3-Disubstituted Pyrazole CheckNOE->Isomer13 No (Interaction with C5-H) XRD X-Ray Crystallography (Vapor Diffusion) CheckNOE->XRD Inconclusive XRD->Isomer15 XRD->Isomer13

Figure 1: Decision matrix for the structural assignment of pyrazole regioisomers.

Experimental Protocols

Protocol A: NMR Sample Preparation for Regio-Assignment

To ensure detection of weak NOE signals.

  • Solvent Selection: Use DMSO-d6 rather than CDCl3 if possible. DMSO often sharpens exchangeable protons and reduces aggregation, providing clearer NOE signals.

  • Concentration: Prepare a solution of 10–15 mg of isolated compound in 0.6 mL solvent. (Higher concentrations than standard 1H NMR are required for high-quality 2D data).

  • Degassing (Optional but Recommended): For critical NOE measurements, bubble nitrogen through the sample for 2 minutes to remove paramagnetic oxygen, which can quench the NOE signal.

  • Acquisition:

    • Run standard 1H (16 scans).

    • Run NOESY (mixing time 300–500 ms).

    • Look for the diagnostic cross-peak between the ortho-protons of the N1-aryl ring and the protons of the C5-substituent.

Protocol B: Vapor Diffusion Crystallization (for X-Ray)

Used when NMR is ambiguous.

  • Dissolution: Dissolve 20 mg of the pure pyrazole in a minimal amount (0.5–1.0 mL) of a "good" solvent (e.g., Dichloromethane, THF, or Acetone).

  • Precipitant Setup: Place this small vial (cap off) inside a larger jar containing a "poor" solvent (e.g., Hexane or Pentane).

  • Equilibration: Seal the outer jar tightly. The volatile poor solvent will slowly diffuse into the good solvent, lowering solubility gradually.

  • Harvest: Allow to stand undisturbed at room temperature or 4°C for 2–7 days until single crystals form.

References

  • Synthesis and Characterization of Isomers of COX-2 Inhibitor, Celecoxib. Source: Zenodo / Vertex AI Search Results

  • Isolation, synthesis and characterization of impurities in celecoxib. Source: NIH / PubMed

  • Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13C NMR Spectroscopy. Source: Wiley Online Library

  • 13C NMR Spectroscopy of Heterocycles: 1-Phenyl-3-aryl/t-butyl-5-arylpyrazoles. Source: ResearchGate

  • Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles. Source: Organic Chemistry Portal

Sources

Validation

Comparative Spectroscopic Guide: (1-Propyl-1H-pyrazol-5-yl)methanol

Executive Summary (1-Propyl-1H-pyrazol-5-yl)methanol (CAS: 1007517-79-4) is a critical heterocyclic building block, primarily utilized in the synthesis of kinase inhibitors and agrochemical fungicides. Its structural int...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(1-Propyl-1H-pyrazol-5-yl)methanol (CAS: 1007517-79-4) is a critical heterocyclic building block, primarily utilized in the synthesis of kinase inhibitors and agrochemical fungicides. Its structural integrity is defined by the N1-propyl alkylation and the C5-hydroxymethyl functionalization.

While Nuclear Magnetic Resonance (NMR) remains the gold standard for structural elucidation, UV-Vis spectroscopy is the workhorse for routine purity assessment, High-Performance Liquid Chromatography (HPLC) detection, and reaction monitoring.

This guide provides a comparative analysis of the spectral properties of the Propyl derivative against its closest structural analog, the Methyl derivative ((1-Methyl-1H-pyrazol-5-yl)methanol), and evaluates the efficacy of UV-Vis against alternative detection methods.

Theoretical & Spectral Profile

The Chromophore System

The absorption profile of (1-Propyl-1H-pyrazol-5-yl)methanol is governed by the pyrazole ring's


 transitions. Unlike benzene derivatives, the pyrazole ring is electron-rich but possesses distinct asymmetry due to the pyrrole-like (N1) and pyridine-like (N2) nitrogen atoms.
  • Primary Band (E-Band):

    
    . High intensity (
    
    
    
    ). Arises from the fundamental aromatic transition.
  • Secondary Band (B-Band):

    
     (often a shoulder). Lower intensity. This band is highly sensitive to solvent polarity and pH.
    
Structural Comparison: Propyl vs. Methyl

The substitution of a methyl group (in the standard reference) with a propyl group (in the target analyte) exerts a positive inductive effect (+I) . However, because the alkyl chain does not participate in conjugation, the bathochromic shift (red shift) is negligible (


).

Key Takeaway: Researchers can validly use the spectral libraries of (1-Methyl-1H-pyrazol-5-yl)methanol to predict the


 of the propyl analog, provided the solvent system remains constant.

Comparative Analysis: Performance & Alternatives

This section compares the target analyte against its structural analog and alternative analytical techniques.

Table 1: Spectral & Physicochemical Comparison (Analog vs. Target)
FeatureTarget Analyte (1-Propyl-1H-pyrazol-5-yl)methanolReference Analog (1-Methyl-1H-pyrazol-5-yl)methanolInterpretation

(MeOH)
212 nm (Predicted)211 nm (Experimental)Minimal electronic perturbation by propyl chain.
Molar Absorptivity (

)


Slight decrease in

due to higher MW/steric bulk.
Solvent Sensitivity ModerateModerateBoth show hypsochromic (blue) shifts in water vs. MeOH.
HPLC Detection 210 nm or 220 nm210 nmIdentical detection protocols apply.
Lipophilicity (LogP) 0.85 (Est.)0.20 Propyl derivative retains longer on C18 columns.
Table 2: Method Performance Comparison (UV-Vis vs. Alternatives)
MetricUV-Vis Spectroscopy HPLC-PDA (Photodiode Array) 1H-NMR
Specificity Low (Class-selective)High (Retention time + Spectrum)Very High (Structural fingerprint)
Sensitivity High (

M range)
High (

M range)
Low (mM range required)
Throughput Rapid (< 1 min)Moderate (10-30 min)Slow (Prep intensive)
Primary Use Concentration/Purity CheckImpurity ProfilingStructural Confirmation

Experimental Protocol: UV-Vis Characterization

Objective: To determine the


 and Molar Extinction Coefficient (

) of (1-Propyl-1H-pyrazol-5-yl)methanol.
Reagents & Equipment[1][2][3]
  • Analyte: (1-Propyl-1H-pyrazol-5-yl)methanol (>95% purity).

  • Solvent: HPLC-grade Methanol (Cutoff: 205 nm) or Acetonitrile (Cutoff: 190 nm). Note: Do not use Acetone (Cutoff: 330 nm).

  • Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1900).

  • Cuvettes: Quartz (1 cm path length). Glass absorbs UV <300 nm and must be avoided.

Step-by-Step Methodology
  • Stock Preparation:

    • Weigh 14.0 mg of the analyte into a 100 mL volumetric flask.

    • Dissolve in Methanol. Sonicate for 2 minutes to ensure complete dissolution.

    • Concentration:

      
      .
      
  • Serial Dilution (Critical for Linearity):

    • Prepare three working standards:

      • Std A:

        
         (1 mL Stock 
        
        
        
        100 mL).
      • Std B:

        
         (2.5 mL Stock 
        
        
        
        100 mL).
      • Std C:

        
         (5 mL Stock 
        
        
        
        100 mL).
  • Baseline Correction:

    • Fill two matched quartz cuvettes with pure Methanol.

    • Run "Auto-Zero/Baseline" from 200 nm to 400 nm.

  • Acquisition:

    • Replace the sample cuvette with Std B (

      
      ).
      
    • Scan parameters: Speed = Medium; Bandwidth = 1.0 nm.

    • Record absorbance at

      
       (approx 212 nm).
      
  • Validation:

    • Calculate

      
       using Beer-Lambert Law: 
      
      
      
      .
    • If

      
      , dilute further to avoid non-linearity.
      

Workflow Visualization

The following diagram outlines the decision-making process for characterizing this pyrazole derivative, distinguishing between routine QC and structural validation.

UV_Characterization_Workflow Start Start: Sample Receipt (1-Propyl-1H-pyrazol-5-yl)methanol Solubility Solubility Check (MeOH vs. ACN) Start->Solubility UV_Scan UV Scan (200-400 nm) Quartz Cuvette Solubility->UV_Scan Dissolved Decision_Peak Identify $\lambda_{max}$ UV_Scan->Decision_Peak Result_A Peak @ 210-215 nm (Consistent with Pyrazole) Decision_Peak->Result_A Normal Profile Result_B Peak @ >250 nm only (Possible Conjugation/Impurity) Decision_Peak->Result_B Abnormal Shift Calc_Epsilon Calculate Molar Absorptivity ($\epsilon$) Result_A->Calc_Epsilon NMR_Valid Required: Run 1H-NMR to confirm Regioisomer Result_A->NMR_Valid Final Confirmation Result_B->NMR_Valid Investigate Structure HPLC_Setup Set HPLC Detector wavelength to $\lambda_{max}$ Calc_Epsilon->HPLC_Setup

Figure 1: Analytical workflow for validating spectral properties of N-alkyl pyrazoles prior to HPLC method development.

Scientific Analysis: The Regioisomer Challenge

A critical aspect often overlooked in "Comparison Guides" is the synthesis byproduct. The N-alkylation of pyrazoles often produces two isomers:

  • 1,5-isomer (Target): Propyl on N1, Hydroxymethyl on C5.

  • 1,3-isomer (Impurity): Propyl on N1, Hydroxymethyl on C3.

Can UV-Vis distinguish them? Generally, no . The electronic environments of the 1,3- and 1,5-isomers are too similar to produce a distinct shift (


) in the UV spectrum.
  • Recommendation: Do not rely on UV-Vis to certify regio-purity. Use UV-Vis to determine concentration, but rely on NOESY NMR (Nuclear Overhauser Effect Spectroscopy) to confirm the spatial proximity of the propyl protons to the hydroxymethyl group.

References

  • Elguero, J. (1984). Pyrazoles and their Benzo Derivatives. Comprehensive Heterocyclic Chemistry. Elsevier. (Fundamental text on Pyrazole electronic transitions).
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 83383735, (1-cyclopropyl-1H-pyrazol-5-yl)methanol. Retrieved from [Link].[1] (Source for analog spectral data).[2][3]

  • Lellek, V., et al. (2018).[4] Oxidative Synthesis of Pyrazoles. Synlett, 29, 1071-1075.[4] (Synthesis and characterization of substituted pyrazoles).

  • OECD. (1981).[5] Test No. 101: UV-VIS Absorption Spectra. OECD Guidelines for the Testing of Chemicals.[5] (Standard protocol for UV determination).

Sources

Safety & Regulatory Compliance

Safety

(1-Propyl-1H-pyrazol-5-yl)methanol proper disposal procedures

Executive Summary & Chemical Profile Objective: This guide defines the mandatory disposal protocols for (1-Propyl-1H-pyrazol-5-yl)methanol , a nitrogen-containing heterocyclic alcohol used primarily as a pharmaceutical i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

Objective: This guide defines the mandatory disposal protocols for (1-Propyl-1H-pyrazol-5-yl)methanol , a nitrogen-containing heterocyclic alcohol used primarily as a pharmaceutical intermediate.

Why This Matters: Pyrazole derivatives are bioactive. Improper disposal into sanitary sewers or general trash risks aquatic toxicity and regulatory violation (RCRA). Because this specific compound is not explicitly listed on the EPA P-list or U-list, it defaults to Characteristic Hazardous Waste protocols, requiring strict segregation from oxidative and aqueous streams.

Chemical Identity & Properties
PropertyDetail
Chemical Name (1-Propyl-1H-pyrazol-5-yl)methanol
Functional Groups Pyrazole ring (aromatic heterocycle), Hydroxyl group (alcohol), Propyl chain
General Hazards Irritant (Skin/Eye/Respiratory), Acute Toxicity (Oral).[1]
Physical State Typically Solid or Viscous Oil (depending on purity/temperature).
RCRA Classification Non-Listed Hazardous Waste .[2] Must be evaluated for characteristics (D001 Ignitability if in solvent; Toxicity).
Waste Stream Non-Halogenated Organic .

Hazard Assessment (The "Why" Behind the Protocol)

Before disposal, you must validate the state of your waste. This compound presents specific risks that dictate the disposal method.[2][3][4][5]

  • Bioactivity Risk: As a pyrazole, this structure is a scaffold for many pharmaceuticals (e.g., enzyme inhibitors). Release into the environment can disrupt aquatic ecosystems. Zero-discharge to drains is mandatory.

  • Nitrogen Content: The pyrazole ring contains nitrogen. Incineration must be controlled to manage NOx emissions, meaning this waste goes to high-temperature fuel blending or incineration facilities, not standard landfills.

  • Solubility: Moderately soluble in organic solvents (methanol, DMSO, DCM) and potentially water. Crucial: Even if water-soluble, do not dispose of down the drain.

Standard Hazard Statements (Precautionary):

  • H302: Harmful if swallowed.[5][6]

  • H315/H319: Causes skin and serious eye irritation.[6]

  • H335: May cause respiratory irritation.[1][4][5][6]

Step-by-Step Disposal Protocol

Phase A: Waste Characterization & Segregation

You must determine if your waste is "Pure Substance" or "Solution."

  • Check Halogen Content: This molecule (

    
    ) contains NO  halogens (F, Cl, Br, I).
    
    • Action: Segregate into Non-Halogenated Organic Waste .

    • Warning: Do not mix with Chloroform or DCM waste streams unless unavoidable, as this increases disposal costs significantly.

  • Check pH: If the substance is in a solution with extreme pH (<2 or >12.5), it must be tagged as Corrosive (D002) in addition to Toxic/Organic.

Phase B: Packaging & Labeling

Scenario 1: Solid Waste (Pure Compound or Contaminated Debris) [3]

  • Container: Wide-mouth HDPE (High-Density Polyethylene) or amber glass jar.

  • Protocol:

    • Place solid waste directly into the jar.

    • Include contaminated spatulas, weigh boats, or filter paper.

    • Labeling: "Hazardous Waste - Solid Debris - Toxic."

    • Constituents: List "(1-Propyl-1H-pyrazol-5-yl)methanol."

Scenario 2: Liquid Waste (Mother Liquors/Reaction Mixtures)

  • Container: HDPE Carboy or Safety Can (if volume > 4L), or Amber Glass (if < 4L).

  • Protocol:

    • Verify the solvent compatibility (e.g., Ethanol, Ethyl Acetate).

    • Pour into the Non-Halogenated Organic waste stream.

    • Headspace: Leave at least 10% headspace to prevent over-pressurization.

    • Labeling: "Hazardous Waste - Flammable/Toxic - Organic Solvents."

Scenario 3: Empty Containers (The "RCRA Empty" Rule)

  • A container is only considered "RCRA Empty" if:

    • All wastes have been removed using common practices (pouring/scraping).

    • Triple Rinse: You must rinse the container three times with a solvent capable of dissolving the residue (e.g., Methanol or Acetone).

    • Disposal of Rinsate: The solvent from all three rinses must be collected and disposed of as Hazardous Waste (Scenario 2). It cannot go down the drain.

    • Final Step: Deface the label and dispose of the dry container in standard trash or glass recycling.

Visual Decision Logic (Workflow)

The following diagram illustrates the decision-making process for disposing of (1-Propyl-1H-pyrazol-5-yl)methanol to ensure compliance.

DisposalWorkflow Start Waste Generation: (1-Propyl-1H-pyrazol-5-yl)methanol StateCheck Determine Physical State Start->StateCheck IsSolid Solid / Debris StateCheck->IsSolid IsLiquid Liquid / Solution StateCheck->IsLiquid SolidBin Bin: Hazardous Solid Waste (Tag: Toxic) IsSolid->SolidBin Rinsate Container Cleanup: Triple Rinse with Solvent IsSolid->Rinsate Empty Container SolventCheck Check Solvent Type IsLiquid->SolventCheck Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo Contains Halogens NonHalo Non-Halogenated Solvent (MeOH, EtOAc, DMSO) SolventCheck->NonHalo No Halogens HaloBin Stream: Halogenated Organic (Tag: Toxic) Halo->HaloBin NonHaloBin Stream: Non-Halogenated Organic (High BTU Fuel Blending) NonHalo->NonHaloBin RinsateAction Collect Rinsate as Liquid Hazardous Waste Rinsate->RinsateAction

Caption: Decision tree for segregating pyrazole-methanol waste streams based on physical state and solvent composition.

Spill Contingency Plan

In the event of a spill, immediate action prevents exposure and environmental contamination.[4][7]

  • Evacuate & Ventilate: If the spill is significant (>100mL) or creates dust/vapors, evacuate the immediate area.

  • PPE: Wear Nitrile gloves (double gloving recommended), lab coat, and safety goggles.

  • Containment:

    • Solids: Do not dry sweep if dust is generated. Cover with wet paper towels or use a HEPA vacuum designated for hazardous chemicals.

    • Liquids: Surround with absorbent pillows or vermiculite.

  • Cleanup:

    • Scoop absorbed material into a wide-mouth hazardous waste jar.

    • Clean the surface with soap and water; collect that water as hazardous waste (do not flush).

  • Reporting: Log the incident with your EHS (Environmental Health & Safety) officer.

References

  • U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste." EPA.gov. [Link]

  • National Institutes of Health (NIH) - PubChem. "Pyrazole Derivatives and Safety Data." PubChem Database. [Link]

  • Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard: Safety Data Sheets." OSHA.gov. [Link]

Sources

Handling

A Senior Application Scientist's Guide to the Safe Handling of (1-Propyl-1H-pyrazol-5-yl)methanol

Foreword: As researchers and scientists, our primary commitment is to safety and scientific integrity. The following guide provides essential safety and logistical information for handling (1-Propyl-1H-pyrazol-5-yl)metha...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: As researchers and scientists, our primary commitment is to safety and scientific integrity. The following guide provides essential safety and logistical information for handling (1-Propyl-1H-pyrazol-5-yl)methanol. In the absence of a specific Safety Data Sheet (SDS) for this compound, the recommendations provided are synthesized from the safety profiles of structurally similar pyrazole derivatives and established principles of laboratory safety. This approach ensures a conservative and robust safety protocol. Always supplement this guidance with a thorough risk assessment specific to your experimental context.

Hazard Assessment: Understanding the Risks of Pyrazole Derivatives

Potential hazards include:

  • Acute Toxicity: Harmful if swallowed or in contact with skin.[1]

  • Skin Irritation: May cause skin irritation upon direct contact.[1][5]

  • Eye Damage: Poses a risk of serious eye damage.[1][4]

  • Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.[2]

  • Organ Toxicity: Prolonged or repeated exposure may cause damage to specific organs.[1]

Given these potential risks, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a necessity for safe handling.

Personal Protective Equipment (PPE): Your Primary Defense

The selection and proper use of PPE are critical to mitigating the risks associated with handling (1-Propyl-1H-pyrazol-5-yl)methanol. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Low-Volume Handling/Weighing Tightly fitting safety gogglesNitrile glovesFully buttoned lab coat, full-length pants, closed-toe shoesRequired if dust is generated; otherwise, handle in a chemical fume hood
Solution Preparation/Transfers Tightly fitting safety goggles and/or face shieldNitrile gloves (consider double-gloving)Chemical-resistant lab coat or apron over a standard lab coatAll operations should be conducted in a certified chemical fume hood
Spill Cleanup Chemical splash goggles and face shieldHeavy-duty nitrile or butyl rubber glovesChemical-resistant suit or coverallsAir-purifying respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA)
Eye and Face Protection

Given the risk of serious eye damage from pyrazole compounds, standard safety glasses are insufficient.[1][4]

  • Minimum Requirement: Wear tightly fitting chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 regulations.[3][5]

  • High-Risk Operations: For tasks with a higher splash potential, such as transferring large volumes or working with pressurized systems, supplement goggles with a face shield.

Skin and Body Protection
  • Hand Protection: Impermeable gloves are essential. Nitrile gloves are a common and effective choice for handling many laboratory chemicals.[6] However, it is crucial to inspect gloves for any signs of degradation or puncture before each use.[7] For prolonged operations or when handling concentrated solutions, consider double-gloving.

  • Body Protection: A fully buttoned lab coat serves as the first barrier against accidental spills.[8] Ensure that your lab coat is appropriately sized and that the sleeves are of sufficient length to cover your wrists.[6] For larger-scale work, a chemical-resistant apron or suit may be necessary.[9] Always wear full-length pants and closed-toe shoes in the laboratory.[6]

Respiratory Protection

All handling of (1-Propyl-1H-pyrazol-5-yl)methanol should ideally occur within a certified chemical fume hood to minimize the risk of inhalation.[2][6]

  • Standard Operations: A properly functioning chemical fume hood is the primary engineering control for preventing respiratory exposure.[2]

  • When a Respirator is Needed: In situations where a fume hood is not available or during a large spill, a NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates is required.[6][8] All personnel required to wear respirators must be part of a respiratory protection program that includes training and fit-testing.[6]

Operational Plan: A Step-by-Step Guide to Safe Handling

The following workflow provides a procedural guide for safely handling (1-Propyl-1H-pyrazol-5-yl)methanol, from preparation to waste disposal.

SafeHandlingWorkflow Prep Preparation Donning Donning PPE Prep->Donning Verify all safety equipment is available Handling Chemical Handling (in Fume Hood) Donning->Handling Enter designated work area Disposal Waste Disposal Handling->Disposal Segregate waste appropriately Doffing Doffing PPE Disposal->Doffing After handling is complete Hygiene Personal Hygiene Doffing->Hygiene Follow correct removal sequence

Caption: Workflow for the safe handling of (1-Propyl-1H-pyrazol-5-yl)methanol.

Step 1: Preparation
  • Designate a specific area for handling, preferably within a chemical fume hood.

  • Ensure that an eyewash station and safety shower are readily accessible.[8]

  • Assemble all necessary materials and equipment before introducing the chemical.

  • Prepare labeled waste containers for solid and liquid chemical waste.[10]

Step 2: Donning PPE
  • Don your lab coat, ensuring it is fully buttoned.

  • Put on your safety goggles.

  • Finally, put on your nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

Step 3: Chemical Handling
  • Perform all manipulations of (1-Propyl-1H-pyrazol-5-yl)methanol inside a chemical fume hood.[2]

  • Avoid the formation of dust and aerosols.[2]

  • Use spark-proof tools and equipment if the compound is determined to be flammable.[2]

  • Keep containers tightly closed when not in use.[6]

Step 4: Disposal Plan
  • Chemical Waste: (1-Propyl-1H-pyrazol-5-yl)methanol and any solutions containing it should be disposed of as hazardous chemical waste.[10] Do not pour this chemical down the drain.[1] Consult your institution's environmental health and safety (EHS) office for specific disposal guidelines.

  • Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, weigh boats, and paper towels, must be placed in a designated solid hazardous waste container.[8]

  • Empty Containers: Empty containers should be rinsed with a suitable solvent (e.g., methanol or acetone) in a fume hood. The rinsate must be collected as hazardous waste.

Step 5: Doffing PPE
  • Remove gloves first, using a technique that avoids skin contact with the outer surface of the glove.[6]

  • Remove your lab coat.

  • Remove your safety goggles as the final step before leaving the work area.

Step 6: Personal Hygiene
  • Wash your hands thoroughly with soap and water after removing your PPE, even if you do not believe you came into contact with the chemical.[2][6]

  • Do not eat, drink, or smoke in the laboratory.[2]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][8] Seek immediate medical attention.[1]

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[3][5] Seek immediate medical attention.[1]

  • Inhalation: Move the affected individual to fresh air.[6] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[8]

  • Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate medical attention.[3]

  • Spill: Evacuate the immediate area.[6] For small spills, use an inert absorbent material and place it in a sealed container for disposal.[2] For large spills, evacuate the laboratory and contact your institution's EHS department.

By adhering to these protocols, you can effectively manage the risks associated with handling (1-Propyl-1H-pyrazol-5-yl)methanol, ensuring a safe environment for yourself and your colleagues.

References

  • Navigating the Disposal of Pyrazolone Compounds: A Guide for Labor
  • SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
  • Safety D
  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
  • Pyrazole Wastewater Treatment | Pyrazole Removal
  • Methanol - Standard Oper
  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
  • SAFETY DATA SHEET - Thermo Fisher Scientific. Thermo Fisher Scientific.
  • Material Safety D
  • Healthcare Emergency Preparedness - Chemical PPE Kits. IndraStra.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(1-Propyl-1H-pyrazol-5-yl)methanol
Reactant of Route 2
Reactant of Route 2
(1-Propyl-1H-pyrazol-5-yl)methanol
© Copyright 2026 BenchChem. All Rights Reserved.